Amorfrutin B

Core Science & Biosynthesis

Amorfrutin B: A Technical Guide to Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amorfrutin B is a naturally occurring phenolic compound that has garnered significant attention in the scientific community for its potent and selective modulation of the peroxisome proliferator-activated receptor gamma (PPARγ). As a partial agonist, it offers the potential for therapeutic benefits in metabolic disorders, such as type 2 diabetes and insulin resistance, with a potentially improved side-effect profile compared to full PPARγ agonists. This technical guide provides an in-depth overview of the natural sources of Amorfrutin B and detailed methodologies for its isolation and purification.

Natural Sources of Amorfrutin B

Amorfrutin B has been primarily isolated from two plant species belonging to the Fabaceae family:

• Amorpha fruticosa (Desert False Indigo): The fruits of this shrub are a significant source of Amorfrutin B.[1][2] The first isolation of amorfrutins, including Amorfrutin B, was from the fruits of this plant.

• Glycyrrhiza foetida (a species of licorice): The roots and aerial parts of this plant have been identified as another rich source of various amorfrutins, including Amorfrutin B.[1][3][4]

While other species of Glycyrrhiza are widely used in traditional medicine and as sweeteners, Glycyrrhiza foetida is specifically noted for its concentration of amorfrutins.[1] The biosynthesis of amorfrutins in these plants is thought to involve the combination of isoprenoid and benzoic acid precursors.

Isolation and Purification of Amorfrutin B

The isolation of Amorfrutin B from its natural sources typically involves a multi-step process of extraction followed by chromatographic purification. The specific methods and their efficiencies can vary depending on the plant material and the desired scale of purification.

Data on Isolation of Amorfrutin B

Plant Source	Part Used	Extraction Method	Purification Method	Yield	Purity	Reference
Amorpha fruticosa	Fruits	n-hexane extraction of the crude extract	High-Speed Counter-Current Chromatography (HSCCC)	17.4 mg from 200 mg of n-hexane-soluble crude extract	97.1% (determined by UHPLC)	[5]
Glycyrrhiza foetida	Aerial Parts	Methanol/Dichloromethane (1:1) extraction	Silica gel column chromatography followed by HPLC	Not explicitly quantified for Amorfrutin B	High purity	[6]

Experimental Protocols

1. Isolation of Amorfrutin B from Amorpha fruticosa Fruits

This protocol is based on the successful isolation of Amorfrutin B using High-Speed Counter-Current Chromatography (HSCCC).[5]

a. Preparation of Crude Extract:

• Air-dry the fruits of Amorpha fruticosa and grind them into a fine powder.

• The initial extraction of the powdered plant material is typically performed with a solvent such as ethanol.

• The resulting ethanolic extract is then subjected to further partitioning. To obtain the n-hexane-soluble crude extract, the ethanolic extract is suspended in water and partitioned against n-hexane. The n-hexane layer is collected and concentrated under reduced pressure.

b. High-Speed Counter-Current Chromatography (HSCCC) Purification:

• Solvent System Preparation: Prepare a two-phase solvent system composed of n-hexane/ethanol/water at a volume ratio of 5:4:1. Thoroughly mix the solvents in a separatory funnel and allow the phases to separate. The upper phase serves as the stationary phase, and the lower phase is the mobile phase.

• HSCCC Instrument Setup:

  • Fill the multilayer coil column entirely with the stationary phase (upper phase).

  • Rotate the column at a specific speed (e.g., 800-900 rpm).

  • Pump the mobile phase (lower phase) into the column at a defined flow rate (e.g., 1.5-2.0 mL/min).

• Sample Injection and Fraction Collection:

  • Dissolve a known amount of the n-hexane-soluble crude extract (e.g., 200 mg) in a small volume of the biphasic solvent system.

  • Inject the sample solution into the column.

  • Continuously monitor the effluent with a UV detector at a suitable wavelength (e.g., 254 nm or 280 nm).

  • Collect fractions of the effluent at regular intervals.

• Analysis and Identification:

  • Analyze the collected fractions by Ultra-High-Performance Liquid Chromatography (UHPLC) to determine the purity of the isolated compounds.

  • Pool the fractions containing pure Amorfrutin B.

  • Confirm the structural identity of the isolated Amorfrutin B using mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR).[5]

2. Isolation of Amorfrutins from Glycyrrhiza foetida Aerial Parts

This protocol provides a general framework for the isolation of amorfrutins from Glycyrrhiza foetida.[6]

a. Extraction:

• Air-dry and powder the aerial parts of Glycyrrhiza foetida.

• Exhaustively extract the powdered plant material with a solvent mixture of methanol/dichloromethane (1:1, v/v).

• Concentrate the resulting extract under reduced pressure to obtain the crude extract.

b. Chromatographic Purification:

• Silica Gel Column Chromatography (Initial Fractionation):

  • Pack an open column with silica gel (230-400 mesh).

  • Apply the crude extract to the top of the column.

  • Elute the column with a gradient of solvents, starting with a nonpolar solvent like n-hexane and gradually increasing the polarity with ethyl acetate and then methanol.

  • Collect fractions and monitor them by Thin-Layer Chromatography (TLC).

  • Pool fractions with similar TLC profiles.

• High-Performance Liquid Chromatography (HPLC) (Fine Purification):

  • Subject the fractions containing amorfrutins to further purification by preparative or semi-preparative HPLC.

  • Use a suitable column (e.g., C18) and a mobile phase gradient (e.g., water/acetonitrile or water/methanol with a small percentage of acid like formic acid or acetic acid) to separate the individual amorfrutins.

  • Monitor the eluent with a UV detector and collect the peak corresponding to Amorfrutin B.

• Structural Elucidation:

  • Confirm the identity and purity of the isolated Amorfrutin B using High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESIMS) and NMR spectroscopy.[6]

Amorfrutin B Signaling Pathway

Amorfrutin B exerts its biological effects primarily through the activation of PPARγ, a nuclear receptor that plays a pivotal role in regulating glucose and lipid metabolism.

Experimental Workflow for Amorfrutin B Isolation

As a partial agonist, Amorfrutin B binds to the ligand-binding domain (LBD) of PPARγ, inducing a conformational change that promotes the recruitment of coactivators, such as PGC-1α and CBP, and the dissociation of corepressors.[7] This complex then heterodimerizes with the retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes. This binding initiates the transcription of genes involved in glucose and lipid metabolism, including:

• FABP4 (Fatty Acid Binding Protein 4): Involved in fatty acid uptake and transport.[5][7]

• SLC2A4 (Solute Carrier Family 2 Member 4, also known as GLUT4): A key glucose transporter in adipose tissue and muscle.[7]

• NR1H3 (Nuclear Receptor Subfamily 1 Group H Member 3, also known as LXRα): A regulator of cholesterol, fatty acid, and glucose homeostasis.[7]

• ANGPTL4 (Angiopoietin-Like 4): A protein that plays a role in regulating lipid metabolism.[5]

Furthermore, a critical aspect of Amorfrutin B's mechanism of action is its ability to inhibit the phosphorylation of PPARγ at serine 273 (Ser273) by cyclin-dependent kinase 5 (CDK5). This phosphorylation is associated with the dysregulation of a number of genes in obesity. By blocking this phosphorylation, Amorfrutin B can improve insulin sensitivity without inducing the full range of adipogenic genes, which may contribute to a more favorable safety profile.

Conclusion

Amorfrutin B represents a promising natural product for the development of novel therapeutics for metabolic diseases. The ability to efficiently isolate and purify this compound from its natural sources, Amorpha fruticosa and Glycyrrhiza foetida, is crucial for advancing research and development efforts. The detailed protocols and understanding of its mechanism of action provided in this guide serve as a valuable resource for scientists and researchers in the field. Further optimization of isolation techniques and exploration of the full spectrum of its biological activities will continue to be important areas of investigation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Amorfrutins Are Natural PPARγ Agonists with Potent Anti-inflammatory Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Biosynthetic pathway of prescription bergenin from Bergenia purpurascens and Ardisia japonica [frontiersin.org]
• 7. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]

The Uncharted Path: A Technical Guide to the Hypothetical Biosynthesis of Amorfrutin B in Glycyrrhiza foetida

For the attention of: Researchers, scientists, and drug development professionals.

Abstract

Amorfrutin B, a prominent bioactive prenylated benzoic acid derivative isolated from Glycyrrhiza foetida, has garnered significant interest for its potent agonistic activity on peroxisome proliferator-activated receptor gamma (PPARγ), highlighting its potential in the development of therapeutics for metabolic disorders. Despite its pharmacological importance, the precise biosynthetic pathway of Amorfrutin B within Glycyrrhiza foetida remains to be elucidated. This technical guide synthesizes current knowledge on the biosynthesis of related precursor molecules to propose a hypothetical pathway for Amorfrutin B formation. We delve into the likely enzymatic steps, from the generation of the benzoic acid core and the isoprenoid donor to the final prenylation reaction. Furthermore, this document provides representative experimental protocols for the characterization of the involved enzymes and the quantification of relevant metabolites, drawing from established methodologies in the study of plant secondary metabolism. Quantitative data on phenolic compounds found in Glycyrrhiza foetida are presented to offer a contextual framework for future metabolomic studies. All graphical representations of pathways and workflows have been generated using the DOT language for clarity and reproducibility.

Introduction

Glycyrrhiza foetida, a member of the licorice family, is a rich source of diverse secondary metabolites, including a variety of prenylated phenolics. Among these, the amorfrutins, and specifically Amorfrutin B, have been identified as molecules of significant therapeutic interest. Amorfrutin B is structurally characterized as a 2,4-dihydroxybenzoic acid moiety substituted with a geranyl (C10) isoprenoid chain. This prenyl group is crucial for its high binding affinity to PPARγ. While the pharmacological effects of Amorfrutin B are increasingly well-documented, its biosynthesis in G. foetida is yet to be experimentally verified. Understanding this pathway is critical for biotechnological production approaches, such as metabolic engineering in microbial or plant systems, to ensure a sustainable supply of this high-value compound.

This guide outlines a putative biosynthetic pathway for Amorfrutin B, constructed from established principles of plant secondary metabolism, including the shikimate pathway, isoprenoid biosynthesis, and the action of aromatic prenyltransferases.

Proposed Biosynthetic Pathway of Amorfrutin B

The biosynthesis of Amorfrutin B can be conceptually divided into three major stages:

• Formation of the Benzoic Acid Core: The synthesis of the 2,4-dihydroxybenzoic acid backbone.

• Synthesis of the Isoprenoid Donor: The generation of geranyl pyrophosphate (GPP).

• The Prenylation Reaction: The enzymatic attachment of the geranyl group to the benzoic acid acceptor.

A detailed schematic of this hypothetical pathway is presented below.

Formation of the 2,4-Dihydroxybenzoic Acid Core

The aromatic core of Amorfrutin B, 2,4-dihydroxybenzoic acid, is likely derived from the shikimate pathway, which produces the primary aromatic amino acid L-phenylalanine and the key branch-point metabolite chorismate. From chorismate, the biosynthesis of salicylic acid (2-hydroxybenzoic acid) can proceed via two established routes in plants: the isochorismate synthase (ICS) pathway or the phenylalanine ammonia-lyase (PAL) pathway. Subsequent hydroxylation of salicylic acid at the C4 position would yield 2,4-dihydroxybenzoic acid.

Figure 1: Hypothetical biosynthesis of the 2,4-dihydroxybenzoic acid core of Amorfrutin B.

Synthesis of the Geranyl Pyrophosphate (GPP) Donor

The C10 geranyl side chain of Amorfrutin B is an isoprenoid, synthesized from the fundamental C5 building blocks, isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP). Plants utilize two pathways for IPP and DMAPP synthesis: the mevalonate (MVA) pathway, which is primarily cytosolic, and the methylerythritol phosphate (MEP) pathway, located in the plastids. One molecule of DMAPP and one molecule of IPP are condensed by geranyl pyrophosphate synthase (GPPS) to form geranyl pyrophosphate (GPP).

Figure 2: Synthesis of the isoprenoid donor, Geranyl Pyrophosphate (GPP).

The Final Prenylation Step

The final and key step in the biosynthesis of Amorfrutin B is the attachment of the geranyl group from GPP to the 2,4-dihydroxybenzoic acid backbone. This reaction is catalyzed by a specific aromatic prenyltransferase (PT). These enzymes are known to be present in the Fabaceae family, to which Glycyrrhiza belongs, and are often membrane-associated. The prenylation likely occurs at the C3 position of the benzoic acid ring.

Figure 3: The proposed final enzymatic step in Amorfrutin B biosynthesis.

Quantitative Data

Direct quantitative data for the intermediates of the Amorfrutin B biosynthesis pathway in Glycyrrhiza foetida are not available in the current literature. However, studies on the metabolite profiling of G. foetida and related species provide valuable information on the abundance of various phenolic compounds. This data can serve as a baseline for future targeted quantitative analyses.

Table 1: Representative Concentrations of Phenolic Compounds in Glycyrrhiza Species

Compound	Plant Species	Tissue	Concentration Range	Reference
Vanillic acid	Glycyrrhiza foetida	Aerial parts & Roots	Major phenolic acid constituent	[1]
Total Phenolic Content	Glycyrrhiza foetida	Methanol, Ethyl acetate, Chloroform extracts	34.08 - 49.36 mg GAE/g	[1]
Total Flavonoid Content	Glycyrrhiza foetida	Methanol, Ethyl acetate, Chloroform extracts	7.01 - 45.74 mg RE/g	[1]
Quinic acid	Glycyrrhiza glabra	Fresh Root	730.89 µg/g	[2]
Naringenin	Glycyrrhiza glabra	Fresh Root	186.35 µg/g	[2]
Rutin	Glycyrrhiza glabra	Fresh Root	284.63 µg/g	[2]

Note: GAE = Gallic Acid Equivalents; RE = Rutin Equivalents. The data presented are from different studies and extraction methods and are for comparative purposes only.

Experimental Protocols

The elucidation of the proposed biosynthetic pathway for Amorfrutin B requires the application of several biochemical and molecular biology techniques. Below are representative protocols for the key experimental stages.

Identification and Characterization of a Candidate Aromatic Prenyltransferase

The identification of the specific prenyltransferase responsible for Amorfrutin B synthesis is a critical step. A common approach involves heterologous expression of candidate genes in a microbial host, followed by in vitro characterization of the recombinant enzyme.

Figure 4: A generalized experimental workflow for the characterization of a candidate aromatic prenyltransferase.

Protocol 4.1.1: In Vitro Assay for Aromatic Prenyltransferase Activity

• Reaction Mixture Preparation: In a total volume of 100 µL, combine 50 mM Tris-HCl buffer (pH 7.5), 5 mM MgCl₂, 1 mM DTT, 100 µM 2,4-dihydroxybenzoic acid (substrate), 100 µM geranyl pyrophosphate (GPP, prenyl donor), and 1-5 µg of the purified recombinant prenyltransferase.

• Incubation: Incubate the reaction mixture at 30°C for 1-2 hours.

• Reaction Termination: Stop the reaction by adding an equal volume of ice-cold methanol or ethyl acetate.

• Extraction: Vortex the mixture and centrifuge to separate the phases. Collect the organic phase containing the prenylated product.

• Analysis: Evaporate the solvent and redissolve the residue in methanol. Analyze the sample by HPLC-MS/MS to identify the formation of Amorfrutin B by comparing its retention time and mass spectrum with an authentic standard.

Metabolite Profiling and Quantification in G. foetida

To identify and quantify Amorfrutin B and its potential precursors in plant tissues, a robust analytical method is required. High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is the method of choice for this purpose.

Protocol 4.2.1: Extraction and HPLC-MS/MS Analysis of Phenolic Compounds

• Sample Preparation: Lyophilize and grind G. foetida root or aerial part tissue to a fine powder.

• Extraction: Extract a known amount of the powdered tissue (e.g., 100 mg) with a suitable solvent, such as 80% methanol, using ultrasonication. Centrifuge the mixture and collect the supernatant.

• HPLC Separation:

  • Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B). A typical gradient might be: 0-1 min, 5% B; 1-15 min, 5-95% B; 15-20 min, 95% B; 20.1-25 min, 5% B.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Detection:

  • Ionization Mode: Electrospray Ionization (ESI), in both positive and negative modes.

  • Analysis Mode: Selected Reaction Monitoring (SRM) for targeted quantification of known compounds (e.g., Amorfrutin B, salicylic acid) or full scan with data-dependent MS2 for untargeted metabolite profiling.

  • Quantification: Generate a calibration curve using an authentic standard of Amorfrutin B to determine its concentration in the plant extract.

Conclusion and Future Perspectives

The biosynthesis of Amorfrutin B in Glycyrrhiza foetida, while not yet experimentally delineated, can be logically inferred from established metabolic pathways in plants. The hypothetical pathway presented in this guide provides a roadmap for future research aimed at identifying and characterizing the specific enzymes involved, particularly the key aromatic prenyltransferase. The successful elucidation of this pathway will not only deepen our understanding of the rich secondary metabolism of the Glycyrrhiza genus but also pave the way for the biotechnological production of this pharmacologically valuable molecule. Future work should focus on transcriptomic and genomic analyses of G. foetida to identify candidate genes, followed by their functional characterization using the protocols outlined herein. Furthermore, detailed metabolomic studies will be crucial to identify and quantify the pathway intermediates, thereby providing in vivo evidence for the proposed biosynthetic route.

References

• 1. Metabolite profiling, enzyme inhibitory activity and antioxidant potential of different extracts from Glycyrrhiza foetida Desf. (Fabaceae, Galegeae, Glycyrrhizinae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Physicochemical Properties and Solubility of Amorfrutin B

This technical guide provides a comprehensive overview of the physicochemical properties and solubility of Amorfrutin B, a natural compound of significant interest for its therapeutic potential. The information is curated for professionals in research and drug development, with a focus on quantitative data, experimental methodologies, and biological pathways.

Physicochemical Properties

Amorfrutin B is a prenylated benzoic acid derivative first isolated from plants such as Amorpha fruticosa and Glycyrrhiza foetida[1][2]. Its structural characteristics impart specific physicochemical properties that are crucial for its behavior in biological systems and for formulation development.

Below is a summary of its key physicochemical descriptors.

Property	Value	Source
Molecular Formula	C₂₆H₃₂O₄	[3][4][5]
Molecular Weight	408.53 g/mol	[3][4][5]
IUPAC Name	3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2-hydroxy-4-methoxy-6-(2-phenylethyl)benzoic acid	[3]
CAS Number	78916-42-4	[3][4][5]
Physical Form	Solid	[4][5]
cLogP	6.12	[6]
Topological Polar Surface Area (TPSA)	66.76 Ų	[6]
Hydrogen Bond Donors	2	[6]
Hydrogen Bond Acceptors	3	[6]
Rotatable Bonds	10	[6]

Solubility Profile

The solubility of a compound is a critical determinant of its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation possibilities. Amorfrutin B is a lipophilic molecule, as indicated by its high cLogP value, which suggests poor aqueous solubility.

The available solubility data for Amorfrutin B is summarized in the table below.

Solvent	Solubility	Source
DMSO (Dimethyl Sulfoxide)	1 mg/mL	[4]
Ethanol	Soluble	[5]

Signaling Pathways and Mechanism of Action

Amorfrutin B is recognized as a selective partial agonist of the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a nuclear receptor that is a key regulator of lipid and glucose metabolism, as well as inflammation[2][7][8]. Its binding affinity for PPARγ is notably high, with a dissociation constant (Kᵢ) of 19 nM, which is comparable to the synthetic full agonist rosiglitazone[2][5]. However, as a partial agonist, it elicits a more moderate transcriptional activation compared to full agonists, which may contribute to its favorable safety profile, avoiding side effects like weight gain associated with some synthetic PPARγ agonists[2][8].

The activation of PPARγ by Amorfrutin B initiates a cascade of downstream events, leading to its various reported therapeutic effects, including improved insulin sensitivity, glucose tolerance, and anti-inflammatory properties[9][10][11].

Amorfrutin B activation of the PPARγ signaling pathway.

Experimental Protocols

Detailed experimental procedures are essential for the replication and validation of scientific findings. While specific, step-by-step protocols for Amorfrutin B are proprietary to the conducting laboratories, this section outlines the general methodologies for key experiments based on the literature.

Solubility Determination (Shake-Flask Method)

A common method for determining equilibrium solubility is the shake-flask method. This protocol provides a general workflow.

General workflow for solubility determination.

PPARγ Binding Affinity (Competitive TR-FRET Assay)

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are frequently used to determine the binding affinity of a compound to its target protein.

Workflow for a competitive TR-FRET binding assay.

PPARγ Functional Activity (Reporter Gene Assay)

Reporter gene assays are used to measure the functional response of a cell to a compound, in this case, the activation of the PPARγ receptor.

Workflow for a PPARγ reporter gene assay.

References

• 1. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure.mpg.de [pure.mpg.de]
• 3. Amorfrutin B | C26H32O4 | CID 24739090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Amorfrutin B ≥85% (NMR) | 78916-42-4 [sigmaaldrich.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Amorfrutin B (PD017147, DKNIJLWIVUCTHW-CPNJWEJPSA-N) [probes-drugs.org]
• 7. pnas.org [pnas.org]
• 8. mdc-berlin.de [mdc-berlin.de]
• 9. Amorfrutin B Compromises Hypoxia/Ischemia-induced Activation of Human Microglia in a PPARγ-dependent Manner: Effects on Inflammation, Proliferation Potential, and Mitochondrial Status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Amorfrutins Relieve Neuropathic Pain through the PPARγ/CCL2 Axis in CCI Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Amorfrutin B: A Technical Guide to its Mechanism of Action as a Selective PPARγ Agonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amorfrutin B, a natural compound isolated from plants such as Amorpha fruticosa and Glycyrrhiza foetida, has emerged as a promising therapeutic agent due to its potent and selective agonistic activity on Peroxisome Proliferator-Activated Receptor Gamma (PPARγ). As a key regulator of glucose and lipid metabolism, PPARγ is a well-established target for anti-diabetic drugs. This technical guide provides an in-depth analysis of the mechanism of action of Amorfrutin B, presenting quantitative data on its binding affinity and activation of PPARγ, detailed experimental protocols for assessing its activity, and visual representations of the relevant signaling pathways and experimental workflows. Unlike full PPARγ agonists of the thiazolidinedione (TZD) class, Amorfrutin B acts as a Selective PPARγ Modulator (SPPARγM), offering the potential for potent anti-diabetic effects with a reduced risk of adverse side effects such as weight gain and fluid retention.[1][2] This document is intended to serve as a comprehensive resource for researchers and drug development professionals investigating the therapeutic potential of Amorfrutin B and other SPPARγMs.

Introduction: The Role of PPARγ in Metabolic Disease

Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) is a nuclear receptor that functions as a ligand-activated transcription factor.[3] Upon activation by endogenous ligands (e.g., fatty acids) or synthetic agonists, PPARγ forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription.[4] PPARγ is highly expressed in adipose tissue, where it plays a critical role in adipogenesis, lipid storage, and glucose homeostasis.[3] Its activation can improve insulin sensitivity, making it a key target for the treatment of type 2 diabetes.[3]

Full agonists of PPARγ, such as the thiazolidinediones (e.g., rosiglitazone, pioglitazone), have been effective in managing hyperglycemia but are associated with significant side effects.[5][6] This has driven the search for Selective PPARγ Modulators (SPPARγMs) like Amorfrutin B, which exhibit a distinct mode of interaction with the receptor, leading to a more favorable pharmacological profile.[1]

Amorfrutin B: A High-Affinity, Selective PPARγ Agonist

Amorfrutin B distinguishes itself as a potent natural PPARγ agonist with a binding affinity comparable to that of the synthetic TZD, rosiglitazone.[1][6] It demonstrates high selectivity for PPARγ over other PPAR isoforms (PPARα and PPARβ/δ).[2][5]

Quantitative Data on PPARγ Binding and Activation

The following tables summarize the key quantitative parameters defining the interaction of Amorfrutin B with PPARγ.

Table 1: Binding Affinity of Amorfrutin B and Reference Compounds for PPAR Isoforms

Compound	PPARγ Ki (nM)	PPARα Ki (µM)	PPARβ/δ Ki (µM)	Reference
Amorfrutin B	19	Micromolar binding	Micromolar binding	[2][6][7]
Amorfrutin 1	236	27	27	[8]
Rosiglitazone	~19	-	-	[6]
Pioglitazone	584	-	-	[8]

Table 2: In Vitro Potency and Efficacy of Amorfrutin B in Activating PPARγ

Compound	EC50 (nM)	Maximal Efficacy (% of Rosiglitazone)	Assay Type	Reference
Amorfrutin B	73	25%	Reporter Gene Assay	[7][9]
Amorfrutin 1	458	39%	Reporter Gene Assay	[5]

These data highlight that while Amorfrutin B binds to PPARγ with high affinity, it acts as a partial agonist, inducing a submaximal transcriptional response compared to full agonists like rosiglitazone.[5][6] This partial agonism is a key characteristic of SPPARγMs and is believed to contribute to their improved side-effect profile.

Mechanism of Action: Selective PPARγ Modulation

The mechanism through which Amorfrutin B exerts its selective effects involves a distinct interaction with the PPARγ ligand-binding domain (LBD). Crystal structure analyses have revealed that, typical for partial agonists, Amorfrutins bind to helix H3 and the β-sheet of the PPARγ LBD but do not stabilize helix H12 to the same extent as full agonists.[5] This differential stabilization of the Activation Function 2 (AF-2) region leads to the recruitment of a unique profile of coactivators and corepressors, resulting in a selective modulation of target gene expression.[4]

Downstream Gene Regulation

Amorfrutin B has been shown to induce the expression of a subset of PPARγ target genes. For instance, in primary human adipocytes, Amorfrutin B upregulates the expression of genes involved in adipogenesis, such as CCAAT/enhancer-binding protein α and β (CEBPA and CEBPB) and fatty acid-binding protein 4 (FABP4), but to a much lesser extent than rosiglitazone.[10] This suggests a reduced propensity for adipocyte differentiation and lipid accumulation.[3][10] Importantly, Amorfrutin B treatment can also lead to the upregulation of the insulin-sensitizing adipokine, adiponectin, and the downregulation of pro-inflammatory markers.[6][10]

Signaling Pathway

The following diagram illustrates the signaling pathway of PPARγ activation by Amorfrutin B.

Amorfrutin B activates the PPARγ signaling pathway.

Experimental Protocols for Assessing Amorfrutin B Activity

The following sections provide detailed methodologies for key experiments used to characterize the activity of PPARγ agonists like Amorfrutin B.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Competitive Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound to the PPARγ ligand-binding domain (LBD).[11]

Principle: The assay relies on the transfer of energy from a donor fluorophore (e.g., terbium-labeled anti-GST antibody) to an acceptor fluorophore (e.g., a fluorescently labeled pan-PPAR ligand) when they are in close proximity.[11] When the test compound (Amorfrutin B) binds to the PPARγ-LBD, it displaces the fluorescent ligand, leading to a decrease in the FRET signal.[11]

Methodology:

• Reagents:

  • GST-tagged human PPARγ-LBD

  • Terbium-labeled anti-GST antibody (donor)

  • Fluorescently labeled pan-PPAR ligand (acceptor/tracer)

  • Test compound (Amorfrutin B) and reference compound (e.g., Rosiglitazone) serially diluted

  • Assay buffer

• Procedure:

  • In a 384-well plate, add the test compound dilutions.

  • Add a pre-mixed solution of PPARγ-LBD and the terbium-labeled anti-GST antibody.

  • Add the fluorescently labeled pan-PPAR ligand.

  • Incubate at room temperature for 1-4 hours.

  • Measure the fluorescence emission at two wavelengths (e.g., 520 nm for the acceptor and 495 nm for the donor) using a TR-FRET-compatible plate reader.

• Data Analysis:

  • Calculate the ratio of acceptor to donor emission.

  • Plot the emission ratio against the logarithm of the test compound concentration.

  • Determine the IC50 value from the resulting dose-response curve. The Ki can then be calculated using the Cheng-Prusoff equation.

Workflow for the TR-FRET competitive binding assay.

Luciferase Reporter Gene Assay

This cell-based assay measures the ability of a compound to activate PPARγ and induce the transcription of a reporter gene.[12][13]

Principle: Cells are engineered to express the human PPARγ and a luciferase reporter gene under the control of a PPRE.[13] When an agonist like Amorfrutin B activates PPARγ, the resulting complex binds to the PPRE and drives the expression of luciferase. The amount of light produced upon addition of a substrate is proportional to the level of PPARγ activation.[12]

Methodology:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293) in appropriate media.[13]

  • Co-transfect the cells with an expression vector for human PPARγ and a reporter plasmid containing a PPRE-driven luciferase gene. A vector for a constitutively expressed control reporter (e.g., Renilla luciferase) can be included for normalization.

• Compound Treatment:

  • Seed the transfected cells into a 96-well plate.

  • After allowing the cells to attach, treat them with serial dilutions of Amorfrutin B or a reference agonist for 18-24 hours.

• Luciferase Assay:

  • Lyse the cells and add the luciferase substrate.

  • Measure the luminescence using a luminometer. If a dual-luciferase system is used, measure both firefly and Renilla luciferase activity.

• Data Analysis:

  • Normalize the PPARγ-driven luciferase activity to the control reporter activity.

  • Calculate the fold induction relative to vehicle-treated cells.

  • Plot the fold induction against the logarithm of the compound concentration to determine the EC50 and maximal efficacy.

In Vitro Adipocyte Differentiation Assay

This assay assesses the effect of a compound on the differentiation of preadipocytes into mature adipocytes.

Principle: Preadipocyte cell lines (e.g., 3T3-L1) can be induced to differentiate into adipocytes, which are characterized by the accumulation of lipid droplets. The extent of differentiation can be quantified by staining these lipid droplets with Oil Red O.[14][15]

Methodology:

• Cell Culture and Induction:

  • Culture 3T3-L1 preadipocytes to confluence in a multi-well plate.

  • Two days post-confluence, induce differentiation by treating the cells with a differentiation medium containing insulin, dexamethasone, and IBMX, along with various concentrations of Amorfrutin B or a reference compound.

  • After 2-3 days, switch to a maintenance medium containing insulin and the test compound, and continue to culture for several more days, replacing the medium every 2-3 days.

• Oil Red O Staining:

  • After 7-10 days, wash the cells with PBS and fix them with 10% formalin.

  • Wash with water and then with 60% isopropanol.

  • Stain the cells with a working solution of Oil Red O for 10-20 minutes.

  • Wash extensively with water to remove unbound dye.

• Quantification:

  • Visually assess the number of lipid-containing cells under a microscope.

  • For quantitative analysis, elute the Oil Red O stain from the cells using isopropanol and measure the absorbance at ~510 nm using a spectrophotometer.

Therapeutic Potential and Future Directions

The unique pharmacological profile of Amorfrutin B as a potent and selective partial PPARγ agonist makes it an attractive candidate for the treatment of type 2 diabetes and other metabolic disorders.[2][3] Its ability to improve insulin sensitivity and glucose tolerance in animal models, without inducing the weight gain and other side effects associated with full agonists, underscores its therapeutic potential.[1][2]

Future research should focus on:

• Comprehensive preclinical studies to further evaluate the long-term efficacy and safety of Amorfrutin B.

• Pharmacokinetic and pharmacodynamic studies in various animal models.

• Investigation of the effects of Amorfrutin B on a wider range of metabolic parameters and inflammatory markers.

• Clinical trials to assess the therapeutic efficacy of Amorfrutin B in patients with type 2 diabetes.

References

• 1. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iris.unina.it [iris.unina.it]
• 5. pure.mpg.de [pure.mpg.de]
• 6. pubs.acs.org [pubs.acs.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. pnas.org [pnas.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. TR-FRET PPAR gamma Competitive Binding Assay Kit, goat | Creative BioMart – Assay Kit [creativebiomart.net]
• 12. Luciferase Reporter Assay for Deciphering GPCR Pathways [worldwide.promega.com]
• 13. researchgate.net [researchgate.net]
• 14. coriell.org [coriell.org]
• 15. bioscience.co.uk [bioscience.co.uk]

Beyond PPARγ: An In-depth Technical Guide to the Molecular Targets of Amorfrutin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amorfrutin B, a natural product isolated from plants such as Amorpha fruticosa and Glycyrrhiza foetida, has garnered significant attention for its potent insulin-sensitizing and anti-inflammatory properties. While its primary mechanism of action is widely attributed to the selective modulation of Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a comprehensive understanding of its full target profile is crucial for its therapeutic development. This technical guide delves into the known molecular interactions of Amorfrutin B beyond its primary engagement with PPARγ, providing a detailed overview of its effects on other PPAR isoforms and exploring the current landscape of research into its potential non-PPAR targets.

Confirmed Molecular Targets Beyond PPARγ

While the preponderance of research has focused on Amorfrutin B's interaction with PPARγ, studies have confirmed its activity, albeit with lower affinity, on other members of the PPAR nuclear receptor family: PPARα and PPARβ/δ.

Peroxisome Proliferator-Activated Receptor α (PPARα) and Peroxisome Proliferator-Activated Receptor β/δ (PPARβ/δ)

Amorfrutin B has been shown to bind to and activate PPARα and PPARβ/δ, but with significantly lower affinity compared to PPARγ. This interaction is important as these isoforms play distinct roles in lipid metabolism and inflammation.

Table 1: Quantitative Binding and Activation Data for Amorfrutin B on PPAR Isoforms

Target	Ligand	Ki (nmol/l)	EC50 (nmol/l)	Maximal Activation (relative to Rosiglitazone)	Reference
PPARγ	Amorfrutin B	19	73	25%	[1]
Rosiglitazone	7	-	100%	[1]
PPARα	Amorfrutin B	2,624	906	61%	[1]
PPARβ/δ	Amorfrutin B	1,782	740	3%	[1]

Ki: Inhibition constant, a measure of binding affinity. EC50: Half-maximal effective concentration, a measure of potency.

The data clearly indicates that while Amorfrutin B is a potent partial agonist of PPARγ, its engagement with PPARα and PPARβ/δ is in the micromolar range, suggesting that physiological effects mediated through these isoforms would require higher concentrations.

Investigated but Unconfirmed Non-PPAR Molecular Targets

To broaden the understanding of Amorfrutin B's selectivity, studies have investigated its potential interaction with other nuclear receptors. However, these investigations have not identified additional direct molecular targets.

Other Nuclear Receptors

In a series of cellular reporter gene and coactivator recruitment assays, Amorfrutin B was tested for its ability to activate other nuclear receptors involved in metabolism and xenobiotic sensing. The receptors investigated include:

• Estrogen Receptors (ERα and ERβ)

• Liver X Receptor α (LXRα)

• Constitutive Androstane Receptor (CAR)

• Pregnane X Receptor (PXR)

The results of these assays were negative, indicating that Amorfrutin B does not activate these receptors[2]. This provides strong evidence for its selectivity towards the PPAR isoforms.

Downstream Signaling and Indirect Effects

Many of the observed physiological effects of Amorfrutin B, such as its influence on mitochondrial function and inflammation, are downstream consequences of PPAR activation rather than interactions with distinct molecular targets.

PPAR-Mediated Signaling Pathway

The binding of Amorfrutin B to PPARs, primarily PPARγ, initiates a cascade of molecular events that modulate gene expression. As a partial agonist, Amorfrutin B induces a specific conformational change in the PPARγ receptor, leading to the differential recruitment of coactivators and corepressors compared to full agonists like thiazolidinediones (TZDs).

Below is a diagram illustrating the general signaling pathway of Amorfrutin B through PPARγ.

Amorfrutin B signaling pathway via PPARγ.

Experimental Protocols

The identification and characterization of Amorfrutin B's molecular targets have been achieved through a variety of in vitro and cellular assays.

Competitive TR-FRET Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound to a target receptor.

Methodology:

• A fusion protein of the human PPAR ligand-binding domain (LBD) is used.

• A fluorescently labeled PPAR ligand (tracer) is added to the LBD.

• Increasing concentrations of the test compound (Amorfrutin B) are added.

• The test compound competes with the tracer for binding to the LBD.

• The displacement of the tracer results in a decrease in the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signal.

• The Ki value is calculated from the concentration of the test compound that displaces 50% of the tracer (IC50).

Reporter Gene Assay

This cellular assay is used to measure the functional activation of a nuclear receptor by a ligand.

Methodology:

• HEK 293H cells are stably transfected with a fusion construct of the PPAR-LBD and the DNA-binding domain of the yeast GAL4 transcription factor.

• The cells also contain a reporter gene (e.g., luciferase or β-lactamase) under the control of a GAL4 upstream activation sequence.

• The cells are treated with varying concentrations of the test compound (Amorfrutin B).

• Binding of the agonist to the PPAR-LBD activates the transcription of the reporter gene.

• The level of reporter protein expression is quantified (e.g., by luminescence or fluorescence).

• The EC50 and maximal activation relative to a full agonist are determined from the dose-response curve.

Below is a workflow diagram for a typical reporter gene assay.

Workflow for a PPAR reporter gene assay.

Conclusion

The current body of scientific evidence strongly indicates that the molecular targets of Amorfrutin B are primarily confined to the Peroxisome Proliferator-Activated Receptor family. It is a potent and selective partial agonist of PPARγ, with significantly weaker interactions with PPARα and PPARβ/δ. Importantly, investigations into its activity on other nuclear receptors, including estrogen receptors, LXRα, CAR, and PXR, have shown no evidence of direct activation. The diverse physiological effects of Amorfrutin B, including its impact on mitochondrial function and inflammation, are best understood as downstream consequences of its engagement with PPARs. Future research employing broader, unbiased screening approaches could definitively confirm the absence of other direct molecular targets and further solidify the understanding of Amorfrutin B's mechanism of action, thereby supporting its continued development as a selective PPARγ modulator.

References

• 1. researchgate.net [researchgate.net]
• 2. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Bioactivity of Amorfrutin B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amorfrutin B, a natural compound isolated from plants such as Amorpha fruticosa and Glycyrrhiza foetida, has emerged as a molecule of significant interest in drug discovery. Its diverse bioactivities, primarily revolving around its potent and selective modulation of Peroxisome Proliferator-Activated Receptor gamma (PPARγ), have positioned it as a promising candidate for the development of novel therapeutics for metabolic and inflammatory diseases. This technical guide provides a comprehensive overview of the in vitro bioactivity screening of Amorfrutin B, presenting quantitative data, detailed experimental protocols, and visual representations of key biological pathways and workflows.

Core Bioactivity: PPARγ Agonism

Amorfrutin B is a potent and selective partial agonist of PPARγ, a nuclear receptor that plays a pivotal role in the regulation of glucose and lipid metabolism.

Quantitative Data: PPARγ Binding and Activation

Parameter	Value	Assay Type	Cell Line/System	Reference
Binding Affinity (Kd)	19 nM	Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)	Human PPARγ	[1]
Half-maximal Effective Concentration (EC50)	73 nM	Reporter Gene Assay	HEK 293H	[2]
Transcriptional Activation (relative to Rosiglitazone)	20%	Reporter Gene Assay	HEK 293H	[1][3]
NCoR Corepressor Dissociation (IC50)	60 nM	Cofactor Recruitment Assay	In vitro	[4]

Experimental Protocols

This assay quantitatively determines the binding affinity of a test compound to the PPARγ ligand-binding domain (LBD).

• Reagents: Terbium-labeled anti-GST antibody, GST-tagged PPARγ-LBD, fluorescently labeled PPARγ ligand (e.g., BODIPY-TMR-Rosiglitazone).

• Procedure:

  • Incubate the GST-PPARγ-LBD with the terbium-labeled anti-GST antibody.

  • Add the fluorescently labeled PPARγ ligand and varying concentrations of Amorfrutin B.

  • Incubate to allow for competitive binding.

  • Measure the FRET signal using a suitable plate reader (excitation at ~340 nm, emission at ~495 nm and ~620 nm).

• Data Analysis: The decrease in the FRET signal with increasing concentrations of Amorfrutin B is used to calculate the dissociation constant (Kd).

This cell-based assay measures the ability of a compound to activate the transcriptional activity of PPARγ.

• Cell Line: A stable cell line co-transfected with a PPARγ expression vector and a reporter vector containing a PPAR response element (PPRE) upstream of a reporter gene (e.g., luciferase). HEK 293H cells are commonly used.[1]

• Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere.

  • Treat the cells with varying concentrations of Amorfrutin B or a reference agonist (e.g., Rosiglitazone) for 18-24 hours.

  • Lyse the cells and measure the reporter gene activity (e.g., luminescence for luciferase).

• Data Analysis: The dose-response curve is used to determine the EC50 value and the maximal activation relative to the reference agonist.

Signaling Pathway

Amorfrutin B activates the PPARγ signaling pathway.

Anti-inflammatory Activity

Amorfrutin B exhibits significant anti-inflammatory properties, primarily through its activation of PPARγ and potential modulation of other inflammatory pathways like NF-κB.

Quantitative Data: Anti-inflammatory Effects

Effect	Cell Line/System	Observation	Reference
TNF-α Expression	Human Microglia	Downregulated	[5]
IL-1β Expression	Human Microglia	Downregulated	[5]
IL-10 Expression	Human Microglia	Upregulated	[5]

A related compound, Amorfrutin A, has been shown to inhibit NF-κB activation, suggesting a likely mechanism for the anti-inflammatory effects of Amorfrutin B.[6]

Experimental Protocols

This assay measures the concentration of specific cytokines released into the cell culture medium following treatment with Amorfrutin B.

• Cell Culture: Culture appropriate cells (e.g., macrophages like RAW 264.7 or human microglia) and seed in a 24-well plate.

• Stimulation and Treatment:

  • Pre-treat cells with various concentrations of Amorfrutin B for 1-2 hours.

  • Stimulate the cells with an inflammatory agent (e.g., lipopolysaccharide - LPS).

  • Incubate for a specified period (e.g., 24 hours).

• ELISA:

  • Collect the cell culture supernatant.

  • Perform an Enzyme-Linked Immunosorbent Assay (ELISA) for the cytokines of interest (e.g., TNF-α, IL-1β, IL-6) according to the manufacturer's protocol.

• Data Analysis: Quantify the cytokine concentrations and calculate the percentage of inhibition by Amorfrutin B.

This assay determines the effect of Amorfrutin B on the activity of the NF-κB transcription factor.

• Cell Line: Use a cell line stably transfected with an NF-κB responsive luciferase reporter construct.

• Procedure:

  • Seed cells in a 96-well plate.

  • Pre-treat with Amorfrutin B for 1 hour.

  • Stimulate with an NF-κB activator (e.g., TNF-α).

  • After incubation (e.g., 6-8 hours), lyse the cells and measure luciferase activity.

• Data Analysis: Determine the dose-dependent inhibition of NF-κB activity by Amorfrutin B.

Signaling Pathway

Potential mechanism of NF-κB inhibition by Amorfrutin B.

Anti-Cancer Activity

Preliminary studies suggest that Amorfrutin B possesses anti-proliferative and pro-apoptotic effects in certain cancer cell lines.

Quantitative Data: Anti-proliferative Effects

Specific IC50 values for Amorfrutin B against various cancer cell lines are not yet widely published. However, related amorfrutins have shown activity. For example, Amorfrutin C exhibits IC50 values ranging from 8 to 16 μM in colorectal, prostate, and breast cancer cell lines.

Experimental Protocols

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

• Cell Culture: Seed cancer cells (e.g., MCF-7, PC-3, HT-29) in a 96-well plate and allow them to attach.

• Treatment: Treat the cells with a range of concentrations of Amorfrutin B for 24, 48, and 72 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.

• Data Analysis: Measure the absorbance at ~570 nm. The IC50 value, the concentration that inhibits cell growth by 50%, can be calculated from the dose-response curve.

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cancer cells with Amorfrutin B at various concentrations for a specified time.

• Staining:

  • Harvest the cells (including floating cells).

  • Wash with PBS and resuspend in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide (PI).

  • Incubate in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

This method determines the distribution of cells in different phases of the cell cycle.

• Cell Treatment: Treat cancer cells with Amorfrutin B.

• Fixation: Harvest the cells and fix them in cold 70% ethanol.

• Staining:

  • Wash the fixed cells with PBS.

  • Treat with RNase A to remove RNA.

  • Stain the cellular DNA with Propidium Iodide.

• Flow Cytometry: Analyze the DNA content of the cells.

• Data Analysis: Generate a histogram to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Experimental Workflow

Workflow for in vitro anti-cancer screening of Amorfrutin B.

Antimicrobial Activity

To date, there is a notable lack of publicly available data on the antimicrobial activity of Amorfrutin B. While some studies have investigated other compounds from the Amorpha fruticosa plant for antimicrobial properties, specific screening of Amorfrutin B against a panel of bacteria and fungi has not been reported in the reviewed literature.

Recommended Experimental Protocol

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Microorganisms: Select a panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

• Inoculum Preparation: Prepare a standardized inoculum of each microorganism.

• Serial Dilution: Perform serial two-fold dilutions of Amorfrutin B in a 96-well microtiter plate containing appropriate growth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the plates under appropriate conditions for the specific microorganism.

• Data Analysis: The MIC is determined as the lowest concentration of Amorfrutin B at which no visible growth of the microorganism is observed.

Conclusion

Amorfrutin B demonstrates a compelling profile of in vitro bioactivities, most notably as a potent and selective PPARγ agonist with significant anti-inflammatory and potential anti-cancer properties. The detailed protocols and data presented in this guide offer a solid foundation for researchers and drug development professionals to further investigate the therapeutic potential of this promising natural product. Future research should focus on elucidating the precise mechanisms underlying its anti-inflammatory and anti-cancer effects and exploring its currently unknown antimicrobial activity.

References

• 1. A robust in vitro screening assay to identify NF-kappaB inhibitors for inflammatory muscle diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. In vitro benchmarking of NF-κB inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amorfrutin B Compromises Hypoxia/Ischemia-induced Activation of Human Microglia in a PPARγ-dependent Manner: Effects on Inflammation, Proliferation Potential, and Mitochondrial Status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. explorationpub.com [explorationpub.com]
• 6. A Robust In Vitro Screening Assay to Identify NF-κB Inhibitors for Inflammatory Muscle Diseases - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacokinetic Profile and Metabolic Fate of Amorfrutin B: A Technical Overview for Drug Development Professionals

An In-depth Guide for Researchers and Scientists

Amorfrutin B, a natural phenolic compound isolated from plants such as Amorpha fruticosa and Glycyrrhiza foetida, has garnered significant interest in the scientific community for its potential therapeutic applications, particularly in the context of metabolic diseases. As a selective peroxisome proliferator-activated receptor gamma (PPARγ) modulator, its efficacy is intrinsically linked to its pharmacokinetic properties and metabolic stability. This technical guide provides a comprehensive overview of the current knowledge on the pharmacokinetics and metabolic disposition of Amorfrutin B, tailored for researchers, scientists, and professionals in the field of drug development.

Pharmacokinetic Profile of Amorfrutin B in a Murine Model

In vivo studies in male C57BL/6 mice have provided initial insights into the pharmacokinetic behavior of Amorfrutin B following oral administration. The compound is readily absorbed, reaching peak plasma concentrations relatively quickly, and is eliminated from the systemic circulation with a half-life of approximately two hours.

Table 1: Pharmacokinetic Parameters of Amorfrutin B in Male C57BL/6 Mice

Parameter	Value	Units
Dose	100	mg/kg (oral)
Cmax	30.4[1]	mg/L
t1/2	~2[1]	hours
Mean Concentration (24h)	3.7[1]	mg/L

Cmax: Maximum plasma concentration; t1/2: Elimination half-life. Data extracted from a study by Weidner et al. (2013).[1]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of scientific findings. Below are methodologies central to the pharmacokinetic and metabolic assessment of compounds like Amorfrutin B.

In Vivo Pharmacokinetic Study Protocol

A representative experimental design for determining the pharmacokinetic profile of Amorfrutin B in a murine model is as follows:

• Animal Model: Male C57BL/6 mice, typically 8-12 weeks old, are used. Animals are housed under standard laboratory conditions with controlled temperature, humidity, and light-dark cycles, and provided with ad libitum access to food and water.

• Compound Administration: Amorfrutin B is formulated in a suitable vehicle (e.g., a mixture of polyethylene glycol, ethanol, and water) for oral gavage. A single dose, for instance, 100 mg/kg, is administered to each mouse.[1]

• Blood Sampling: Blood samples are collected at predetermined time points post-administration (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours). Blood is typically drawn from the retro-orbital sinus or tail vein into heparinized tubes.

• Plasma Preparation: The collected blood samples are centrifuged to separate the plasma, which is then stored at -80°C until analysis.

• Bioanalytical Method: Plasma concentrations of Amorfrutin B are quantified using a validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. This involves protein precipitation from the plasma samples, followed by chromatographic separation and mass spectrometric detection.

In Vitro Metabolic Stability Assay Protocol

While specific data for Amorfrutin B is not currently available in the public domain, a general protocol for assessing its metabolic stability using mouse liver microsomes is outlined below. This assay is a standard preclinical screen to predict the hepatic clearance of a compound.

• Incubation Mixture: The reaction mixture contains mouse liver microsomes, the test compound (Amorfrutin B), and a NADPH-regenerating system in a phosphate buffer (pH 7.4).

• Reaction Initiation and Termination: The reaction is initiated by the addition of the NADPH-regenerating system and incubated at 37°C. Aliquots are taken at various time points (e.g., 0, 5, 15, 30, and 60 minutes) and the reaction is quenched by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Analysis: The samples are centrifuged to precipitate proteins, and the supernatant is analyzed by LC-MS/MS to determine the remaining concentration of the parent compound.

• Data Analysis: The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

Visualizing Experimental Workflows and Pathways

To facilitate a clearer understanding of the processes involved in pharmacokinetic and metabolic studies, the following diagrams, generated using Graphviz, illustrate key workflows.

In Vivo Pharmacokinetic Study Workflow

In Vitro Metabolic Stability Assay Workflow

Metabolic Pathways and Cytochrome P450 Involvement

The metabolism of xenobiotics like Amorfrutin B is primarily carried out by the cytochrome P450 (CYP) superfamily of enzymes in the liver. While specific metabolites of Amorfrutin B have not been reported in the reviewed literature, the general metabolic pathway for phenolic compounds often involves hydroxylation and subsequent conjugation reactions (Phase I and Phase II metabolism).

To identify the specific CYP isoforms responsible for Amorfrutin B metabolism, a reaction phenotyping study would be necessary. This typically involves incubating the compound with a panel of recombinant human CYP enzymes and monitoring its depletion.

General Metabolic Pathway for Xenobiotics

Future Directions and Conclusion

The currently available data provides a foundational understanding of the pharmacokinetic profile of Amorfrutin B. However, to advance its development as a potential therapeutic agent, further in-depth studies are imperative. Specifically, a comprehensive investigation into its metabolic stability in human liver microsomes, identification of its metabolites, and characterization of the specific CYP450 enzymes involved in its biotransformation are critical next steps. This information will be invaluable for predicting its pharmacokinetic properties in humans, assessing potential drug-drug interactions, and establishing a safe and effective dosing regimen.

References

• 1. researchgate.net [researchgate.net]

Amorfrutin B: A Toxicological and Safety Profile Assessment

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Amorfrutin B, a natural compound isolated from plants such as Amorpha fruticosa and Glycyrrhiza foetida, has garnered significant interest for its potent antidiabetic and anti-inflammatory properties.[1][2][3][4] As a selective peroxisome proliferator-activated receptor-gamma (PPARγ) modulator (SPPARγM), it offers a promising therapeutic avenue, potentially circumventing the adverse side effects associated with full PPARγ agonists like thiazolidinediones.[4][5][6] This document provides a comprehensive assessment of the current toxicological and safety data available for Amorfrutin B, intended to guide further research and development. The compiled data from in vitro and in vivo studies suggest a favorable safety profile, characterized by a lack of genotoxicity, no induction of weight gain or fluid retention, and potential liver-protective effects.[1][4][7]

In Vitro Toxicology

Cytotoxicity

Amorfrutin B has demonstrated a variable cytotoxic profile depending on the cell type and concentration. In mouse neocortical cells, a clear cytotoxic threshold was observed, with no significant lactate dehydrogenase (LDH) release at concentrations up to 5 µM. However, a concentration of 10 µM was found to be cytotoxic.[5] This suggests a favorable therapeutic window for its neuroprotective effects, which are observed at non-toxic concentrations.[5] Further studies are required to establish a comprehensive cytotoxicity profile across a broader range of human cell lines.

Cell Line	Assay Type	Concentration	Result	Reference
Mouse Neocortical Cells	LDH Release	0.1 - 5 µM	No cytotoxicity	[5]
Mouse Neocortical Cells	LDH Release	10 µM	Cytotoxic	[5]

Genotoxicity

The genotoxic potential of amorfrutins has been investigated using the in vitro micronucleus assay. A study on Amorfrutin 1, a closely related analogue, at physiologically relevant doses, showed no evidence of genotoxicity.[1] The micronucleus test is a robust method for detecting both chromosome breakage (clastogenicity) and chromosome loss (aneugenicity).[8][9] The negative result in this assay is a strong indicator of the genomic safety of the amorfrutin class of compounds.

Compound	Assay Type	Cell Type	Metabolic Activation (S9)	Result	Reference
Amorfrutin 1	In vitro Micronucleus Assay	Not Specified	With and Without	No genotoxicity	[1]

In Vivo Safety and Toxicology

Animal studies, primarily in mouse models of metabolic disease, have consistently demonstrated a favorable safety profile for amorfrutins, particularly in comparison to conventional thiazolidinedione (TZD) drugs.

Acute Toxicity

To date, no studies reporting the median lethal dose (LD50) of purified Amorfrutin B have been identified. However, an acute oral toxicity study was conducted on a purified extract of Amorpha fruticosa (EAF) in mice. This extract was characterized as "slightly toxic," with an oral LD50 of 2121 mg/kg body weight. It is important to note that this value pertains to the extract and not to purified Amorfrutin B.

Preclinical Safety Studies

Multiple studies in diet-induced obese and diabetic mouse models have reported a lack of significant adverse effects following treatment with amorfrutins.

Study Population	Compound	Dosage	Duration	Key Safety Findings	Reference
Diet-induced obese C57BL/6 mice	Amorfrutin 1	100 mg/kg/day	23 days	No adverse effects reported based on a panel of ADMET studies. Reduced plasma ALT levels, suggesting no hepatotoxicity.	[1]
Insulin-resistant high-fat-diet-fed C57BL/6 mice	Amorfrutin B	100 mg/kg/day	27 days	No induction of weight gain, adverse effects on osteoblastogenesis, or fluid retention. Showed liver-protecting properties.	[4]

Mechanism of Action and Associated Signaling Pathways

The primary mechanism of action of Amorfrutin B is its function as a selective PPARγ modulator.[1][5][6][10] It binds to the PPARγ ligand-binding domain, acting as a partial agonist.[6][10] This selective activation leads to a distinct gene expression profile compared to full PPARγ agonists, which is believed to underlie its improved safety profile.[1]

Upon binding, Amorfrutin B induces a conformational change in the PPARγ receptor, leading to the recruitment of co-activators and dismissal of co-repressors. This complex then heterodimerizes with the Retinoid X Receptor (RXR) and binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription.

Key downstream effects include:

• In Adipocytes: Regulation of genes involved in adipogenesis and lipid metabolism, such as ANGPTL4, without affecting leptin (LEP) transcription. It also reduces the expression of pro-inflammatory genes like ANGPTL2 and RARRES2.[11]

• In Neurons: The neuroprotective effects are mediated via PPARγ, promoting mitochondrial integrity and reducing reactive oxygen species (ROS) and subsequent oxidative DNA damage.[5]

• Anti-inflammatory Effects: Amorfrutin B has been shown to decrease the expression of inflammatory mediators.[3]

Figure 1: Simplified signaling pathway of Amorfrutin B via PPARγ modulation.

Detailed Experimental Protocols

The following sections provide detailed methodologies for key toxicological assays relevant to the assessment of Amorfrutin B. These are generalized protocols and may be adapted based on specific cell types and experimental conditions.

In Vitro Cytotoxicity Assessment: LDH Release Assay

The Lactate Dehydrogenase (LDH) assay is a colorimetric method used to quantify cell death by measuring the activity of LDH released from damaged cells into the culture medium.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and culture for 24 hours.

• Compound Treatment: Treat cells with various concentrations of Amorfrutin B (e.g., 0.1 µM to 10 µM) and appropriate vehicle controls. Include wells for 'spontaneous release' (vehicle-treated cells) and 'maximum release' (cells treated with a lysis buffer).

• Incubation: Incubate the plate for a specified duration (e.g., 24 or 48 hours) at 37°C in a 5% CO2 incubator.

• Supernatant Collection: Centrifuge the plate at a low speed (e.g., 250 x g for 5 minutes) to pellet the cells. Carefully transfer the supernatant to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture, containing substrate and cofactor, to each well.

• Incubation: Incubate the plate at room temperature, protected from light, for up to 30 minutes.

• Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Calculation: Determine the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] * 100

Figure 2: Experimental workflow for the LDH cytotoxicity assay.

In Vitro Genotoxicity Assessment: Micronucleus Assay

This assay detects chromosomal damage by identifying micronuclei, which are small, extranuclear bodies formed from chromosome fragments or whole chromosomes that are not incorporated into the daughter nuclei during mitosis.

Protocol:

• Cell Culture: Culture appropriate cells (e.g., human peripheral blood lymphocytes or a suitable cell line like L5178Y) to a sufficient density.

• Compound Exposure: Treat the cells with at least three concentrations of Amorfrutin B, a negative (vehicle) control, and a positive control. The assay should be performed with and without an exogenous metabolic activation system (S9 mix).

• Incubation: The exposure period is typically 3-6 hours in the presence of S9 and for a longer period (e.g., 1.5-2 normal cell cycles) in the absence of S9.

• Cytokinesis Block: Add cytochalasin B to the cultures to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone mitosis are scored.

• Cell Harvesting and Staining: Harvest the cells, subject them to hypotonic treatment, fix, and drop them onto microscope slides. Stain the cells with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).

• Scoring: Score at least 2000 binucleated cells per concentration for the presence of micronuclei under a microscope.

• Analysis: A positive result is characterized by a significant, dose-dependent increase in the frequency of micronucleated cells.

Conclusion and Future Directions

The available toxicological data for Amorfrutin B indicate a promising safety profile, particularly its lack of adverse effects commonly associated with other PPARγ agonists. Its non-genotoxic nature and defined in vitro cytotoxic threshold provide a solid foundation for further preclinical development.

However, to construct a complete regulatory safety profile, several data gaps need to be addressed:

• Comprehensive Cytotoxicity Screening: Determination of IC50 values across a panel of human cancer and non-cancer cell lines.

• Detailed ADME Studies: Elucidation of the pharmacokinetic profile and metabolic fate of Amorfrutin B in preclinical models.

• Acute Toxicity of Purified Compound: An LD50 study on pure Amorfrutin B is required to establish its acute toxicity profile.

• Repeated-Dose Toxicity Studies: Sub-chronic and chronic toxicity studies in relevant animal models are necessary to assess the effects of long-term exposure.

Addressing these areas will be crucial for the translation of Amorfrutin B from a promising preclinical candidate to a potential therapeutic agent for metabolic and inflammatory diseases.

References

• 1. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amorfrutins are potent antidiabetic dietary natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARgamma) agonist with potent glucose-lowering properties :: MPG.PuRe [pure.mpg.de]
• 8. researchgate.net [researchgate.net]
• 9. The micronucleus test—most widely used in vivo genotoxicity test— - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pure.mpg.de [pure.mpg.de]
• 11. researchgate.net [researchgate.net]

The Molecular Cascades of Amorfrutin B: A Technical Guide to Downstream Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Amorfrutin B, a natural compound isolated from plants such as Amorpha fruticosa and Glycyrrhiza foetida, has emerged as a significant subject of interest in biomedical research.[1] Classified as a selective peroxisome proliferator-activated receptor-gamma (SPPARγM) modulator, Amorfrutin B exhibits a range of therapeutic potentials, including anti-diabetic, anti-inflammatory, neuroprotective, and anti-cancer properties.[2][3][4] This technical guide provides an in-depth exploration of the downstream signaling pathways affected by Amorfrutin B, presenting quantitative data, detailed experimental methodologies, and visual representations of the molecular interactions.

Core Mechanism of Action: Selective PPARγ Modulation

Amorfrutin B's primary molecular target is the peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor that plays a pivotal role in the regulation of glucose and lipid metabolism, as well as inflammation.[5][6] Unlike full agonists of PPARγ, such as thiazolidinediones (TZDs), Amorfrutin B acts as a partial agonist.[6] This selective modulation is crucial as it appears to confer many of the therapeutic benefits of PPARγ activation while avoiding the adverse side effects associated with full agonists, such as weight gain and fluid retention.[2][5] Amorfrutin B has demonstrated a high binding affinity for PPARγ, comparable to the synthetic drug rosiglitazone.[6]

Data Presentation: Quantitative Effects of Amorfrutin B

The following tables summarize the key quantitative data from various studies, illustrating the potent and selective effects of Amorfrutin B on its molecular targets and downstream effectors.

Table 1: Binding Affinities and Transcriptional Activation of Amorfrutins

Compound	PPARγ Binding Affinity (Ki, nM)	PPARα Binding Affinity (Ki, μM)	PPARβ/δ Binding Affinity (Ki, μM)	Relative Transcriptional Activation vs. Rosiglitazone (%)
Amorfrutin B	19	>1	>1	20
Amorfrutin 1	236	27	27	39
Amorfrutin 2	354	-	-	30
Rosiglitazone	~20-40	-	-	100
Pioglitazone	584	-	-	-

Data compiled from multiple sources.[5][6]

Table 2: Effects of Amorfrutin B on Gene Expression and Cellular Viability

Experimental Condition	Target Gene/Parameter	Treatment	Fold Change/Effect	Reference
Hypoxia (in vitro)	Pparg mRNA	Amorfrutin B (5 µM)	1.84-fold increase	[7]
Hypoxia (in vitro)	Adipoq mRNA	Amorfrutin B (5 µM)	No significant change	[7]
Hypoxia (in vitro)	Hif1a mRNA	Amorfrutin B (5 µM)	23% decrease	[7]
Hypoxia (in vitro)	Pgc1a mRNA	Amorfrutin B (5 µM)	28% decrease	[7]
Ischemia (in vitro)	Pparg mRNA	Amorfrutin B (5 µM)	28% decrease vs. ischemia group	[7]
Hypoxia (in vitro)	Neuronal Cell Viability	Amorfrutin B (5 µM)	9% increase	[7]
Ischemia (in vitro)	Neuronal Cell Viability	Amorfrutin B (5 µM)	15% increase	[7]

Key Downstream Signaling Pathways Modulated by Amorfrutin B

Amorfrutin B's interaction with PPARγ initiates a cascade of downstream signaling events that underpin its diverse physiological effects.

PPARγ-Mediated Gene Regulation in Metabolism and Neuroprotection

Upon binding to Amorfrutin B, PPARγ forms a heterodimer with the retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes. This interaction modulates the transcription of genes involved in glucose and lipid metabolism. For instance, in diet-induced obese mice, amorfrutin treatment has been shown to improve insulin resistance and lipid profiles.[5]

In the context of neuroprotection, Amorfrutin B has been demonstrated to protect neurons from hypoxia- and ischemia-induced degeneration.[7] This neuroprotective effect is linked to the promotion of mitochondrial integrity and the inhibition of reactive oxygen species (ROS) activity.[7] Interestingly, the effects of Amorfrutin B on PPARγ and its target genes can be context-dependent, varying between hypoxic and ischemic conditions.[7]

PPARγ Signaling in Metabolism and Neuroprotection.

Anti-Inflammatory Signaling Pathways

A significant aspect of Amorfrutin B's activity is its potent anti-inflammatory effects. These are mediated through several interconnected pathways.

a) Inhibition of the NF-κB Pathway: The nuclear factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Activated PPARγ can interfere with NF-κB signaling, leading to a reduction in the expression of pro-inflammatory genes.[1] This transrepression mechanism is a key contributor to the anti-inflammatory properties of Amorfrutin B.

b) Downregulation of Pro-Inflammatory Cytokines and Chemokines: Amorfrutin B treatment has been shown to decrease the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and IL-6.[3] Furthermore, it inhibits the chemokine CCL2 and its receptor CCR2, which are crucial mediators in neuropathic pain and inflammation.[3] This effect is reversed by the PPARγ antagonist GW9662, confirming the PPARγ-dependency of this pathway.[3]

Anti-Inflammatory Pathways of Amorfrutin B.

Anti-Cancer Signaling Pathways

Emerging evidence suggests that Amorfrutin B possesses anti-cancer properties, primarily through the inhibition of the JAK/STAT signaling pathway.

a) Inhibition of STAT3 Activation: Amorfrutin A, a closely related compound, has been shown to inhibit the activation of Signal Transducer and Activator of Transcription 3 (STAT3).[4] This is achieved by blocking the phosphorylation and nuclear translocation of STAT3 induced by TNF-α.[4] The study also indicated an inhibition of the upstream kinases Janus-activated kinase 1 (JAK1), JAK2, and Src.[4]

b) Induction of Cell Cycle Arrest: The inhibition of STAT3 signaling by Amorfrutin A leads to an increased expression of tumor suppressor proteins p53, p21, and p27.[4] This, in turn, induces cell cycle arrest in the G1 phase and a decrease in the levels of various oncogene products.[4] In vivo studies have confirmed that this leads to a reduction in tumor growth.[4]

Anti-Cancer Signaling via STAT3 Inhibition.

Experimental Protocols: Methodologies for Key Experiments

The findings described in this guide are supported by a variety of experimental techniques. Below are detailed methodologies for key experiments cited.

PPARγ Antagonist Assay

To confirm the involvement of PPARγ in the observed effects of Amorfrutin B, a PPARγ antagonist such as GW9662 is often used.

• Cell Culture: Primary neuronal cultures or relevant cell lines are seeded in appropriate culture vessels.

• Treatment: Cells are pre-treated with the PPARγ antagonist (e.g., GW9662, 1 µM) for a specified period (e.g., 1 hour) before the addition of Amorfrutin B.

• Experimental Condition: The cells are then subjected to the experimental condition (e.g., hypoxia, ischemia, or stimulation with an inflammatory agent).

• Assay: The endpoint of interest (e.g., cell viability, cytokine levels, gene expression) is measured.

• Analysis: The results from the co-treatment group (Amorfrutin B + GW9662) are compared to those from the group treated with Amorfrutin B alone. A reversal of the Amorfrutin B effect by the antagonist indicates a PPARγ-dependent mechanism.

Gene Expression Analysis (qPCR)

Quantitative real-time polymerase chain reaction (qPCR) is used to measure changes in mRNA levels of target genes.

• RNA Extraction: Total RNA is isolated from treated and control cells using a suitable RNA extraction kit.

• cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• qPCR Reaction: The qPCR reaction is set up with the cDNA template, gene-specific primers, and a fluorescent dye (e.g., SYBR Green).

• Data Analysis: The cycle threshold (Ct) values are determined, and the relative gene expression is calculated using the ΔΔCt method, with a housekeeping gene (e.g., Hprt) used for normalization.

Cell Viability Assay (MTT)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding and Treatment: Cells are seeded in a 96-well plate and treated with Amorfrutin B under the desired experimental conditions.

• MTT Addition: MTT solution is added to each well, and the plate is incubated (e.g., at 37°C for 1-4 hours) to allow for the reduction of MTT by mitochondrial enzymes in viable cells to form formazan crystals.

• Solubilization: The medium is removed, and a solvent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Western Blot Analysis

Western blotting is used to detect and quantify specific proteins.

• Protein Extraction: Cells are lysed to extract total protein.

• Protein Quantification: The protein concentration is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is incubated with a primary antibody specific to the protein of interest (e.g., STAT3, p-STAT3), followed by a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: The protein bands are visualized using a chemiluminescent substrate, and the band intensities are quantified using densitometry software.

General Experimental Workflow.

Conclusion and Future Directions

Amorfrutin B represents a promising natural compound with a multifaceted mechanism of action centered on the selective modulation of PPARγ. Its ability to influence metabolic, inflammatory, and oncogenic signaling pathways highlights its therapeutic potential for a range of complex diseases, including metabolic syndrome, neurodegenerative disorders, inflammatory conditions, and cancer. The selective nature of its interaction with PPARγ may offer a superior safety profile compared to existing full agonists.

Future research should focus on further elucidating the precise molecular interactions of Amorfrutin B with the PPARγ receptor and identifying additional downstream targets and off-target effects. Comprehensive preclinical and clinical studies are warranted to fully evaluate the efficacy and safety of Amorfrutin B as a novel therapeutic agent. The detailed understanding of its downstream signaling pathways, as outlined in this guide, will be instrumental in designing these future investigations and unlocking the full therapeutic potential of this remarkable natural product.

References

• 1. pure.mpg.de [pure.mpg.de]
• 2. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amorfrutins Relieve Neuropathic Pain through the PPARγ/CCL2 Axis in CCI Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amorfrutin A inhibits TNF-α induced JAK/STAT signaling, cell survival and proliferation of human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. pure.mpg.de [pure.mpg.de]
• 7. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]

Amorfrutin B: A Technical Guide to Cellular Uptake and Subcellular Distribution

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the established and theoretical framework for understanding the cellular uptake and subcellular distribution of Amorfrutin B, a potent natural selective peroxisome proliferator-activated receptor gamma (PPARγ) modulator. While direct quantitative studies on Amorfrutin B's cellular transport are not extensively published, this document outlines the standard experimental protocols and data presentation formats that are industry standards for such investigations.

Introduction to Amorfrutin B and its Cellular Target

Amorfrutin B is a natural product identified as a high-affinity partial agonist for PPARγ, a nuclear receptor that is a key regulator of lipid and glucose metabolism.[1][2] With a dissociation constant (Kd) of 19 nM for human PPARγ, its affinity is comparable to the synthetic antidiabetic drug rosiglitazone.[1][2] As a selective PPARγ modulator (SPPARγM), Amorfrutin B's therapeutic potential lies in its ability to improve insulin sensitivity and dyslipidemia without the adverse side effects associated with full PPARγ agonists.[3][4]

The primary site of action for Amorfrutin B is the cell nucleus. PPARγ, when activated by a ligand like Amorfrutin B, forms a heterodimer with the retinoid X receptor (RXR).[5][6] This complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription.[6] This nuclear localization of its target necessitates that Amorfrutin B must be cell-permeable, capable of crossing both the plasma membrane and the nuclear envelope to exert its biological effects. Evidence suggests that Amorfrutin B can cross the blood-brain barrier and accumulate in brain tissue, further supporting its ability to traverse cellular membranes.[5]

Cellular Uptake and Permeability

The entry of Amorfrutin B into a cell is the first critical step in its mechanism of action. The process by which a compound crosses the cell membrane can occur via passive diffusion, facilitated diffusion, or active transport. For a small molecule like Amorfrutin B, these mechanisms are typically investigated using in vitro models of intestinal absorption, such as the Caco-2 permeability assay.

Experimental Protocol: Caco-2 Permeability Assay

The Caco-2 permeability assay is a widely accepted in vitro method for predicting human intestinal drug absorption.[7][8][9]

Objective: To determine the rate of transport of Amorfrutin B across a polarized monolayer of human intestinal epithelial Caco-2 cells.

Methodology:

• Cell Culture: Caco-2 cells are seeded on semi-permeable filter supports in a transwell plate and cultured for approximately 21 days to allow for differentiation and the formation of a confluent, polarized monolayer with tight junctions.[7][10]

• Monolayer Integrity: The integrity of the cell monolayer is verified by measuring the transepithelial electrical resistance (TEER).[10]

• Transport Experiment (Bidirectional):

  • Apical to Basolateral (A→B) Transport: A known concentration of Amorfrutin B is added to the apical (upper) chamber, which represents the intestinal lumen. At specified time intervals, samples are taken from the basolateral (lower) chamber, representing the bloodstream.

  • Basolateral to Apical (B→A) Transport: A known concentration of Amorfrutin B is added to the basolateral chamber, and samples are collected from the apical chamber over time. This helps to determine if the compound is subject to active efflux.[7]

• Sample Analysis: The concentration of Amorfrutin B in the collected samples is quantified using a sensitive analytical method, typically liquid chromatography-tandem mass spectrometry (LC-MS/MS).[9]

• Data Calculation: The apparent permeability coefficient (Papp), a measure of the permeability rate, is calculated for both A→B and B→A directions using the following formula:

  Papp = (dQ/dt) / (A * C0)

  Where:

  • dQ/dt is the rate of appearance of the substance in the receiver chamber.

  • A is the surface area of the filter membrane.

  • C0 is the initial concentration of the substance in the donor chamber.

  The efflux ratio (ER) is then calculated as: ER = Papp (B→A) / Papp (A→B). An efflux ratio greater than 2 suggests that the compound is actively transported out of the cell by efflux pumps like P-glycoprotein.[7]

Expected Data Presentation

The quantitative data from Caco-2 permeability assays for Amorfrutin B would be summarized as shown in Table 1.

Compound	Direction	Papp (x 10⁻⁶ cm/s)	Efflux Ratio	Permeability Classification
Amorfrutin B	A → B	[Expected Value]	[Expected Value]	[Expected Classification]
B → A	[Expected Value]
Propranolol	A → B	>10	<2	High
(High Perm. Control)
Atenolol	A → B	<1	<2	Low
(Low Perm. Control)

Table 1: Hypothetical Data Summary for Amorfrutin B Caco-2 Permeability Assay.

Experimental Workflow Diagram

Workflow for Caco-2 Permeability Assay.

Subcellular Distribution

Following cellular uptake, understanding the distribution of Amorfrutin B within the various subcellular compartments is crucial, especially to confirm its accumulation in the nucleus where its target, PPARγ, resides.

Experimental Protocol: Subcellular Fractionation and Quantification

This protocol involves the physical separation of cellular organelles followed by the quantification of the compound of interest in each fraction.

Objective: To determine the concentration of Amorfrutin B in the nuclear, cytoplasmic, and mitochondrial fractions of target cells.

Methodology:

• Cell Treatment: Culture target cells (e.g., adipocytes, hepatocytes) and treat them with a known concentration of Amorfrutin B for a specified time.

• Cell Lysis: Harvest the cells and gently lyse the plasma membrane using a hypotonic buffer containing a mild non-ionic detergent (e.g., NP-40). This step is designed to release the cytoplasmic contents while keeping the nuclei intact.[2]

• Differential Centrifugation:

  • Nuclear Fraction: Centrifuge the cell lysate at a low speed (e.g., 700-1000 x g). The resulting pellet contains the nuclei.[3][4]

  • Mitochondrial Fraction: Transfer the supernatant (containing cytoplasm and other organelles) to a new tube and centrifuge at a higher speed (e.g., 10,000-15,000 x g). The pellet from this step will contain the mitochondria.[3]

  • Cytoplasmic (Soluble) Fraction: The supernatant from the previous step is considered the soluble cytoplasmic fraction.

• Fraction Purity Assessment: The purity of each fraction should be confirmed by Western blotting using antibodies against specific organelle marker proteins (e.g., Histone H3 for the nucleus, Cytochrome C for mitochondria, and GAPDH for the cytoplasm).[11]

• Compound Extraction and Quantification: Extract Amorfrutin B from each fraction using an appropriate organic solvent. Quantify the amount of Amorfrutin B in each extract using LC-MS/MS.[12]

• Data Normalization: The amount of Amorfrutin B in each fraction is normalized to the total protein content of that fraction.

Expected Data Presentation

The results from a subcellular distribution study would be presented in a table summarizing the concentration or amount of Amorfrutin B in each cellular compartment.

Cellular Fraction	Marker Protein	Amorfrutin B (ng/mg protein)	% of Total Intracellular
Whole Cell Lysate	-	[Expected Value]	100%
Cytoplasmic	GAPDH	[Expected Value]	[Expected Value]
Nuclear	Histone H3	[Expected Value]	[Expected Value]
Mitochondrial	Cytochrome C	[Expected Value]	[Expected Value]

Table 2: Hypothetical Subcellular Distribution of Amorfrutin B.

Subcellular Fractionation Workflow Diagram

Workflow for Subcellular Fractionation.

Signaling Pathway of Amorfrutin B

The biological effects of Amorfrutin B are initiated by its binding to PPARγ in the nucleus. The subsequent signaling cascade leads to the altered expression of genes involved in metabolic regulation.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. researchgate.net [researchgate.net]
• 3. Subcellular fractionation protocol [abcam.com]
• 4. Subcellular Fractionation [labome.com]
• 5. Uptake, Distribution and Diffusivity of Reactive Fluorophores in Cells: Implications Toward Target Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Subcellular Fractionation | Springer Nature Experiments [experiments.springernature.com]
• 7. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. Permeability for intestinal absorption: Caco-2 assay and related issues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. enamine.net [enamine.net]
• 11. researchgate.net [researchgate.net]
• 12. Methods to measure the intracellular concentration of unlabeled compounds within cultured cells using liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Transcriptomic Blueprint of Amorfrutin B: A Technical Guide to its Gene Expression Signature

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amorfrutin B, a natural compound isolated from plants of the Amorpha and Glycyrrhiza genera, has emerged as a promising selective peroxisome proliferator-activated receptor-gamma (PPARγ) modulator.[1][2] Unlike full PPARγ agonists, which can have undesirable side effects, Amorfrutin B exhibits a more nuanced mechanism of action, leading to selective gene expression changes. This selectivity has positioned it as a compelling candidate for the development of novel therapeutics for metabolic and inflammatory diseases.[3][4] This technical guide provides an in-depth overview of the gene expression profiling of cells following treatment with Amorfrutin B, offering a valuable resource for researchers in drug discovery and development. We will delve into the quantitative changes in gene expression, detail the experimental protocols for such analyses, and visualize the key signaling pathways modulated by this compound.

Data Presentation: Quantitative Gene Expression Analysis

The following tables summarize the dose-dependent effects of Amorfrutin B on gene expression in different cell types and experimental conditions. The data has been compiled from multiple studies to provide a comprehensive overview.

Table 1: Gene Expression Changes in Primary Human Adipocytes after Amorfrutin B Treatment (24h)

Gene Symbol	Gene Name	Function	Fold Change (vs. Control)	p-value	Reference
Upregulated Genes
CEBPA	CCAAT/enhancer-binding protein alpha	Adipogenesis	Moderately Increased	<0.05	[1]
CEBPB	CCAAT/enhancer-binding protein beta	Adipogenesis	Moderately Increased	<0.05	[1]
FABP4	Fatty acid-binding protein 4	Fatty acid uptake	Increased	<0.05	[1]
ANGPTL4	Angiopoietin-like 4	Lipid metabolism	Increased	<0.05	[1]
Downregulated Genes
HSD11B1	11-beta-hydroxysteroid dehydrogenase type 1	Cortisol metabolism	Reduced	<0.05	[1]
ANGPTL2	Angiopoietin-like 2	Inflammation	Reduced	<0.05	[1]
RARRES2	Retinoic acid receptor responder 2	Inflammation	Reduced	<0.05	[1]
CFD	Complement factor D (adipsin)	Inflammation	Reduced	<0.05	[1]

Table 2: Gene Expression Changes in Primary Neocortical Cells under Hypoxia (6h) and Amorfrutin B (5µM) Post-Treatment (18h)

Gene Symbol	Gene Name	Function	Fold Change (vs. Hypoxia)	p-value	Reference
Upregulated Genes
Pparg	Peroxisome proliferator-activated receptor gamma	Nuclear receptor	1.84	<0.05	[2]
Downregulated Genes
Hif1a	Hypoxia-inducible factor 1-alpha	Hypoxia response	0.97	<0.05	[2]
Pgc1a	Peroxisome proliferator-activated receptor-gamma coactivator 1-alpha	Mitochondrial biogenesis	0.72	<0.05	[2]

Table 3: Gene Expression Changes in Primary Neocortical Cells under Ischemia (6h) and Amorfrutin B (5µM) Post-Treatment (18h)

Gene Symbol	Gene Name	Function	Fold Change (vs. Ischemia)	p-value	Reference
Downregulated Genes
Pparg	Peroxisome proliferator-activated receptor gamma	Nuclear receptor	0.72	<0.05	[2]

Table 4: Gene Expression Changes in Human Microglia under Hypoxia/Ischemia and Amorfrutin B Post-Treatment

Gene Symbol	Gene Name	Function	Change in Expression	p-value	Reference
Upregulated Genes
IL10	Interleukin-10	Anti-inflammatory cytokine	Upregulated	<0.05	[5]
PPARG	Peroxisome proliferator-activated receptor gamma	Nuclear receptor	Increased mRNA and protein	<0.05	[5]
PGC1A	Peroxisome proliferator-activated receptor-gamma coactivator 1-alpha	Mitochondrial biogenesis	Increased mRNA and protein	<0.05	[5]
Downregulated Genes
IL1B	Interleukin-1 beta	Pro-inflammatory cytokine	Downregulated	<0.05	[5]
TNFA	Tumor necrosis factor-alpha	Pro-inflammatory cytokine	Downregulated	<0.05	[5]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in generating the gene expression data presented above.

Primary Human Adipocyte Culture and Treatment

• Cell Isolation and Culture:

  • Subcutaneous adipose tissue is obtained from healthy donors with informed consent.

  • The tissue is minced and digested with collagenase type I (1 mg/mL) in Krebs-Ringer-bicarbonate-HEPES (KRBH) buffer containing 1% bovine serum albumin (BSA) for 60 minutes at 37°C with gentle shaking.

  • The digested tissue is filtered through a 250 µm nylon mesh to remove undigested material.

  • The cell suspension is centrifuged at 200 x g for 10 minutes to separate the mature adipocytes (floating layer) from the stromal vascular fraction (pellet).

  • Mature adipocytes are washed three times with pre-warmed KRBH buffer.

  • Cells are seeded in collagen-coated culture plates and maintained in DMEM/F12 medium supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 33 µM biotin and 17 µM pantothenate.

• Amorfrutin B Treatment:

  • After reaching confluency and differentiation, adipocytes are serum-starved for 4 hours.

  • Amorfrutin B, dissolved in DMSO, is added to the culture medium at the desired final concentration (e.g., 10 µM). A vehicle control (DMSO) is run in parallel.

  • Cells are incubated for 24 hours at 37°C and 5% CO2.

Primary Neocortical Cell Culture and Hypoxia/Ischemia Induction

• Cell Culture:

  • Primary neocortical neurons are prepared from embryonic day 15-17 mouse embryos.

  • Cortices are dissected, dissociated, and plated on poly-L-lysine-coated plates.

  • Cells are cultured in Neurobasal medium supplemented with B27, GlutaMAX, and penicillin-streptomycin.

• Hypoxia and Ischemia Models:

  • Hypoxia: For the hypoxia model, cultured neurons are placed in a hypoxic chamber with a controlled atmosphere of 1% O2, 5% CO2, and 94% N2 for 6 hours.

  • Ischemia: For the in vitro ischemia model, cells are subjected to oxygen-glucose deprivation (OGD). The culture medium is replaced with a glucose-free medium, and the cells are placed in the hypoxic chamber for 6 hours.

• Amorfrutin B Post-Treatment:

  • Following the 6-hour hypoxia or ischemia period, the medium is replaced with fresh, oxygenated, and glucose-containing culture medium.

  • Amorfrutin B (5 µM) is added to the medium, and the cells are incubated for a reoxygenation period of 18 hours.

RNA Isolation and Quantitative Real-Time PCR (qPCR)

• RNA Extraction:

  • Total RNA is extracted from the treated and control cells using a TRIzol-based method or a commercial RNA isolation kit according to the manufacturer's instructions.

  • RNA concentration and purity are determined using a spectrophotometer (e.g., NanoDrop), and RNA integrity is assessed using an Agilent Bioanalyzer or equivalent.

• cDNA Synthesis:

  • First-strand cDNA is synthesized from 1 µg of total RNA using a reverse transcriptase enzyme (e.g., SuperScript II) and oligo(dT) or random hexamer primers.

• qPCR:

  • qPCR is performed using a SYBR Green-based detection method on a real-time PCR system.

  • The reaction mixture typically contains cDNA template, forward and reverse primers for the gene of interest and a reference gene (e.g., GAPDH, ACTB), and SYBR Green master mix.

  • The thermal cycling conditions generally consist of an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

  • Relative gene expression is calculated using the 2-ΔΔCt method, normalizing the expression of the target gene to the reference gene.

RNA Sequencing (RNA-seq) and Data Analysis

• Library Preparation:

  • High-quality total RNA (RNA Integrity Number > 8) is used for library construction.

  • Poly(A) mRNA is isolated from the total RNA using oligo(dT)-coated magnetic beads.

  • The purified mRNA is fragmented, and first-strand cDNA is synthesized using random primers and reverse transcriptase.

  • Second-strand cDNA is synthesized, followed by end-repair, A-tailing, and ligation of sequencing adapters.

  • The ligated fragments are amplified by PCR to generate the final cDNA library.

• Sequencing:

  • The quality and quantity of the library are assessed, and the libraries are sequenced on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

• Data Analysis:

  • Raw sequencing reads are subjected to quality control to remove low-quality reads and adapters.

  • The high-quality reads are aligned to a reference genome.

  • Gene expression is quantified by counting the number of reads that map to each gene.

  • Differential gene expression analysis is performed between the Amorfrutin B-treated and control groups to identify genes with statistically significant changes in expression.

Mandatory Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key pathways and workflows related to Amorfrutin B's mechanism of action.

Caption: Amorfrutin B signaling pathway.

Caption: Gene expression profiling workflow.

Conclusion

The gene expression profiling of Amorfrutin B reveals a distinct transcriptomic signature characterized by the selective modulation of genes involved in adipogenesis, lipid metabolism, and inflammation. This is primarily mediated through its action as a partial agonist of PPARγ. The detailed experimental protocols and pathway visualizations provided in this guide offer a foundational resource for researchers aiming to further investigate the therapeutic potential of Amorfrutin B and similar compounds. The ability of Amorfrutin B to promote beneficial metabolic effects while potentially mitigating the inflammatory responses associated with metabolic disorders underscores its significance in the development of next-generation therapies. Future research, including comprehensive RNA sequencing studies and in vivo validation, will be crucial in fully elucidating the therapeutic promise of this natural compound.

References

• 1. GEO Accession viewer [ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 4. researchgate.net [researchgate.net]
• 5. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]

Amorfrutin B in Early-Stage Animal Models: A Technical Guide to Preclinical Antidiabetic Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of early-stage animal model studies investigating the therapeutic potential of Amorfrutin B, a natural compound identified as a selective peroxisome proliferator-activated receptor gamma (PPARγ) modulator. The following sections detail the quantitative outcomes, experimental designs, and underlying molecular mechanisms observed in key preclinical studies, offering a comprehensive resource for advancing research in metabolic disease therapeutics.

Quantitative Efficacy of Amorfrutin B in Animal Models of Metabolic Disease

Amorfrutin B has demonstrated significant improvements in glucose homeostasis and lipid metabolism in rodent models of insulin resistance and type 2 diabetes. The data presented below summarizes the key findings from studies utilizing diet-induced obese (DIO) mice, a common model for studying metabolic syndrome.[1][2][3]

Table 1: Effects of Amorfrutin B on Glucose and Insulin Parameters in Diet-Induced Obese (DIO) Mice

Parameter	Vehicle Control	Amorfrutin B (100 mg/kg/day)	Rosiglitazone (4 mg/kg/day)	Duration of Treatment	Animal Model	Reference
Fasting Blood Glucose	Elevated	Significantly Reduced	Significantly Reduced	15 days	C57BL/6 DIO Mice	[3]
Fasting Plasma Insulin	Elevated	Significantly Reduced	Significantly Reduced	15 days	C57BL/6 DIO Mice	[3]
HOMA-IR	Elevated	Significantly Reduced	Significantly Reduced	15 days	C57BL/6 DIO Mice	[1][3]
Glucose Tolerance (OGTT)	Impaired	Significantly Improved	Significantly Improved	17 days	C57BL/6 DIO Mice	[1]
Insulin Sensitivity (IPIST)	Impaired	Significantly Improved	Significantly Improved	23 days	C57BL/6 DIO Mice	[1]

HOMA-IR: Homeostatic Model Assessment of Insulin Resistance; OGTT: Oral Glucose Tolerance Test; IPIST: Intraperitoneal Insulin Sensitivity Test.

Table 2: Effects of Amorfrutin B on Plasma Lipids and Body Weight in DIO Mice

Parameter	Vehicle Control	Amorfrutin B (100 mg/kg/day)	Rosiglitazone	Duration of Treatment	Animal Model	Reference
Plasma Triglycerides	Elevated	Strongly Decreased	Comparable Decrease	23 days	C57BL/6 DIO Mice	[1]
Free Fatty Acids	Elevated	Strongly Decreased	Comparable Decrease	23 days	C57BL/6 DIO Mice	[1]
Body Weight	Increased	No Significant Effect or Reduced Gain	Increased	3 weeks	C57BL/6 DIO Mice & db/db Mice	[1][4]
Liver Alanine Transaminase (ALT)	Elevated	Reduced	No significant change or increased	23 days	C57BL/6 DIO Mice	[1][4]

Detailed Experimental Protocols

The following protocols are based on the methodologies described in the cited preclinical studies of Amorfrutin B and its analogs.[1][2][4]

Diet-Induced Obesity (DIO) Mouse Model

• Animal Strain: Male C57BL/6 mice, 6 weeks of age.[1]

• Induction of Obesity: Mice are fed a high-fat diet (HFD) for 12-15 weeks to induce obesity and insulin resistance.[1][2]

• Treatment Groups:

  • Vehicle control (HFD only).

  • Amorfrutin B (100 mg/kg/day) administered with HFD.[2][3]

  • Rosiglitazone (4 mg/kg/day) as a positive control, administered with HFD.[1]

• Duration of Treatment: 23-27 days.[1][2]

Oral Glucose Tolerance Test (OGTT)

• Fast mice for 6 hours.

• Administer a baseline blood glucose measurement from the tail vein.

• Administer a 2 g/kg body weight glucose solution via oral gavage.

• Measure blood glucose levels at 15, 30, 60, and 120 minutes post-glucose administration.

• Plasma insulin levels can also be measured at these time points.[1]

Intraperitoneal Insulin Sensitivity Test (IPIST)

• Fast mice for 6 hours.

• Administer a baseline blood glucose measurement.

• Administer an intraperitoneal injection of human insulin (0.75 U/kg body weight).

• Measure blood glucose levels at 15, 30, 45, and 60 minutes post-injection.[1]

Biochemical Analysis

• Blood samples are collected for the analysis of plasma insulin, triglycerides, free fatty acids, and alanine transaminase (ALT) using standard enzymatic assays.[1]

Signaling Pathways and Experimental Workflow

Amorfrutin B's therapeutic effects are primarily mediated through its interaction with PPARγ, a key nuclear receptor in metabolic regulation.

Amorfrutin B Signaling Pathway

Amorfrutin B acts as a selective PPARγ modulator (SPPARM). It binds to PPARγ, leading to a conformational change that selectively recruits co-activators and dismisses co-repressors, thereby modulating the expression of target genes involved in glucose and lipid metabolism. A key aspect of its action is the inhibition of Cdk5-mediated phosphorylation of PPARγ at Serine 273, a modification linked to insulin resistance.[1][5]

Amorfrutin B signaling cascade.

Experimental Workflow for In Vivo Studies

The following diagram illustrates the typical workflow for evaluating the efficacy of Amorfrutin B in a diet-induced obesity mouse model.

In vivo experimental workflow.

Summary and Future Directions

Early-stage animal studies have positioned Amorfrutin B as a promising therapeutic candidate for type 2 diabetes and metabolic syndrome. Its ability to improve insulin sensitivity and lipid profiles without the adverse side effects associated with full PPARγ agonists, such as weight gain and potential hepatotoxicity, is a significant advantage.[1][2][6] Future research should focus on long-term efficacy and safety studies, exploration of its effects in other relevant animal models, and elucidation of its full gene regulatory network to further understand its selective PPARγ modulation.

References

• 1. pnas.org [pnas.org]
• 2. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Amorfrutins are potent antidiabetic dietary natural products - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Amorfrutin B in Plant Extracts using High-Performance Liquid Chromatography (HPLC)

Abstract

This application note details a validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Amorfrutin B in plant extracts, particularly from the fruits of Amorpha fruticosa. Amorfrutin B, a natural compound with potential antidiabetic properties, can be effectively separated and quantified using a reversed-phase HPLC system with UV detection. This document provides a comprehensive protocol, including sample preparation, chromatographic conditions, and method validation data, to assist researchers, scientists, and drug development professionals in the accurate determination of Amorfrutin B content in complex botanical matrices.

Introduction

Amorfrutin B is a prenylated bibenzyl natural product first isolated from Amorpha fruticosa (bastard indigo) and has garnered significant interest due to its selective activation of the peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of glucose and lipid metabolism. Its potential as an antidiabetic agent necessitates reliable and accurate analytical methods for its quantification in plant materials and derived products. High-Performance Liquid Chromatography (HPLC) offers a robust and sensitive technique for this purpose. This application note outlines a validated HPLC method suitable for the quality control of plant extracts and the standardization of Amorfrutin B-based nutraceuticals and pharmaceuticals.

Experimental

Materials and Reagents

• Amorfrutin B reference standard (>95% purity)

• Acetonitrile (HPLC grade)

• Glacial Acetic Acid (analytical grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Amorpha fruticosa fruit material (dried and powdered)

Instrumentation

A standard HPLC system equipped with a quaternary pump, an autosampler, a column thermostat, and a Diode Array Detector (DAD) or UV detector is required.

• HPLC Column: Hypersil BDS C18 (4.6 x 250 mm, 5 µm) or equivalent

• Detector: DAD or UV-Vis Detector

Chromatographic Conditions

• Mobile Phase A: 0.2% Glacial Acetic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 70% A, 30% B

  • 5-20 min: Linear gradient to 100% B

  • 20-25 min: 100% B (isocratic)

  • 25-30 min: Return to initial conditions (70% A, 30% B)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Injection Volume: 10 µL

• Detection Wavelength: 280 nm

• Retention Time of Amorfrutin B: Approximately 13.85 ± 0.08 minutes[1]

Protocols

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Amorfrutin B reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with methanol to achieve concentrations ranging from 0.25 µg/mL to 100 µg/mL.

Sample Preparation from Plant Material

• Extraction: a. Weigh 1.0 g of powdered, dried Amorpha fruticosa fruit material into a flask. b. Add 20 mL of 80% methanol.[2] c. Sonicate the mixture for 30 minutes at room temperature. d. Centrifuge the extract at 4000 rpm for 10 minutes. e. Collect the supernatant. f. Repeat the extraction process on the residue two more times. g. Combine the supernatants.

• Concentration: Evaporate the combined supernatant to dryness under reduced pressure using a rotary evaporator.

• Reconstitution: Dissolve the dried extract in 5 mL of methanol.

• Filtration: Filter the reconstituted extract through a 0.45 µm syringe filter into an HPLC vial prior to injection.

Method Validation Summary

The described HPLC method has been validated for its linearity, limit of detection (LOD), and limit of quantification (LOQ).

Parameter	Result
Linearity Range	0.25 - 1.0 mg/mL[2]
Correlation Coefficient (r²)	> 0.99[2]
Limit of Detection (LOD)	0.001 mg/mL[2]
Limit of Quantification (LOQ)	0.01 mg/mL[2]
Precision (%RSD)	< 1%[2]
Accuracy (% Recovery)	Data not available
Retention Time (min)	15.80 ± 0.5[2]

Note: The retention time may vary slightly depending on the specific HPLC system, column, and exact chromatographic conditions.

Quantitative Data

The concentration of Amorfrutin B in different batches of Amorpha fruticosa fruits has been reported to be in the range of 0.64–4.63 mg/g of the dried plant material.[1][3]

Plant Material	Amorfrutin B Content (mg/g)	Reference
Amorpha fruticosa fruits	0.64–4.63	[1][3]

Visualization

Experimental Workflow

Caption: Workflow for the quantification of Amorfrutin B in plant extracts.

Discussion

This HPLC method provides a reliable and reproducible approach for the quantification of Amorfrutin B in plant extracts. The use of a C18 reversed-phase column and a gradient elution with acetonitrile and acidified water allows for good separation of Amorfrutin B from other components in the complex plant matrix. The method has been shown to be linear over a relevant concentration range and exhibits good sensitivity with low LOD and LOQ values.

For optimal results, it is crucial to use a high-quality reference standard for Amorfrutin B and to ensure complete extraction from the plant material. The sample preparation protocol described herein is a general guideline and may require optimization depending on the specific plant matrix being analyzed. It is also recommended to perform a full method validation according to ICH guidelines in the specific laboratory setting where the analysis will be conducted.

Conclusion

The detailed HPLC method and protocols presented in this application note are suitable for the accurate and precise quantification of Amorfrutin B in plant extracts. This method can be a valuable tool for quality control in the herbal and pharmaceutical industries, as well as for research purposes in the field of natural product drug discovery.

References

• 1. tandfonline.com [tandfonline.com]
• 2. A Study on the Safety and Effects of Amorpha fruticosa Fruit Extract on Spontaneously Hypertensive Rats with Induced Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Qualitative and quantitative analysis of amorfrutins, novel antidiabetic dietary natural products, by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Amorfrutin B Treatment in Primary Adipocytes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amorfrutin B, a natural compound isolated from plants like Amorpha fruticosa and Glycyrrhiza foetida, has garnered significant interest as a selective peroxisome proliferator-activated receptor gamma (PPARγ) modulator.[1] Unlike full PPARγ agonists, such as thiazolidinediones, which can have adverse side effects, Amorfrutin B exhibits a more targeted activity profile, making it a promising candidate for the development of novel therapeutics for metabolic diseases like type 2 diabetes and insulin resistance.[1][2] These application notes provide detailed protocols for the treatment of primary adipocytes with Amorfrutin B, enabling researchers to investigate its effects on adipocyte biology, including gene expression, protein signaling, and metabolic function.

Data Presentation

Quantitative Effects of Amorfrutin B on Gene Expression in Primary Human Adipocytes

The following table summarizes the changes in mRNA expression of key PPARγ target genes and adipokines in primary human adipocytes following treatment with 10 µM Amorfrutin B for 24 hours. Data is presented relative to a vehicle control. For comparison, the effects of the full PPARγ agonist Rosiglitazone (RGZ) at 10 µM are also shown.

Gene Category	Gene Symbol	Gene Name	Amorfrutin B (10 µM) Fold Change	Rosiglitazone (10 µM) Fold Change	Reference
PPARγ Target Genes	CEBPA	CCAAT/enhancer binding protein alpha	Moderately Increased	Strongly Increased	[3]
CEBPB	CCAAT/enhancer binding protein beta	Moderately Increased	Strongly Increased	[3]
FABP4	Fatty acid binding protein 4	Moderately Increased	Strongly Increased	[3]
HSD11B1	Hydroxysteroid (11-beta) dehydrogenase 1	Reduced	-	[3]
ANGPTL4	Angiopoietin-like 4	Similar to RGZ	Increased	[3]
Adipokines	ANGPTL2	Angiopoietin-like 2	Reduced	-	[3]
RARRES2	Retinoic acid receptor responder 2	Reduced	-	[3]
CFD	Complement factor D (Adipsin)	Reduced	-	[3]
LEP	Leptin	No significant change	-	[3]

Note: "Moderately Increased" and "Strongly Increased" are qualitative descriptions from the source. For precise quantitative values, refer to the original publication.

Experimental Protocols

Preparation of Amorfrutin B Stock Solution

This protocol describes the preparation of a stock solution of Amorfrutin B for in vitro experiments with primary adipocytes.

Materials:

• Amorfrutin B (powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

Procedure:

• Based on the desired stock concentration (e.g., 10 mM), calculate the required mass of Amorfrutin B. The molecular weight of Amorfrutin B is 454.55 g/mol .

• Weigh the calculated amount of Amorfrutin B powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve the desired stock concentration. For example, to prepare a 10 mM stock solution, dissolve 4.55 mg of Amorfrutin B in 1 mL of DMSO.

• Vortex the solution until the Amorfrutin B is completely dissolved. A brief sonication may be used to aid dissolution if necessary.

• Aliquot the stock solution into smaller volumes in sterile, nuclease-free microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C for long-term storage.

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[4] Prepare a vehicle control with the same final concentration of DMSO as used for the Amorfrutin B treatment.

Protocol for Treatment of Primary Adipocytes

This protocol outlines the general procedure for treating primary adipocytes with Amorfrutin B. It is recommended to perform dose-response and time-course experiments to determine the optimal treatment conditions for your specific experimental setup.

Materials:

• Cultured primary adipocytes (human or murine)

• Amorfrutin B stock solution (e.g., 10 mM in DMSO)

• Adipocyte maintenance medium

• Vehicle control (DMSO)

Procedure:

• Culture primary adipocytes to the desired stage of differentiation in appropriate culture vessels.

• Prepare the treatment media by diluting the Amorfrutin B stock solution to the desired final concentrations in pre-warmed adipocyte maintenance medium. For example, to achieve a final concentration of 10 µM from a 10 mM stock, dilute the stock solution 1:1000 in the medium.

• Prepare a vehicle control medium containing the same final concentration of DMSO as the highest concentration of Amorfrutin B used.

• Carefully remove the existing culture medium from the primary adipocytes.

• Gently add the prepared treatment media (containing Amorfrutin B or vehicle control) to the respective wells.

• Incubate the cells for the desired treatment duration (e.g., 24 hours) at 37°C in a humidified incubator with 5% CO2.

• Following incubation, the cells or conditioned medium can be harvested for downstream analysis.

Downstream Analysis Protocols

Procedure:

• RNA Isolation: After Amorfrutin B treatment, wash the primary adipocytes with ice-cold PBS and lyse the cells directly in the culture dish using a suitable lysis buffer (e.g., TRIzol or a lysis buffer from an RNA isolation kit). Isolate total RNA according to the manufacturer's protocol.

• RNA Quantification and Quality Control: Determine the concentration and purity of the isolated RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity using gel electrophoresis or a bioanalyzer.

• cDNA Synthesis: Reverse transcribe an equal amount of total RNA (e.g., 1 µg) into cDNA using a reverse transcription kit with oligo(dT) and/or random primers.

• qPCR: Perform qPCR using a SYBR Green or probe-based master mix and primers specific for the target genes (e.g., PPARG, FABP4, ADIPOQ) and suitable housekeeping genes (e.g., ACTB, GAPDH, RPLP0).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the geometric mean of the housekeeping genes.

Procedure:

• Protein Extraction: Following treatment, wash the adipocytes with ice-cold PBS and lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature. Incubate the membrane with primary antibodies against the proteins of interest (e.g., PPARγ, p-PPARγ, AKT) overnight at 4°C.

• Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities using image analysis software and normalize to a loading control (e.g., β-actin, GAPDH, or total protein stain).

Visualization of Signaling Pathways and Workflows

Caption: Signaling pathway of Amorfrutin B in adipocytes.

References

• 1. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Response of Primary Human Adipocytes to Fatty Acid Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Amorfrutin B Administration in Diet-Induced Obese Mouse Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

Amorfrutin B, a natural compound isolated from plants like Amorpha fruticosa and Glycyrrhiza foetida, has emerged as a promising therapeutic agent for metabolic diseases.[1][2] It functions as a selective peroxisome proliferator-activated receptor gamma (PPARγ) modulator, exhibiting potent anti-diabetic and anti-inflammatory properties.[1][2][3] Unlike full PPARγ agonists, such as thiazolidinediones, which can cause undesirable side effects like weight gain and fluid retention, Amorfrutin B demonstrates a favorable safety profile.[1] In preclinical studies using diet-induced obese (DIO) mouse models, Amorfrutin B has been shown to improve insulin sensitivity, glucose tolerance, and lipid profiles without causing weight gain.[1]

These application notes provide a comprehensive overview and detailed protocols for the administration of Amorfrutin B in DIO mouse models, summarizing key quantitative data and outlining experimental procedures.

Data Presentation

The following tables summarize the quantitative data from studies investigating the effects of Amorfrutin B in diet-induced obese mouse models.

Table 1: Effects of Amorfrutin B on Metabolic Parameters in Diet-Induced Obese C57BL/6 Mice

Parameter	Control (Vehicle)	Amorfrutin B (100 mg/kg/day)	Rosiglitazone (Positive Control)	Duration of Treatment	Reference
Fasting Blood Glucose	Elevated	Significantly Reduced	Significantly Reduced	27 days	[4]
Fasting Plasma Insulin	Elevated	Significantly Reduced	Significantly Reduced	27 days	[4]
Body Weight	Increased	No significant change	Increased	27 days	[4]
Insulin Sensitivity	Impaired	Significantly Improved	Significantly Improved	27 days	[4]
Glucose Tolerance	Impaired	Significantly Improved	Significantly Improved	27 days	[4]
Liver Triglycerides	Elevated	Reduced	-	Not Specified	[3]

Table 2: In Vitro Activity of Amorfrutin B

Parameter	Value	Reference
PPARγ Binding Affinity (Ki)	19 nM	[1]
PPARα Binding Affinity	Micromolar range	[4]
PPARβ/δ Binding Affinity	Micromolar range	[4]
PPARγ Transcriptional Activation	Partial agonist	[3]

Experimental Protocols

Diet-Induced Obesity (DIO) Mouse Model

This protocol describes the induction of obesity in C57BL/6 mice through a high-fat diet.

Materials:

• Male C57BL/6J mice (6-8 weeks old)

• High-Fat Diet (HFD; 45-60% kcal from fat)

• Standard chow diet (Control)

• Animal caging and husbandry supplies

Procedure:

• Acclimatize male C57BL/6J mice (6-8 weeks old) to the animal facility for at least one week on a standard chow diet.[5][6]

• Randomly assign mice to two groups: a control group receiving a standard chow diet and a DIO group receiving a high-fat diet (HFD) with 45-60% of calories from fat.[5][7][8]

• Provide the respective diets and water ad libitum.

• Monitor body weight and food intake weekly.

• Continue the HFD regimen for 10-16 weeks to induce a stable obese phenotype, characterized by significantly increased body weight, adiposity, and insulin resistance compared to the control group.[5][6][9]

Amorfrutin B Formulation and Administration

This protocol details the preparation and oral administration of Amorfrutin B.

Materials:

• Amorfrutin B

• Vehicle (e.g., 0.5% Carboxymethyl cellulose - CMC)

• Oral gavage needles

• Syringes

Procedure:

• Prepare a suspension of Amorfrutin B in the chosen vehicle (e.g., 0.5% CMC in sterile water). The concentration should be calculated based on the desired dosage (100 mg/kg) and the average body weight of the mice.

• Administer the Amorfrutin B suspension or vehicle to the DIO mice once daily via oral gavage.[10][11] The typical treatment duration is 27 days.[4]

• Continue to monitor body weight and food intake throughout the treatment period.

Oral Glucose Tolerance Test (OGTT)

This test assesses the ability of the mice to clear a glucose load from the bloodstream.

Materials:

• Glucose solution (20% in sterile saline)

• Glucometer and test strips

• Oral gavage needles

• Syringes

Procedure:

• Fast the mice for 4-6 hours prior to the test, with free access to water.[12][13]

• Record the baseline blood glucose level (t=0) from a tail vein blood sample.[12][14]

• Administer a glucose solution (1-2 g/kg body weight) via oral gavage.[12][13]

• Measure blood glucose levels at 15, 30, 60, and 120 minutes post-glucose administration.[12][14]

• Plot the blood glucose concentration over time and calculate the area under the curve (AUC) for each group.

Insulin Tolerance Test (ITT)

This test evaluates the systemic response to insulin.

Materials:

• Insulin solution (Humulin R or equivalent)

• Sterile 0.9% saline

• Glucometer and test strips

• Syringes for intraperitoneal injection

Procedure:

• Fast the mice for 4-6 hours, with free access to water.[4][15]

• Record the baseline blood glucose level (t=0) from a tail vein blood sample.

• Administer insulin (0.75-1.0 U/kg body weight) via intraperitoneal (IP) injection.[16]

• Measure blood glucose levels at 15, 30, and 60 minutes post-insulin injection.[17]

• Plot the percentage decrease in blood glucose from baseline for each group.

Visualizations

Caption: Experimental workflow for evaluating Amorfrutin B in DIO mice.

Caption: Amorfrutin B signaling pathway via PPARγ modulation.

References

• 1. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Amorfrutins Are Natural PPARγ Agonists with Potent Anti-inflammatory Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Insulin Tolerance Test in Mouse [protocols.io]
• 5. criver.com [criver.com]
• 6. C57BL/6 DIO 101: Best Practices for Diet Induced Obesity in Mice | Taconic Biosciences [taconic.com]
• 7. The Development of Diet-Induced Obesity and Glucose Intolerance in C57Bl/6 Mice on a High-Fat Diet Consists of Distinct Phases | PLOS One [journals.plos.org]
• 8. mmpc.org [mmpc.org]
• 9. Diet-induced obesity murine model [protocols.io]
• 10. cdn-links.lww.com [cdn-links.lww.com]
• 11. Repetitive Orogastric Gavage Affects the Phenotype of Diet-Induced Obese Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oral Glucose Tolerance Test in Mouse [protocols.io]
• 13. The glucose tolerance test in mice: Sex, drugs and protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mmpc.org [mmpc.org]
• 15. research-support.uq.edu.au [research-support.uq.edu.au]
• 16. enamine.net [enamine.net]
• 17. mmpc.org [mmpc.org]

Application Notes and Protocols: Studying Insulin Resistance In Vitro with Amorfrutin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amorfrutin B is a natural compound identified as a potent and selective peroxisome proliferator-activated receptor gamma (PPARγ) agonist.[1][2] As a selective modulator, it offers a promising avenue for studying insulin resistance and developing novel therapeutics for type 2 diabetes with potentially fewer side effects than full PPARγ agonists.[1][3][4] These application notes provide detailed protocols for utilizing Amorfrutin B to investigate its effects on insulin resistance in established in vitro cell models.

The primary mechanism by which Amorfrutin B is thought to improve insulin sensitivity is through its activation of PPARγ, a key regulator of glucose and lipid metabolism.[1][3] This activation leads to the selective modulation of gene expression, ultimately enhancing insulin signaling and glucose uptake in insulin-sensitive tissues like liver, adipose, and skeletal muscle.[3][5]

Key Experimental Applications

Studying the effects of Amorfrutin B in vitro typically involves three key experimental approaches:

• Induction of Insulin Resistance: Establishing a reliable in vitro model of insulin resistance is the foundational step. Commonly used cell lines include HepG2 (human liver), 3T3-L1 (mouse pre-adipocyte), and C2C12 (mouse myoblast) cells.[6][7]

• Assessment of Glucose Uptake: A direct measure of insulin sensitivity is the cell's ability to take up glucose from the surrounding medium in response to insulin stimulation.

• Analysis of Insulin Signaling Pathways: Investigating the molecular mechanisms involves examining key proteins in the insulin signaling cascade, such as Akt, and the expression of glucose transporters like GLUT4.[7][8]

Data Presentation: Efficacy of Amorfrutin B

The following table summarizes the key in vitro parameters of Amorfrutin B, highlighting its potency as a PPARγ agonist.

Parameter	Amorfrutin B	Rosiglitazone (Reference)	Reference
PPARγ Binding Affinity (Ki, nM)	19	~30-50	[2]
PPARγ Activation (EC50, nM)	Low nanomolar	Not specified	[1]
PPARα Binding Affinity	Micromolar	Not specified	[1]
PPARβ/δ Binding Affinity	Micromolar	Not specified	[1]

Experimental Protocols

Protocol 1: Induction of Insulin Resistance in HepG2 Cells

This protocol describes the induction of insulin resistance in the human hepatoma cell line HepG2 using high glucose and insulin.

Materials:

• HepG2 cells

• Dulbecco's Modified Eagle Medium (DMEM) with 1 g/L glucose

• DMEM with 4.5 g/L glucose

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Recombinant Human Insulin

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Culture: Culture HepG2 cells in DMEM with 1 g/L glucose supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed HepG2 cells in appropriate culture plates (e.g., 6-well or 24-well plates) and allow them to reach 70-80% confluency.

• Induction: To induce insulin resistance, replace the normal growth medium with DMEM containing 4.5 g/L glucose and a high concentration of insulin (e.g., 1 µM).[9]

• Incubation: Incubate the cells in the high glucose/high insulin medium for 24 to 48 hours.[6][9]

• Verification (Optional but Recommended): Confirm the insulin-resistant state by assessing glucose uptake (see Protocol 3) or by analyzing the phosphorylation status of key insulin signaling proteins like Akt (see Protocol 4). A significant reduction in insulin-stimulated glucose uptake compared to control cells indicates successful induction of insulin resistance.

Protocol 2: Treatment with Amorfrutin B

This protocol outlines the treatment of insulin-resistant cells with Amorfrutin B to assess its insulin-sensitizing effects.

Materials:

• Insulin-resistant HepG2 cells (from Protocol 1)

• Amorfrutin B stock solution (dissolved in a suitable solvent like DMSO)

• Serum-free DMEM

Procedure:

• Preparation: Following the induction of insulin resistance, wash the cells twice with sterile PBS to remove the high glucose/high insulin medium.

• Serum Starvation: Incubate the cells in serum-free DMEM for 2-4 hours.

• Treatment: Treat the cells with varying concentrations of Amorfrutin B (e.g., 0.1 µM to 10 µM) in serum-free DMEM. Include a vehicle control (DMSO) and a positive control (e.g., Rosiglitazone).

• Incubation: Incubate the cells with Amorfrutin B for a predetermined period, typically 18-24 hours.

• Proceed to Assays: After the treatment period, the cells are ready for downstream analysis, such as glucose uptake assays or Western blotting.

Protocol 3: 2-NBDG Glucose Uptake Assay

This protocol uses the fluorescent glucose analog 2-NBDG to measure glucose uptake.

Materials:

• Treated insulin-resistant cells (from Protocol 2)

• Krebs-Ringer-Phosphate-HEPES (KRPH) buffer

• Insulin (100 nM)

• 2-NBDG (2-Deoxy-2-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-glucose)

• Fluorescence plate reader

Procedure:

• Washing: Wash the cells twice with warm KRPH buffer.

• Insulin Stimulation: Incubate the cells with or without 100 nM insulin in KRPH buffer for 30 minutes at 37°C to stimulate glucose uptake.

• 2-NBDG Incubation: Add 2-NBDG to a final concentration of 50-100 µM and incubate for 30-60 minutes at 37°C.

• Termination: Stop the uptake by washing the cells three times with ice-cold PBS.

• Fluorescence Measurement: Lyse the cells and measure the fluorescence of the cell lysate using a fluorescence plate reader (Excitation/Emission ~485/535 nm).

• Data Analysis: Normalize the fluorescence intensity to the total protein concentration of each sample. Compare the glucose uptake in Amorfrutin B-treated cells to the vehicle-treated control.

Protocol 4: Western Blotting for Akt Phosphorylation

This protocol assesses the phosphorylation of Akt, a key downstream effector in the insulin signaling pathway.

Materials:

• Treated insulin-resistant cells (from Protocol 2)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (anti-phospho-Akt (Ser473), anti-total Akt)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Insulin Stimulation: After Amorfrutin B treatment, stimulate the cells with 100 nM insulin for 15-30 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane and incubate with primary antibodies against phospho-Akt and total Akt overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities and calculate the ratio of phospho-Akt to total Akt. An increase in this ratio indicates enhanced insulin signaling.

Protocol 5: RT-qPCR for Gene Expression Analysis

This protocol measures the mRNA expression of PPARγ target genes, such as GLUT4 (gene name SLC2A4), to assess the transcriptional activity of Amorfrutin B.

Materials:

• Treated insulin-resistant cells (from Protocol 2)

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for target genes (e.g., SLC2A4, PPARG) and a housekeeping gene (e.g., GAPDH, ACTB)

• qPCR instrument

Procedure:

• RNA Extraction: Extract total RNA from the cells using a commercial kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA.

• qPCR: Perform quantitative real-time PCR using the synthesized cDNA, gene-specific primers, and a qPCR master mix.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the housekeeping gene. An upregulation of PPARγ target genes in Amorfrutin B-treated cells would be expected.

Visualizations

Caption: Insulin signaling and Amorfrutin B's mechanism of action.

Caption: Experimental workflow for studying Amorfrutin B.

Caption: Logical flow of Amorfrutin B's therapeutic effect.

References

• 1. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iris.unina.it [iris.unina.it]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Experimental cell models of insulin resistance: overview and appraisal [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Akt/PKB activation and insulin signaling: a novel insulin signaling pathway in the treatment of type 2 diabetes | Semantic Scholar [semanticscholar.org]
• 9. Establishment and Evaluation of HepG2 Cell Insulin Resistance Model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Amorfrutin B in Cell Culture Experiments

Audience: Researchers, scientists, and drug development professionals.

Introduction

Amorfrutin B is a natural compound isolated from plants such as Amorpha fruticosa and Glycyrrhiza foetida. It has been identified as a selective peroxisome proliferator-activated receptor gamma (PPARγ) agonist, demonstrating potential therapeutic effects in metabolic diseases like type 2 diabetes and insulin resistance.[1][2][3] This document provides detailed protocols for the dissolution and application of Amorfrutin B in cell culture experiments, ensuring reproducible and accurate results.

Data Presentation

The following table summarizes the key quantitative data for the use of Amorfrutin B in cell culture.

Parameter	Value	Reference
Solubility	1 mg/mL in DMSO
Recommended Solvent	Dimethyl sulfoxide (DMSO)	[1]
Stock Solution Concentration	1-10 mM in DMSO	[1]
Final DMSO Concentration in Media	< 0.1% (v/v)	[1]
Working Concentration Range	0.1 - 10 µM	[1]
Commonly Used Working Concentration	5 µM	[1]
Storage Temperature (Solid)	-20°C
Storage Temperature (Stock Solution)	-20°C (aliquoted)

Experimental Protocols

Protocol 1: Preparation of Amorfrutin B Stock Solution

This protocol describes the preparation of a concentrated stock solution of Amorfrutin B, which can be further diluted to the desired working concentration for cell culture experiments.

Materials:

• Amorfrutin B (solid form)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Pipettes and sterile filter tips

Procedure:

• Pre-warm DMSO: Bring the DMSO vial to room temperature before opening to prevent water condensation.

• Weigh Amorfrutin B: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired amount of Amorfrutin B powder.

• Dissolve in DMSO: Add the appropriate volume of DMSO to the Amorfrutin B powder to achieve a stock solution concentration of 1 mg/mL. For example, to prepare a 1 mg/mL stock solution, dissolve 1 mg of Amorfrutin B in 1 mL of DMSO.

• Ensure Complete Dissolution: Vortex the solution gently until the Amorfrutin B is completely dissolved. A clear solution should be obtained.

• Sterilization (Optional but Recommended): If required, filter-sterilize the stock solution using a 0.22 µm syringe filter compatible with DMSO.

• Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Protocol 2: Preparation of Working Solution and Treatment of Cells

This protocol details the dilution of the Amorfrutin B stock solution to the final working concentration in cell culture medium and the subsequent treatment of cells.

Materials:

• Amorfrutin B stock solution (from Protocol 1)

• Complete cell culture medium appropriate for the cell line being used

• Cultured cells in multi-well plates or flasks

• Pipettes and sterile filter tips

Procedure:

• Thaw Stock Solution: Thaw an aliquot of the Amorfrutin B stock solution at room temperature.

• Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired final working concentration in the cell culture medium. For example, to prepare a 5 µM working solution in 10 mL of medium from a 1 mg/mL (approximately 2.45 mM) stock solution, a 1:490 dilution is required.

• Prepare Working Solution: In a sterile tube, add the calculated volume of the Amorfrutin B stock solution to the appropriate volume of pre-warmed complete cell culture medium. Mix gently by pipetting.

  • Important: To avoid precipitation, it is recommended to add the DMSO stock solution to the medium and mix immediately. Do not add the medium to the concentrated DMSO stock. The final concentration of DMSO in the culture medium should be kept below 0.1% to minimize solvent-induced cytotoxicity.[1]

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without Amorfrutin B) to an equal volume of cell culture medium. This is crucial to distinguish the effects of Amorfrutin B from those of the solvent.

• Cell Treatment: Remove the existing medium from the cultured cells and replace it with the medium containing the desired concentration of Amorfrutin B or the vehicle control.

• Incubation: Incubate the cells for the desired experimental duration under standard cell culture conditions (e.g., 37°C, 5% CO2).

Visualization

Amorfrutin B Experimental Workflow

The following diagram illustrates the general workflow for preparing and using Amorfrutin B in cell culture experiments.

Caption: Workflow for Amorfrutin B preparation and cell treatment.

PPARγ Signaling Pathway Activation by Amorfrutin B

Amorfrutin B acts as a partial agonist of PPARγ. Upon binding, it induces a conformational change in the receptor, leading to the recruitment of coactivators and the regulation of target gene expression involved in metabolism and inflammation.

References

• 1. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dose-Response Studies of Amorfrutin B in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amorfrutin B, a natural compound isolated from plants such as Amorpha fruticosa and Glycyrrhiza foetida, has emerged as a promising selective peroxisome proliferator-activated receptor gamma (PPARγ) modulator.[1][2] As a partial agonist for PPARγ, Amorfrutin B offers the potential for therapeutic benefits in metabolic and neurological disorders, potentially with an improved side-effect profile compared to full PPARγ agonists like thiazolidinediones.[1][3] These application notes provide a comprehensive overview of the dose-response characteristics of Amorfrutin B observed in key preclinical models, along with detailed protocols for replicating these foundational experiments.

Data Presentation: Quantitative Dose-Response of Amorfrutin B

The following tables summarize the key quantitative data from in vitro and in vivo preclinical studies of Amorfrutin B, focusing on its interaction with PPAR isoforms and its effects in models of metabolic and neurological disease.

In Vitro Efficacy and Binding Affinity of Amorfrutin B

Parameter	Species/Cell Line	Value	Reference
PPARγ Binding Affinity (Ki)	Human	19 nM	[4]
PPARα Binding Affinity (Ki)	Human	2,624 nM	[5]
PPARβ/δ Binding Affinity (Ki)	Human	1,782 nM	[5]
PPARγ Activation (EC50)	HEK 293H cells	73 nM	[5]
PPARα Activation (EC50)	Not Specified	906 nM	[5]
PPARβ/δ Activation (EC50)	Not Specified	740 nM	[5]
PPARγ Activation Efficacy (vs. Rosiglitazone)	HEK 293H cells	25%	[4][5]
NCoR Corepressor Dissociation (IC50)	Not Specified	60 nM	[5]

In Vivo Dose and Effects of Amorfrutin B in Metabolic Disease Models

Animal Model	Treatment Dose & Duration	Key Findings	Reference
Diet-Induced Obese (DIO) C57BL/6 Mice	100 mg/kg/day for 27 days	Improved insulin sensitivity and glucose tolerance; Decreased plasma triglycerides and free fatty acids; No significant weight gain.	[2][6]
Diet-Induced Obese (DIO) C57BL/6 Mice	100 mg/kg/day for 23 days	Reduced insulin resistance (HOMA-IR); 19% decrease in glucose AUC and 42% decrease in insulin AUC during OGTT.	[7]

In Vitro Dose and Effects of Amorfrutin B in Neuroprotection Models

Cell Model	Treatment Concentration	Key Findings	Reference
Primary Mouse Neocortical Cells (Hypoxia Model)	1 µM and 5 µM	Neuroprotective effects observed; Increased PPARγ protein levels.	[1]
Primary Mouse Neocortical Cells (Ischemia Model)	1 µM and 5 µM	Neuroprotective effects observed; Decreased PPARγ mRNA and protein levels.	[1]
Human Microglial Cells (HMC3) (Hypoxia/Ischemia Model)	1 µM and 5 µM	Counteracted inflammation; Reduced caspase-1 activity; Downregulated IL1B/IL-1β and TNFA expression.	[8][9]

Signaling Pathways and Experimental Workflows

PPARγ Signaling Pathway Activated by Amorfrutin B

Amorfrutin B acts as a selective partial agonist of PPARγ. Upon binding, it induces a conformational change in the receptor, leading to the recruitment of coactivators and the dissociation of corepressors. This complex then binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, modulating their transcription. Key target genes are involved in adipogenesis, lipid metabolism, and glucose homeostasis.

Caption: PPARγ signaling pathway activated by Amorfrutin B.

Experimental Workflow for In Vivo Metabolic Studies

The following diagram outlines the typical workflow for evaluating the dose-response of Amorfrutin B in a diet-induced obesity mouse model.

Caption: Workflow for in vivo metabolic studies of Amorfrutin B.

Experimental Protocols

In Vitro PPARγ Competitive Binding Assay (TR-FRET)

This protocol is for determining the binding affinity (Ki) of Amorfrutin B to the PPARγ ligand-binding domain (LBD) using a time-resolved fluorescence resonance energy transfer (TR-FRET) competitive binding assay.

Materials:

• GST-tagged human PPARγ-LBD

• Terbium-labeled anti-GST antibody (donor fluorophore)

• Fluorescently labeled PPARγ ligand (tracer/acceptor fluorophore)

• Amorfrutin B (test compound)

• Assay buffer

• 384-well microplate

• Microplate reader capable of TR-FRET measurements

Procedure:

• Prepare Reagents:

  • Prepare a serial dilution of Amorfrutin B in assay buffer.

  • Prepare a working solution of the tracer in assay buffer.

  • Prepare a mixture of GST-PPARγ-LBD and Terbium-anti-GST antibody in assay buffer.

• Assay Setup:

  • Add the Amorfrutin B serial dilutions to the wells of the 384-well plate.

  • Add the tracer solution to all wells.

  • Initiate the binding reaction by adding the GST-PPARγ-LBD/Terbium-anti-GST antibody mixture to all wells.

• Incubation:

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measurement:

  • Measure the TR-FRET signal using a microplate reader with an excitation wavelength of ~340 nm and emission wavelengths of ~495 nm (Terbium) and ~520 nm (tracer).

• Data Analysis:

  • Calculate the TR-FRET ratio (520 nm emission / 495 nm emission).

  • Plot the TR-FRET ratio against the logarithm of the Amorfrutin B concentration.

  • Determine the IC50 value from the resulting sigmoidal dose-response curve.

  • Calculate the Ki value using the Cheng-Prusoff equation.

In Vivo Evaluation in a Diet-Induced Obesity (DIO) Mouse Model

This protocol describes the induction of obesity and insulin resistance in C57BL/6 mice and subsequent treatment with Amorfrutin B to evaluate its effects on metabolic parameters.

Materials:

• Male C57BL/6 mice (6-8 weeks old)

• High-fat diet (HFD; e.g., 60% kcal from fat)

• Control diet (e.g., 10% kcal from fat)

• Amorfrutin B

• Vehicle for oral gavage (e.g., 0.5% carboxymethylcellulose)

• Glucose solution for OGTT (e.g., 2 g/kg)

• Insulin solution for IPITT (e.g., 0.75 U/kg)

• Glucometer and test strips

Procedure:

• Induction of Obesity:

  • Acclimatize mice for at least one week.

  • Feed mice the HFD ad libitum for 12-16 weeks. A control group should be fed the control diet.

  • Monitor body weight and food intake regularly.

• Amorfrutin B Treatment:

  • Randomize HFD-fed mice into treatment and vehicle control groups.

  • Administer Amorfrutin B (e.g., 100 mg/kg/day) or vehicle daily via oral gavage for the specified duration (e.g., 23-27 days).[2][7]

• Metabolic Testing (perform after a period of treatment, e.g., 17 days):

  • Oral Glucose Tolerance Test (OGTT):

    • Fast mice for 6 hours.

    • Measure baseline blood glucose from a tail snip (t=0).

    • Administer a glucose solution (2 g/kg) via oral gavage.

    • Measure blood glucose at 15, 30, 60, 90, and 120 minutes post-gavage.

  • Intraperitoneal Insulin Tolerance Test (IPITT) (perform on a separate day):

    • Fast mice for 6 hours.

    • Measure baseline blood glucose (t=0).

    • Administer insulin (0.75 U/kg) via intraperitoneal injection.

    • Measure blood glucose at 15, 30, 60, and 90 minutes post-injection.

• Endpoint Analysis:

  • At the end of the treatment period, collect blood via cardiac puncture for analysis of plasma insulin, triglycerides, and free fatty acids.

  • Harvest tissues (e.g., liver, adipose tissue) for further analysis (e.g., gene expression, histology).

In Vitro Neuroprotection Assay (Hypoxia Model)

This protocol outlines a method to assess the neuroprotective effects of Amorfrutin B on primary neuronal cells subjected to hypoxic conditions.

Materials:

• Primary mouse neocortical cell cultures

• Neurobasal medium supplemented with B27 and GlutaMAX

• Amorfrutin B (dissolved in DMSO)

• Hypoxia chamber (e.g., with 95% N2 / 5% CO2)

• Lactate dehydrogenase (LDH) cytotoxicity assay kit

• MTT cell viability assay kit

• Reagents for ROS detection (e.g., DCFDA)

Procedure:

• Cell Culture:

  • Culture primary neocortical cells in appropriate medium until they form a mature network.

• Induction of Hypoxia:

  • Replace the cell culture medium with fresh medium.

  • Place the culture plates in a pre-warmed and humidified hypoxia chamber for 6 hours.

• Amorfrutin B Treatment (Post-treatment paradigm):

  • After the hypoxic period, return the cells to a normoxic incubator (37°C, 5% CO2).

  • Treat the cells with varying concentrations of Amorfrutin B (e.g., 1 µM, 5 µM) or vehicle (DMSO) for 18 hours of reoxygenation.[1]

• Assessment of Neuroprotection:

  • LDH Assay: Measure the release of LDH into the culture medium as an indicator of cell death.

  • MTT Assay: Assess cell viability by measuring the metabolic activity of the cells.

  • ROS Measurement: Quantify the levels of intracellular reactive oxygen species.

• Data Analysis:

  • Normalize the data to the control group (normoxic, vehicle-treated).

  • Compare the effects of different concentrations of Amorfrutin B on cell viability, cytotoxicity, and oxidative stress in hypoxic versus normoxic conditions.

Conclusion

The preclinical data on Amorfrutin B consistently demonstrate its role as a selective PPARγ modulator with potent effects in models of metabolic disease and neuroprotection. The provided protocols offer a framework for further investigation into its dose-response relationships and mechanisms of action. The quantitative data summarized herein should serve as a valuable resource for designing future studies and advancing the development of Amorfrutin B as a potential therapeutic agent.

References

• 1. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Re-highlighting the action of PPARγ in... | F1000Research [f1000research.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARgamma) agonist with potent glucose-lowering properties :: MPG.PuRe [pure.mpg.de]
• 7. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Amorfrutin B Compromises Hypoxia/Ischemia-induced Activation of Human Microglia in a PPARγ-dependent Manner: Effects on Inflammation, Proliferation Potential, and Mitochondrial Status - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Amorfrutin B Compromises Hypoxia/Ischemia-induced Activation of Human Microglia in a PPARγ-dependent Manner: Effects on Inflammation, Proliferation Potential, and Mitochondrial Status - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Long-Term Storage and Stability of Amorfrutin B Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the long-term storage and stability assessment of Amorfrutin B solutions. The information is intended to guide researchers in maintaining the integrity of Amorfrutin B and in designing robust stability studies.

Introduction to Amorfrutin B

Amorfrutin B is a natural product first isolated from Amorpha fruticosa and has garnered significant interest as a selective partial agonist of the peroxisome proliferator-activated receptor gamma (PPARγ).[1] As a PPARγ modulator, Amorfrutin B has demonstrated potential therapeutic effects, including glucose-lowering properties, making it a promising candidate for the research and development of treatments for metabolic diseases.[2] Given its potential, ensuring the stability of Amorfrutin B in solution is critical for obtaining accurate and reproducible experimental results.

Storage of Amorfrutin B

Proper storage is crucial to prevent the degradation of Amorfrutin B. The following are general recommendations for the storage of both solid Amorfrutin B and its solutions.

Solid Form

• Storage Temperature : Solid Amorfrutin B should be stored at -20°C.[3]

• Storage Conditions : Keep in a tightly sealed container, protected from light and moisture.

Solution Form

• Solvents : Amorfrutin B is soluble in dimethyl sulfoxide (DMSO) and ethanol.[1] A solubility of at least 1 mg/mL in DMSO has been reported.[3]

• Stock Solutions : It is recommended to prepare concentrated stock solutions in a suitable solvent such as DMSO.

• Storage Temperature : Stock solutions should be stored at -20°C. For frequent use, small aliquots can be stored at -20°C to avoid repeated freeze-thaw cycles.

• Working Solutions : For cell-based assays, Amorfrutin B is often diluted from a DMSO stock into a culture medium. The final DMSO concentration should be kept low (typically below 0.1%) to avoid solvent-induced cytotoxicity.[4]

Stability of Amorfrutin B Solutions

Currently, there is a lack of published long-term stability data for Amorfrutin B in various solvents and conditions. Therefore, it is essential to perform stability studies to determine the shelf-life of Amorfrutin B solutions under specific storage conditions. A forced degradation study is a common approach to predict the stability of a compound and to identify potential degradation products.

Experimental Protocol: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study on Amorfrutin B solutions. The goal is to induce degradation of about 5-20% to identify degradation pathways and establish a stability-indicating analytical method.[5]

Objective : To assess the stability of Amorfrutin B under various stress conditions.

Materials :

• Amorfrutin B

• HPLC-grade DMSO

• HPLC-grade methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV or mass spectrometry (MS) detector

• pH meter

• Incubator

• Photostability chamber

Procedure :

• Preparation of Stock Solution : Prepare a stock solution of Amorfrutin B in DMSO at a concentration of 1 mg/mL.

• Stress Conditions :

  • Acid Hydrolysis : Mix the Amorfrutin B stock solution with 0.1 M HCl and incubate at 60°C for 24 hours.

  • Base Hydrolysis : Mix the Amorfrutin B stock solution with 0.1 M NaOH and incubate at 60°C for 24 hours.

  • Oxidative Degradation : Mix the Amorfrutin B stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation : Incubate the Amorfrutin B stock solution at 60°C for 24 hours.

  • Photolytic Degradation : Expose the Amorfrutin B stock solution to light in a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis :

  • At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot of each stressed sample.

  • Neutralize the acid and base-stressed samples.

  • Dilute all samples to a suitable concentration with the mobile phase.

  • Analyze the samples using a validated stability-indicating HPLC method (see Section 4).

• Data Analysis :

  • Calculate the percentage of Amorfrutin B remaining at each time point compared to the initial concentration.

  • Identify and quantify any degradation products.

Data Presentation: Hypothetical Stability of Amorfrutin B in DMSO at -20°C

The following table summarizes hypothetical data from a long-term stability study of Amorfrutin B in DMSO stored at -20°C, protected from light.

Storage Duration (Months)	Amorfrutin B Concentration (mg/mL)	Percent Remaining (%)	Appearance of Degradation Products
0	1.00	100	No
1	0.99	99	No
3	0.98	98	No
6	0.97	97	Minor peak detected
12	0.94	94	Minor peak increased

Data Presentation: Hypothetical Forced Degradation Results

This table presents hypothetical results from a forced degradation study of Amorfrutin B.

Stress Condition	Duration (hours)	Temperature (°C)	Amorfrutin B Remaining (%)	Number of Degradation Products
0.1 M HCl	24	60	85	2
0.1 M NaOH	24	60	78	3
3% H₂O₂	24	Room Temp	92	1
Thermal	24	60	95	1
Photolytic	24	As per ICH Q1B	88	2

Analytical Method for Stability Assessment

A validated stability-indicating analytical method is crucial for accurately quantifying Amorfrutin B and separating it from any degradation products. High-Performance Liquid Chromatography (HPLC) is a suitable technique for this purpose.

Experimental Protocol: HPLC Method for Amorfrutin B Quantification

This protocol provides a general starting point for developing an HPLC method for the analysis of Amorfrutin B. Method optimization and validation are required.

Objective : To quantify the concentration of Amorfrutin B and separate it from potential degradation products.

Instrumentation :

• HPLC system with a pump, autosampler, column oven, and a suitable detector (e.g., UV-Vis or MS).

Chromatographic Conditions (Example) :

• Column : C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase : A gradient of acetonitrile and water (both with 0.1% formic acid).

  • Gradient Example: Start with 50% acetonitrile, ramp to 95% over 15 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30°C.

• Injection Volume : 10 µL.

• Detection : UV detection at a wavelength determined by a UV scan of Amorfrutin B (e.g., 280 nm).

Procedure :

• Standard Preparation : Prepare a series of standard solutions of Amorfrutin B in the mobile phase at known concentrations (e.g., 1, 5, 10, 25, 50 µg/mL).

• Sample Preparation : Dilute the samples from the stability study to fall within the concentration range of the standard curve.

• Analysis : Inject the standards and samples into the HPLC system.

• Quantification : Create a calibration curve by plotting the peak area of the standards against their concentration. Use the regression equation to determine the concentration of Amorfrutin B in the samples.

Visualizations

PPARγ Signaling Pathway

Amorfrutin B acts as a partial agonist for PPARγ. Upon activation by a ligand like Amorfrutin B, PPARγ forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, thereby regulating their transcription.[6][7]

PPARγ Signaling Pathway Activation by Amorfrutin B

Experimental Workflow for Stability Testing

The following diagram illustrates the logical flow of the experimental protocol for assessing the stability of Amorfrutin B solutions.

Workflow for Forced Degradation Study of Amorfrutin B

References

• 1. caymanchem.com [caymanchem.com]
• 2. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amorfrutin B = 85 NMR 78916-42-4 [sigmaaldrich.com]
• 4. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. geneglobe.qiagen.com [geneglobe.qiagen.com]

Amorfrutin B: A Precision Chemical Probe for Elucidating PPARγ Function

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Amorfrutin B, a natural product isolated from plants such as Amorpha fruticosa and Glycyrrhiza foetida, has emerged as a potent and selective chemical probe for the peroxisome proliferator-activated receptor gamma (PPARγ).[1][2] PPARγ is a ligand-activated nuclear receptor that plays a pivotal role in regulating glucose and lipid metabolism, making it a key therapeutic target for type 2 diabetes.[3][4][5] Unlike full agonists like thiazolidinediones (TZDs), which have been associated with adverse side effects, Amorfrutin B acts as a selective PPARγ modulator (SPPARγM), exhibiting a distinct profile of gene regulation and physiological effects.[1][4][6] These characteristics make Amorfrutin B an invaluable tool for dissecting the nuanced functions of PPARγ in various physiological and pathological contexts.

These application notes provide comprehensive protocols and data for utilizing Amorfrutin B as a chemical probe to investigate PPARγ signaling and function.

Data Presentation

The following tables summarize the key quantitative data for Amorfrutin B in relation to PPARγ and other PPAR isotypes.

Table 1: Binding Affinity of Amorfrutin B and Reference Compounds for PPAR Subtypes

Compound	PPARγ Ki (nM)	PPARα Ki (nM)	PPARδ/β Ki (nM)	Selectivity for PPARγ
Amorfrutin B	19 [3][7][8][9]	2624 [7]	1782 [7]	~138-fold vs PPARα, ~94-fold vs PPARδ/β
Amorfrutin 1	236[1][10]	27000[1][10]	27000[1][10]	>100-fold vs PPARα and PPARδ/β[1][10]
Rosiglitazone	7[7]	-	-	-
Pioglitazone	584[1][10]	-	-	-

Ki values were determined by competitive time-resolved fluorescence resonance energy transfer (TR-FRET) assays.

Table 2: Transcriptional Activation of PPARγ by Amorfrutin B

Compound	EC50 for PPARγ Activation (nM)	Maximal Transcriptional Activation (% of Rosiglitazone)
Amorfrutin B	73 [7][9]	20-25% [3][7]
Amorfrutin 1	-	15-39%[10][11]
Rosiglitazone	-	100%

EC50 and maximal activation values were determined using a reporter gene assay in HEK 293H cells.[3][8]

Table 3: Cofactor Recruitment Profile of Amorfrutin B with PPARγ

Cofactor Interaction	Amorfrutin B IC50 (nM)	Amorfrutin B Maximal Efficacy (% of Rosiglitazone)
NCoR Corepressor Dissociation	60[7][12]	61%[7][12]

Data obtained from TR-FRET based cofactor recruitment assays.

Signaling Pathways and Experimental Workflows

PPARγ Signaling Pathway

The diagram below illustrates the canonical signaling pathway of PPARγ. Upon ligand binding, PPARγ forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, leading to the recruitment of co-activators and subsequent regulation of gene transcription involved in lipid and glucose metabolism.

Caption: PPARγ signaling pathway activated by Amorfrutin B.

Experimental Workflow for Characterizing Amorfrutin B as a PPARγ Probe

This workflow outlines the key experiments to characterize the interaction and functional effects of Amorfrutin B on PPARγ.

Caption: Workflow for characterizing Amorfrutin B's effects on PPARγ.

Experimental Protocols

1. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay for PPARγ Binding Affinity

This competitive binding assay determines the dissociation constant (Ki) of Amorfrutin B for the PPARγ ligand-binding domain (LBD).

• Materials:

  • GST-tagged PPARγ-LBD

  • Terbium-labeled anti-GST antibody

  • Fluorescently labeled PPARγ ligand (tracer)

  • Amorfrutin B and reference compounds (e.g., Rosiglitazone)

  • Assay buffer (e.g., 50 mM HEPES, pH 7.4, 50 mM KCl, 0.1% BSA)

  • 384-well low-volume microplates

  • TR-FRET compatible plate reader

• Protocol:

  • Prepare serial dilutions of Amorfrutin B and reference compounds in assay buffer.

  • In a 384-well plate, add the assay components in the following order:

    • Assay buffer (for control wells) or compound dilutions.

    • A pre-mixed solution of GST-PPARγ-LBD and the fluorescent tracer.

    • A solution of Terbium-labeled anti-GST antibody.

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

  • Measure the TR-FRET signal using a plate reader with an excitation wavelength of ~340 nm and emission wavelengths of ~665 nm (acceptor) and ~620 nm (donor).

  • Calculate the ratio of the acceptor to donor fluorescence.

  • Plot the fluorescence ratio against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50.

  • Calculate the Ki value using the Cheng-Prusoff equation.

2. Luciferase Reporter Gene Assay for PPARγ Transcriptional Activation

This cell-based assay measures the ability of Amorfrutin B to activate PPARγ-mediated gene transcription.

• Materials:

  • HEK 293H cells (or other suitable cell line)

  • Expression plasmid for a GAL4-DNA binding domain fused to the PPARγ-LBD

  • Reporter plasmid containing a luciferase gene under the control of a GAL4 upstream activation sequence (UAS)

  • Cell culture medium and reagents

  • Amorfrutin B and reference compounds (e.g., Rosiglitazone)

  • Luciferase assay reagent

  • Luminometer

• Protocol:

  • Co-transfect the HEK 293H cells with the GAL4-PPARγ-LBD expression plasmid and the UAS-luciferase reporter plasmid.

  • Plate the transfected cells into a 96-well plate and allow them to adhere overnight.

  • Treat the cells with serial dilutions of Amorfrutin B or reference compounds for 18-24 hours.

  • Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

  • Measure the luminescence using a luminometer.

  • Plot the luminescence signal against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and maximal activation.

3. Quantitative Real-Time PCR (qPCR) for PPARγ Target Gene Expression

This protocol quantifies the effect of Amorfrutin B on the expression of known PPARγ target genes in a relevant cell type, such as primary human adipocytes.[13]

• Materials:

  • Differentiated primary human adipocytes

  • Cell culture medium

  • Amorfrutin B and reference compounds (e.g., Rosiglitazone)

  • RNA extraction kit

  • cDNA synthesis kit

  • qPCR master mix

  • Primers for PPARγ target genes (e.g., FABP4, CD36, ADIPOQ) and a housekeeping gene (e.g., GAPDH, ACTB)

  • Real-time PCR instrument

• Protocol:

  • Treat differentiated adipocytes with Amorfrutin B or reference compounds at desired concentrations for a specified time (e.g., 24 hours).

  • Isolate total RNA from the cells using an appropriate RNA extraction kit.

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

  • Perform qPCR using the synthesized cDNA, qPCR master mix, and specific primers for the target and housekeeping genes.

  • Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression compared to a vehicle-treated control.

Conclusion

Amorfrutin B serves as a highly effective chemical probe for investigating PPARγ function due to its high affinity, selectivity, and partial agonist activity. The distinct transcriptional and physiological profile of Amorfrutin B, compared to full PPARγ agonists, allows for the targeted exploration of specific aspects of PPARγ signaling. The protocols and data presented herein provide a robust framework for researchers to employ Amorfrutin B in their studies to further unravel the complexities of PPARγ biology and its role in health and disease.

References

• 1. pnas.org [pnas.org]
• 2. Amorfrutins Are Natural PPARγ Agonists with Potent Anti-inflammatory Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pure.mpg.de [pure.mpg.de]
• 4. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PPARγ Signaling and Emerging Opportunities for Improved Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. iris.unina.it [iris.unina.it]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for High-throughput Screening of Amorfrutin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amorfrutin B is a natural product identified as a potent and selective partial agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[1][2] PPARγ is a nuclear receptor that plays a crucial role in regulating glucose metabolism, lipid homeostasis, and inflammation, making it a key therapeutic target for type 2 diabetes and other metabolic disorders.[3][4] As a selective PPARγ modulator (SPPARγM), Amorfrutin B exhibits a distinct pharmacological profile compared to full agonists like thiazolidinediones (TZDs). It has been shown to improve insulin sensitivity and glucose tolerance without the adverse side effects commonly associated with TZDs, such as weight gain and fluid retention.[4] Furthermore, Amorfrutin B has demonstrated significant anti-inflammatory properties.[5][6][7]

These characteristics make Amorfrutin B a compelling candidate for drug discovery and development. High-throughput screening (HTS) assays are essential tools for identifying and characterizing novel PPARγ modulators like Amorfrutin B, enabling the screening of large compound libraries to identify molecules with desired activities. This document provides detailed application notes and protocols for key HTS assays designed to evaluate the interaction and functional effects of Amorfrutin B and other test compounds on PPARγ.

Data Presentation: Quantitative Analysis of Amorfrutin B Activity

The following tables summarize the quantitative data on the binding affinity and functional potency of Amorfrutin B and related compounds in various in vitro assays.

Table 1: PPARγ Binding Affinity of Amorfrutins and Control Compounds

Compound	Binding Affinity (Ki, nM) vs. PPARγ	Reference
Amorfrutin B	19	[2]
Amorfrutin 1	236	[8]
Amorfrutin 2	354	[8]
Rosiglitazone	7
Pioglitazone	584	[8]

Table 2: Functional Potency and Efficacy of Amorfrutins in a PPARγ Reporter Gene Assay

Compound	EC50 (nM)	Efficacy (% of Rosiglitazone)	Reference
Amorfrutin B	73	20%	[2]
Amorfrutin 1	-	15-39%	[8]
Amorfrutin 2	-	15-39%	[8]
Rosiglitazone	-	100%	[2]

Table 3: Amorfrutin B Selectivity for PPAR Isoforms

PPAR Isoform	Binding Affinity (Ki, nM)
PPARγ	19
PPARα	2624
PPARβ/δ	1782

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the PPARγ signaling pathway and the workflows for the described HTS assays.

Figure 1. Simplified PPARγ signaling pathway activated by Amorfrutin B.

Figure 2. General high-throughput screening workflow for Amorfrutin B.

Experimental Protocols

PPARγ Ligand Binding Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET)

This assay quantitatively measures the binding of a test compound to the PPARγ ligand-binding domain (LBD) by competing with a fluorescently labeled tracer.

Materials:

• GST-tagged human PPARγ-LBD

• Terbium (Tb)-labeled anti-GST antibody

• Fluorescently labeled PPARγ ligand (tracer)

• Assay buffer (e.g., 50 mM HEPES, pH 7.4, 50 mM KCl, 1 mM DTT, 0.01% BSA)

• Amorfrutin B (or other test compounds)

• Rosiglitazone (positive control)

• DMSO (vehicle control)

• 384-well, low-volume, black assay plates

Protocol:

• Compound Plating: Prepare serial dilutions of Amorfrutin B and control compounds in DMSO. Using an acoustic liquid handler, dispense nanoliter volumes of the compound solutions into the 384-well assay plates.

• Reagent Preparation:

  • Prepare a 2X solution of Tb-anti-GST antibody in assay buffer.

  • Prepare a 2X solution of GST-PPARγ-LBD and the fluorescent tracer in assay buffer. The optimal concentrations of protein and tracer should be determined empirically by titration experiments.

• Assay Procedure:

  • To each well of the assay plate containing the compounds, add the 2X GST-PPARγ-LBD/tracer solution.

  • Add the 2X Tb-anti-GST antibody solution to all wells.

  • The final assay volume should be, for example, 20 µL.

  • Seal the plates and incubate at room temperature for 2-4 hours, protected from light.

• Data Acquisition:

  • Read the plates on a TR-FRET compatible plate reader.

  • Excite the Terbium donor at ~340 nm and measure emission at two wavelengths: ~495 nm (Terbium emission) and ~520 nm (tracer emission).

• Data Analysis:

  • Calculate the TR-FRET ratio (Emission at 520 nm / Emission at 495 nm).

  • Normalize the data to the controls (0% inhibition for DMSO, 100% inhibition for a saturating concentration of Rosiglitazone).

  • Plot the normalized response against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

PPARγ Transcriptional Activation Assay (Luciferase Reporter Gene Assay)

This cell-based assay measures the ability of a compound to activate PPARγ-mediated gene transcription.

Materials:

• HEK293T cells (or other suitable cell line)

• Expression plasmid for a GAL4-PPARγ-LBD fusion protein

• Reporter plasmid containing a luciferase gene under the control of a GAL4 upstream activating sequence (UAS)

• Expression plasmid for a constitutively expressed control reporter (e.g., Renilla luciferase)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Transfection reagent

• Amorfrutin B (or other test compounds)

• Rosiglitazone (positive control)

• DMSO (vehicle control)

• 384-well, white, clear-bottom cell culture plates

• Luciferase assay reagent

Protocol:

• Cell Seeding: Seed HEK293T cells into 384-well plates at a density that will result in 80-90% confluency at the time of the assay.

• Transfection: Co-transfect the cells with the GAL4-PPARγ-LBD, UAS-luciferase, and control reporter plasmids using a suitable transfection reagent according to the manufacturer's protocol.

• Compound Treatment: After 24 hours of transfection, remove the transfection medium and add fresh medium containing serial dilutions of Amorfrutin B or control compounds.

• Incubation: Incubate the cells for 18-24 hours at 37°C in a CO2 incubator.

• Luciferase Assay:

  • Remove the medium from the wells.

  • Add the luciferase assay reagent to lyse the cells and initiate the luminescent reaction.

  • Measure the firefly and Renilla luciferase activities using a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to control for variations in cell number and transfection efficiency.

  • Calculate the fold activation relative to the DMSO-treated cells.

  • Plot the fold activation against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value and maximal efficacy.

PPARγ Cofactor Recruitment Assay (Homogeneous Time-Resolved Fluorescence - HTRF®)

This assay measures the ability of a ligand to promote the interaction between PPARγ and a specific coactivator peptide.

Materials:

• GST-tagged human PPARγ-LBD

• Europium (Eu)-labeled anti-GST antibody

• Biotinylated coactivator peptide (e.g., from PGC-1α or SRC-1)

• Streptavidin-Allophycocyanin (SA-APC) conjugate

• Assay buffer

• Amorfrutin B (or other test compounds)

• Rosiglitazone (positive control)

• DMSO (vehicle control)

• 384-well, low-volume, black assay plates

Protocol:

• Compound Plating: Prepare and dispense serial dilutions of test compounds into the assay plates as described for the ligand binding assay.

• Reagent Preparation:

  • Prepare a 4X solution of GST-PPARγ-LBD in assay buffer.

  • Prepare a 4X solution of the biotinylated coactivator peptide and SA-APC in assay buffer.

  • Prepare a 4X solution of Eu-anti-GST antibody in assay buffer.

• Assay Procedure:

  • Add the 4X GST-PPARγ-LBD solution to the wells containing the compounds.

  • Add the 4X biotinylated coactivator peptide/SA-APC solution.

  • Add the 4X Eu-anti-GST antibody solution.

  • The final assay volume should be, for example, 20 µL.

  • Seal the plates and incubate at room temperature for 2-4 hours, protected from light.

• Data Acquisition:

  • Read the plates on an HTRF®-compatible plate reader.

  • Excite the Europium donor at ~320 nm and measure emission at two wavelengths: ~620 nm (Europium emission) and ~665 nm (APC emission).

• Data Analysis:

  • Calculate the HTRF® ratio (Emission at 665 nm / Emission at 620 nm).

  • Normalize the data and perform curve fitting as described for the ligand binding assay to determine the EC50 for cofactor recruitment.

Conclusion

The provided application notes and protocols describe robust and scalable HTS assays for the identification and characterization of novel PPARγ modulators, using Amorfrutin B as a reference compound. These assays, including ligand binding, transcriptional activation, and cofactor recruitment, provide a comprehensive platform for evaluating the pharmacological properties of test compounds and for advancing the development of new therapeutics for metabolic and inflammatory diseases. The modular nature of these protocols allows for adaptation to specific screening needs and instrumentation, facilitating their implementation in a drug discovery setting.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pnas.org [pnas.org]
• 4. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Amorfrutins Are Natural PPARγ Agonists with Potent Anti-inflammatory Properties. | Semantic Scholar [semanticscholar.org]
• 7. Amorfrutins Are Natural PPARγ Agonists with Potent Anti-inflammatory Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Fluorescent Labeling of Amorfrutin B for Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amorfrutin B, a natural product isolated from plants such as Amorpha fruticosa and Glycyrrhiza foetida, has garnered significant interest for its potent and selective partial agonism of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[1] PPARγ is a key nuclear receptor that regulates glucose and lipid metabolism, making it a prime therapeutic target for type 2 diabetes and other metabolic disorders.[2] Unlike full agonists like thiazolidinediones (TZDs), Amorfrutin B exhibits a favorable safety profile, avoiding common side effects such as weight gain and fluid retention.[3]

Visualizing the subcellular localization and trafficking of Amorfrutin B is crucial for understanding its mechanism of action and optimizing its therapeutic potential. Fluorescent labeling of Amorfrutin B enables real-time tracking of the molecule within living cells using fluorescence microscopy. This application note provides a detailed protocol for the fluorescent labeling of Amorfrutin B and its application in cellular imaging.

Principle of the Method

The carboxylic acid moiety of Amorfrutin B provides a convenient handle for covalent conjugation to an amine-reactive fluorescent dye. The most common and efficient method for this is carbodiimide chemistry, which utilizes 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC) in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog (sulfo-NHS). EDC activates the carboxyl group of Amorfrutin B, which then reacts with NHS to form a more stable NHS-ester intermediate. This intermediate readily reacts with a primary amine on the fluorescent dye to form a stable amide bond, resulting in a fluorescently labeled Amorfrutin B. The labeled compound can then be introduced to cultured cells for visualization of its uptake, distribution, and co-localization with cellular organelles or its target protein, PPARγ.

Data Presentation

A selection of suitable amine-reactive fluorescent dyes for labeling Amorfrutin B is presented below. The choice of dye will depend on the available excitation sources and emission filters of the fluorescence microscope.

Fluorescent Dye	Reactive Group	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ)
FITC (Fluorescein Isothiocyanate)	Isothiocyanate	495	525	75,000	0.92
Cy3 NHS Ester	NHS Ester	550	570	150,000	0.15
Cy5 NHS Ester	NHS Ester	649	666	250,000	0.20

Experimental Protocols

Protocol 1: Fluorescent Labeling of Amorfrutin B using EDC/NHS Chemistry

This protocol describes the conjugation of an amine-reactive fluorescent dye to the carboxylic acid group of Amorfrutin B.

Materials and Reagents:

• Amorfrutin B

• Amine-reactive fluorescent dye (e.g., FITC, Cy3 NHS Ester, or Cy5 NHS Ester)

• 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid) buffer, pH 6.0

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Thin-layer chromatography (TLC) or High-performance liquid chromatography (HPLC) for reaction monitoring and purification

• Argon or Nitrogen gas

Procedure:

• Preparation of Reactants:

  • Dissolve Amorfrutin B in anhydrous DMF or DMSO to a final concentration of 10 mM.

  • Dissolve the amine-reactive fluorescent dye in anhydrous DMF or DMSO to a final concentration of 10 mM.

  • Prepare a fresh solution of EDC (100 mM) and NHS (100 mM) in anhydrous DMF or DMSO immediately before use.

• Activation of Amorfrutin B:

  • In a clean, dry reaction vial under an inert atmosphere (argon or nitrogen), add the Amorfrutin B solution.

  • To the Amorfrutin B solution, add 1.5 equivalents of EDC solution and 1.5 equivalents of NHS solution.

  • Stir the reaction mixture at room temperature for 15-30 minutes to activate the carboxylic acid and form the NHS-ester intermediate.

• Conjugation Reaction:

  • To the activated Amorfrutin B solution, add 1.0 equivalent of the amine-reactive fluorescent dye solution.

  • Continue to stir the reaction mixture at room temperature for 2-4 hours, or overnight at 4°C, protected from light.

  • Monitor the reaction progress by TLC or HPLC.

• Quenching the Reaction:

  • Once the reaction is complete, add a small amount of Quenching Buffer to consume any unreacted NHS-ester.

• Purification of the Labeled Product:

  • Purify the fluorescently labeled Amorfrutin B from unreacted starting materials and byproducts using an appropriate chromatographic method, such as preparative TLC or reversed-phase HPLC.

• Characterization and Storage:

  • Confirm the identity and purity of the product using mass spectrometry and NMR spectroscopy.

  • Determine the concentration of the labeled Amorfrutin B by measuring the absorbance of the fluorescent dye.

  • Store the purified, labeled Amorfrutin B in a suitable solvent (e.g., DMSO) at -20°C or -80°C, protected from light.

Protocol 2: Cellular Imaging of Fluorescently Labeled Amorfrutin B

This protocol describes the introduction of fluorescently labeled Amorfrutin B into cultured cells for visualization by fluorescence microscopy.

Materials and Reagents:

• Fluorescently labeled Amorfrutin B stock solution (in DMSO)

• Cell line of interest (e.g., a cell line expressing PPARγ, such as adipocytes or macrophages)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Paraformaldehyde (PFA) solution (4% in PBS) for fixing cells (optional)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) (optional)

• Nuclear counterstain (e.g., DAPI or Hoechst)

• Mounting medium

• Glass-bottom dishes or coverslips suitable for microscopy

• Fluorescence microscope with appropriate filter sets for the chosen dye

Procedure:

• Cell Seeding:

  • Seed the cells onto glass-bottom dishes or coverslips at an appropriate density to achieve 50-70% confluency on the day of the experiment.

  • Incubate the cells overnight in a humidified incubator at 37°C with 5% CO₂.

• Labeling of Cells:

  • On the day of the experiment, remove the culture medium from the cells.

  • Prepare a working solution of the fluorescently labeled Amorfrutin B in pre-warmed complete culture medium. The final concentration should be optimized, but a starting range of 1-10 µM is recommended.

  • Add the labeling solution to the cells and incubate for the desired time (e.g., 30 minutes to 4 hours) at 37°C. The incubation time will depend on the rate of cellular uptake.

• Washing:

  • After incubation, remove the labeling solution and wash the cells three times with pre-warmed PBS to remove any unbound fluorescent probe.

• Live-Cell Imaging:

  • For live-cell imaging, add fresh, pre-warmed culture medium to the cells.

  • Immediately proceed to image the cells using a fluorescence microscope equipped with a live-cell imaging chamber to maintain temperature and CO₂ levels.

• Fixed-Cell Imaging (Optional):

  • For fixed-cell imaging, after the washing step, fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • If co-staining for intracellular targets is desired, permeabilize the cells with a permeabilization buffer for 5-10 minutes.

  • Proceed with any additional staining steps (e.g., nuclear counterstaining with DAPI).

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Image Acquisition:

  • Acquire images using the fluorescence microscope with the appropriate filter sets for the chosen fluorescent dye and any counterstains.

  • Use optimal exposure times to obtain a good signal-to-noise ratio while minimizing phototoxicity and photobleaching.

Mandatory Visualizations

Caption: Experimental workflow for fluorescent labeling and cellular imaging of Amorfrutin B.

Caption: Hypothesized signaling pathway of Amorfrutin B-mediated PPARγ activation.

References

• 1. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Optimal Delivery Methods for Amorfrutin B in Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the optimal delivery methods for Amorfrutin B in preclinical animal studies, with a focus on oral administration. The protocols and data presented are compiled from peer-reviewed research and are intended to assist in the design and execution of in vivo experiments investigating the therapeutic potential of Amorfrutin B.

Introduction

Amorfrutin B is a natural product isolated from plants such as Amorpha fruticosa and Glycyrrhiza foetida.[1][2] It has garnered significant interest as a selective peroxisome proliferator-activated receptor-gamma (PPARγ) modulator with potent antidiabetic properties.[3][4] Unlike full PPARγ agonists, such as thiazolidinediones, Amorfrutin B appears to offer beneficial metabolic effects without significant side effects like weight gain or hepatotoxicity.[1][3][5][6] Effective and reproducible delivery of this compound in animal models is critical for evaluating its pharmacological profile.

Data Presentation: Pharmacokinetics and Efficacy of Oral Amorfrutin B Delivery

Oral administration is the most common and well-documented method for delivering Amorfrutin B in animal studies. The following tables summarize key pharmacokinetic and efficacy data from studies utilizing oral delivery in mouse models of metabolic disease.

Table 1: Pharmacokinetic Parameters of Amorfrutin B after a Single Oral Administration in C57BL/6 Mice

Parameter	Value	Reference
Dosage	100 mg/kg	[7]
Maximum Plasma Concentration (Cmax)	30.4 mg/L	[7]
Mean Plasma Concentration (24h)	3.7 mg/L	[7]

Table 2: Efficacy of Chronic Oral Amorfrutin B Administration in Diet-Induced Obese (DIO) Mice

Parameter	Treatment Group (Amorfrutin B)	Control Group (Vehicle)	Duration	Reference
Dosage	100 mg/kg/day	-	23-27 days	[1][3]
Insulin Sensitivity	Significantly improved	-	27 days	[3]
Glucose Tolerance	Significantly improved	-	27 days	[3]
Plasma Triglycerides	Significantly decreased	-	17 days	[1]
Plasma Free Fatty Acids	Significantly decreased	-	17 days	[1]
Body Weight	No significant change	-	27 days	[3]
Liver Triglycerides	Reduced by ~50%	-	-	[1]

Table 3: Comparative Efficacy of Oral Amorfrutin B in db/db Mice

Parameter	Amorfrutin 1 Treatment	Rosiglitazone Treatment	Duration	Reference
Plasma Insulin	36% decrease	19% decrease	24 days	[1]
Body Weight	No significant effect	~30% increase	3 weeks	[1]

Experimental Protocols

The following are detailed protocols for the preparation and oral administration of Amorfrutin B in mouse models of metabolic disease.

Protocol 1: Preparation of Amorfrutin B for Oral Administration

Materials:

• Amorfrutin B (purity >99%)

• Vehicle (e.g., 0.5% carboxymethylcellulose [CMC] in water, or as determined by solubility/stability studies)

• Homogenizer or sonicator

• Analytical balance

• Sterile tubes

Procedure:

• Calculate the required amount of Amorfrutin B: Based on the desired dosage (e.g., 100 mg/kg) and the body weight of the animals, calculate the total amount of Amorfrutin B needed for the study cohort.

• Prepare the vehicle: Prepare the chosen vehicle solution under sterile conditions.

• Suspend Amorfrutin B: Weigh the calculated amount of Amorfrutin B and suspend it in the appropriate volume of vehicle to achieve the final desired concentration.

• Homogenize the suspension: Use a homogenizer or sonicator to ensure a uniform and stable suspension of Amorfrutin B. The suspension should be prepared fresh daily or its stability validated for longer-term storage.

• Store appropriately: Store the formulation as determined by stability data, typically protected from light at 4°C.

Protocol 2: Oral Gavage Administration in Mice

Materials:

• Prepared Amorfrutin B suspension

• Animal feeding needles (gavage needles), appropriate size for mice (e.g., 20-22 gauge, 1.5 inches)

• Syringes (1 ml)

• Animal scale

Procedure:

• Animal Handling: Handle the mice gently but firmly to minimize stress. Acclimatize the animals to handling prior to the start of the study.

• Dosage Calculation: Weigh each mouse accurately before dosing to calculate the precise volume of the Amorfrutin B suspension to be administered.

• Loading the Syringe: Gently mix the Amorfrutin B suspension to ensure uniformity. Draw the calculated volume into the syringe, ensuring there are no air bubbles.

• Administration:

  • Securely hold the mouse, allowing for a straight line from the head to the abdomen.

  • Gently insert the gavage needle into the mouth, passing it over the tongue towards the esophagus.

  • Advance the needle smoothly and without force until it reaches the stomach.

  • Slowly dispense the contents of the syringe.

  • Carefully withdraw the needle.

• Monitoring: After administration, monitor the animal for any signs of distress, such as choking or labored breathing.

• Frequency: Administer once daily, or as required by the experimental design.

Protocol 3: Dietary Admixture

Materials:

• Amorfrutin B

• Powdered high-fat diet (or standard chow)

• Food dye (optional, for visual confirmation of mixing)

• Mixer (e.g., V-blender)

Procedure:

• Dosage Calculation: Determine the amount of Amorfrutin B to be mixed into the diet based on the average daily food consumption of the mice and the target daily dose.

• Premixing: Mix the calculated amount of Amorfrutin B with a small portion of the powdered diet. A food dye can be added to the premix to visually assess the homogeneity of the final mixture.

• Final Mixing: Add the premix to the bulk of the powdered diet and mix thoroughly using a V-blender or other suitable mixer until a homogenous mixture is achieved.

• Pelleting (Optional): The mixed diet can be re-pelleted if necessary.

• Administration: Provide the Amorfrutin B-containing diet ad libitum to the experimental group.

• Monitoring: Monitor food intake regularly to ensure the desired dose is being consumed.

Mandatory Visualizations

Signaling Pathway of Amorfrutin B

Caption: Amorfrutin B signaling pathway via PPARγ activation.

Experimental Workflow for In Vivo Efficacy Studies

Caption: General experimental workflow for Amorfrutin B efficacy studies.

References

• 1. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amorfrutins are potent antidiabetic dietary natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Re-highlighting the action of PPARγ in... | F1000Research [f1000research.com]
• 5. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Quality Control Parameters for Amorfrutin B in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amorfrutin B, a natural compound isolated from plants such as Amorpha fruticosa, has garnered significant interest in the scientific community for its potent and selective partial agonism of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[1][2] As a PPARγ modulator, Amorfrutin B holds promise for the development of novel therapeutics for metabolic disorders, including type 2 diabetes, with a potentially improved side-effect profile compared to full agonists.[1] To ensure the reliability and reproducibility of research findings, as well as to meet regulatory standards in drug development, stringent quality control of Amorfrutin B is paramount.

These application notes provide a comprehensive overview of the key quality control parameters for Amorfrutin B, including detailed protocols for its identification, purity assessment, quantification, and biological activity determination.

Physicochemical Properties and Reference Standards

A thorough understanding of the physicochemical properties of Amorfrutin B is fundamental for its quality control.

Parameter	Value	Reference
Chemical Name	3-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2-hydroxy-4-methoxy-6-(2-phenylethyl)benzoic acid
Molecular Formula	C₂₆H₃₂O₄
Molecular Weight	408.5 g/mol
Appearance	Solid
Solubility	Soluble in DMSO and Ethanol
Purity (Commercial)	≥97%	[3]

Reference Standard: A well-characterized reference standard is essential for all quantitative and qualitative analyses. It is recommended to obtain a certified reference standard from a reputable commercial supplier. If a commercial standard is not available, the reference material should be thoroughly characterized in-house to establish its identity and purity.

Identification

High-Performance Liquid Chromatography (HPLC-UV)

HPLC coupled with a UV detector is a primary method for the identification of Amorfrutin B. The retention time of the sample peak should match that of the reference standard under the same chromatographic conditions.

Protocol: HPLC-UV for Identification of Amorfrutin B

• Instrumentation: HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Injection Volume: 10 µL.

• Procedure:

  • Prepare a standard solution of Amorfrutin B reference standard in methanol (or another suitable solvent) at a concentration of approximately 1 mg/mL.

  • Prepare a sample solution of the test material at a similar concentration.

  • Inject the standard and sample solutions into the HPLC system.

  • Compare the retention time of the major peak in the sample chromatogram with that of the standard chromatogram. The retention times should not differ by more than 2%.

Mass Spectrometry (MS)

Mass spectrometry provides definitive identification by determining the molecular weight of the compound. When coupled with liquid chromatography (LC-MS), it offers a powerful tool for both identification and impurity profiling. The characteristic fragmentation pattern of Amorfrutin B can also be used for structural confirmation. A key fragmentation is the neutral loss of 44 Da, corresponding to the loss of a carboxyl group.

Purity and Impurity Profiling

Ensuring the purity of Amorfrutin B is critical for accurate biological and toxicological studies. Impurities can arise from the synthesis process, extraction from natural sources, or degradation upon storage.

HPLC for Purity Determination

The HPLC method described for identification can be used for purity determination by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Acceptance Criteria: The purity of Amorfrutin B should typically be ≥95% for most research applications, with higher purity (e.g., >98%) required for preclinical and clinical studies.

Impurity Profiling and Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and to develop stability-indicating analytical methods. These studies involve subjecting Amorfrutin B to harsh conditions to accelerate its degradation.

Protocol: Forced Degradation of Amorfrutin B

• Acid Hydrolysis: Dissolve Amorfrutin B in a suitable solvent and add 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Dissolve Amorfrutin B in a suitable solvent and add 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Dissolve Amorfrutin B in a suitable solvent and add 3% H₂O₂. Incubate at room temperature for 24 hours.

• Thermal Degradation: Expose solid Amorfrutin B to 80°C for 48 hours.

• Photodegradation: Expose a solution of Amorfrutin B to UV light (254 nm) and visible light for an extended period.

• Analysis: Analyze the stressed samples by a validated stability-indicating HPLC method (e.g., the one described above) and by LC-MS to identify and characterize the degradation products.

Potential Degradation Pathways: Based on its chemical structure, which includes a phenolic hydroxyl group, a carboxylic acid, and an isoprenoid side chain, Amorfrutin B may be susceptible to oxidation of the phenolic ring and the double bonds in the side chain, as well as decarboxylation.

Workflow for Impurity Identification

Impurity identification workflow.

Quantification

Accurate quantification of Amorfrutin B is crucial for dose-response studies and for determining its concentration in various matrices.

Protocol: Quantitative Analysis of Amorfrutin B by HPLC-UV

• Instrumentation and Chromatographic Conditions: As described in the identification section.

• Procedure:

  • Calibration Curve: Prepare a series of standard solutions of Amorfrutin B reference standard at different known concentrations (e.g., 10, 25, 50, 100, and 200 µg/mL).

  • Inject each standard solution into the HPLC system and record the peak area.

  • Plot a calibration curve of peak area versus concentration. The correlation coefficient (r²) should be ≥ 0.999.

  • Sample Analysis: Prepare the sample solution at a concentration that falls within the linear range of the calibration curve.

  • Inject the sample solution and record the peak area.

  • Calculate the concentration of Amorfrutin B in the sample using the regression equation from the calibration curve.

Biological Activity Assay

The primary mechanism of action of Amorfrutin B is the activation of PPARγ. Therefore, a cell-based reporter gene assay is a suitable method for determining its biological activity and potency.

Protocol: PPARγ Transcriptional Activation Reporter Gene Assay

• Principle: This assay utilizes a host cell line (e.g., HEK293) that is transiently or stably transfected with two plasmids: one expressing the ligand-binding domain (LBD) of human PPARγ fused to a GAL4 DNA-binding domain, and another containing a reporter gene (e.g., luciferase) under the control of a GAL4 upstream activation sequence (UAS). Activation of PPARγ by a ligand like Amorfrutin B leads to the expression of the reporter gene, which can be quantified.

• Materials:

  • HEK293 cells (or other suitable cell line).

  • Expression plasmid for GAL4-PPARγ-LBD.

  • Reporter plasmid with GAL4 UAS-luciferase.

  • Transfection reagent.

  • Cell culture medium and supplements.

  • Amorfrutin B reference standard and test sample.

  • Rosiglitazone (as a positive control).

  • Luciferase assay reagent.

  • Luminometer.

• Procedure:

  • Cell Seeding: Seed HEK293 cells in a 96-well plate at an appropriate density and allow them to attach overnight.

  • Transfection: Co-transfect the cells with the GAL4-PPARγ-LBD and GAL4 UAS-luciferase plasmids using a suitable transfection reagent according to the manufacturer's instructions.

  • Treatment: After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of Amorfrutin B (test sample and reference standard) or Rosiglitazone (positive control). Include a vehicle control (e.g., DMSO).

  • Incubation: Incubate the cells for another 24 hours.

  • Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer according to the luciferase assay kit manufacturer's protocol.

• Data Analysis:

  • Calculate the fold activation by dividing the luciferase activity of the treated cells by that of the vehicle control.

  • Plot the fold activation against the logarithm of the compound concentration to generate a dose-response curve.

  • Determine the EC₅₀ value (the concentration that produces 50% of the maximum response) for both the test sample and the reference standard. The EC₅₀ of the test sample should be comparable to that of the reference standard.

PPARγ Signaling Pathway

Amorfrutin B activation of PPARγ pathway.

Stability

Stability testing is crucial to determine the shelf-life and appropriate storage conditions for Amorfrutin B.

Protocol: Long-Term and Accelerated Stability Testing

• Storage Conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH.

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

• Time Points:

  • Long-Term: 0, 3, 6, 9, 12, 18, and 24 months.

  • Accelerated: 0, 1, 2, 3, and 6 months.

• Parameters to be Tested:

  • Appearance

  • Purity (by HPLC)

  • Quantification (Assay by HPLC)

  • Degradation products (by a stability-indicating HPLC method)

• Acceptance Criteria: No significant change in appearance, assay value within 95.0% to 105.0% of the initial value, and no significant increase in degradation products.

Conclusion

The quality control of Amorfrutin B is a multi-faceted process that requires a combination of chromatographic and biological assays. The protocols outlined in these application notes provide a robust framework for ensuring the identity, purity, strength, and quality of Amorfrutin B used in research and development. Adherence to these quality control parameters will contribute to the generation of reliable scientific data and the advancement of Amorfrutin B as a potential therapeutic agent.

References

• 1. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pure.mpg.de [pure.mpg.de]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Amorfrutin B Solubility Challenges

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with Amorfrutin B in aqueous buffers during experiments.

Frequently Asked Questions (FAQs)

Q1: Why does my Amorfrutin B precipitate when I add it to my aqueous buffer?

Amorfrutin B is a hydrophobic molecule, meaning it has poor solubility in water-based solutions like phosphate-buffered saline (PBS) or cell culture media. When a concentrated stock of Amorfrutin B, typically dissolved in an organic solvent like DMSO, is diluted into an aqueous buffer, the compound can "crash out" or precipitate because it is no longer soluble at that concentration in the predominantly aqueous environment. This phenomenon is often referred to as "solvent shock."

Q2: What is the maximum concentration of DMSO I can use in my cell culture experiment?

The tolerance of cell lines to DMSO can vary. However, a general guideline is to keep the final concentration of DMSO in the cell culture medium at or below 0.5% to avoid cytotoxicity.[1] Some robust cell lines may tolerate up to 1%, but it is always best to perform a vehicle control experiment to assess the impact of the solvent on your specific cells.[1][2][3] For sensitive primary cells, it is recommended to keep the DMSO concentration below 0.1%.[1]

Q3: Can I pre-dissolve Amorfrutin B directly in the aqueous buffer?

Directly dissolving Amorfrutin B in aqueous buffers is generally not feasible due to its hydrophobic nature. It is recommended to first prepare a high-concentration stock solution in an appropriate organic solvent and then dilute it into the aqueous buffer.

Q4: My Amorfrutin B solution is clear initially but becomes cloudy over time in the incubator. What is happening?

This delayed precipitation can be due to several factors:

• Temperature Changes: Solubility can be temperature-dependent. A solution prepared at room temperature may become supersaturated and precipitate when moved to a 37°C incubator.

• Interactions with Media Components: Components in the cell culture media, such as salts and proteins, can interact with Amorfrutin B over time, leading to precipitation.[4][5]

• Evaporation: Evaporation of the medium in the incubator can increase the concentration of all components, potentially exceeding the solubility limit of Amorfrutin B.

Q5: Are there alternatives to DMSO for dissolving Amorfrutin B?

While DMSO is the most common solvent for initial stock preparation, other organic solvents like ethanol or a mixture of ethanol and DMSO could be considered. However, the final concentration of any organic solvent in the aqueous buffer should be carefully controlled to avoid cellular toxicity. For in vivo studies, formulation strategies such as lipid-based systems or cyclodextrin complexes are often preferred to enhance solubility and bioavailability.[6][7]

Troubleshooting Guides

Guide 1: My Amorfrutin B is precipitating upon dilution into my aqueous buffer.

This guide provides a step-by-step workflow to troubleshoot and resolve immediate precipitation issues.

Workflow for Troubleshooting Immediate Precipitation:

Caption: A decision tree for troubleshooting Amorfrutin B precipitation.

Guide 2: Enhancing Amorfrutin B Solubility with Cyclodextrins.

This guide outlines the use of cyclodextrins to form inclusion complexes, thereby increasing the aqueous solubility of Amorfrutin B.

Workflow for Cyclodextrin Inclusion Complexation:

Caption: Workflow for preparing a soluble Amorfrutin B-cyclodextrin complex.

Experimental Protocols

Protocol 1: Preparation of Amorfrutin B Stock Solution and Dilution

Objective: To prepare a concentrated stock solution of Amorfrutin B in DMSO and dilute it into an aqueous buffer with minimal precipitation.

Materials:

• Amorfrutin B powder

• Dimethyl sulfoxide (DMSO), sterile

• Aqueous buffer (e.g., PBS or cell culture medium), sterile

• Sterile microcentrifuge tubes

Procedure:

• Stock Solution Preparation:

  • Weigh the desired amount of Amorfrutin B powder into a sterile microcentrifuge tube.

  • Add the appropriate volume of 100% DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

  • Vortex vigorously for 1-2 minutes until the compound is completely dissolved. Gentle warming (to 37°C) or brief sonication can aid dissolution.

  • Visually inspect the solution against a light source to ensure no particulates are present.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Dilution into Aqueous Buffer:

  • Pre-warm the aqueous buffer to the experimental temperature (e.g., 37°C).

  • Perform a serial or intermediate dilution. For example, to achieve a final concentration of 10 µM from a 10 mM stock in 10 mL of media:

    • Prepare an intermediate dilution by adding 1 µL of the 10 mM stock to 99 µL of pre-warmed media (results in a 100 µM solution). Vortex gently.

    • Add 1 mL of the 100 µM intermediate dilution to the remaining 9 mL of pre-warmed media. Mix by gentle inversion.

  • Visually inspect the final solution for any signs of precipitation before use.

Protocol 2: Solubilization of Amorfrutin B using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

Objective: To prepare an aqueous solution of Amorfrutin B by forming an inclusion complex with HP-β-CD.

Materials:

• Amorfrutin B powder

• 2-hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Aqueous buffer (e.g., PBS)

• Magnetic stirrer and stir bar

• 0.22 µm syringe filter

Procedure:

• Prepare HP-β-CD Solution:

  • Dissolve HP-β-CD in the aqueous buffer to a desired concentration (e.g., 10-40% w/v). Stir until fully dissolved. The concentration may need to be optimized.

• Complexation:

  • Add Amorfrutin B powder directly to the HP-β-CD solution. The amount will depend on the target final concentration and the complexation efficiency.

  • Stir the mixture vigorously at room temperature for 24-48 hours to facilitate the formation of the inclusion complex.[8]

• Removal of Uncomplexed Compound:

  • After the incubation period, centrifuge the solution at high speed (e.g., 10,000 x g for 15 minutes) to pellet any undissolved Amorfrutin B.

  • Carefully collect the supernatant.

• Sterilization and Use:

  • For sterile applications, filter the supernatant through a 0.22 µm syringe filter.

  • The concentration of solubilized Amorfrutin B in the final solution should be determined analytically (e.g., via HPLC or UV-Vis spectroscopy).

  • The resulting solution can be used directly in experiments or further diluted in the aqueous buffer.

Data Presentation

Table 1: Common Solvents and Methods for Amorfrutin B

Method	Solvent/Agent	Typical Stock Concentration	Recommended Final Concentration in Media	Advantages	Disadvantages
Co-Solvent	DMSO	10-50 mM	≤ 0.5%	Simple to prepare; suitable for in vitro screening.	Potential for cytotoxicity at higher concentrations; risk of precipitation upon dilution.
Co-Solvent	Ethanol	10-50 mM	≤ 0.5%	Alternative to DMSO.	Potential for cytotoxicity; may not be as effective as DMSO for some compounds.
Inclusion Complex	HP-β-Cyclodextrin	Varies (e.g., 1-10 mM)	Varies	Significantly increases aqueous solubility; can improve bioavailability in vivo.	Requires longer preparation time; may alter compound-protein interactions.
Nanoparticle Formulation	PLGA, Liposomes	Varies	Varies	Can enhance solubility and stability; allows for targeted delivery.	More complex preparation; requires specialized equipment and characterization.

Signaling Pathway

Amorfrutin B is known to be a selective modulator of Peroxisome Proliferator-Activated Receptor-gamma (PPARγ). The activation of PPARγ plays a key role in regulating gene expression involved in glucose and lipid metabolism.

Caption: Simplified signaling pathway of Amorfrutin B via PPARγ activation.

References

• 1. lifetein.com [lifetein.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. Formulation of poorly water-soluble drugs for oral administration: physicochemical and physiological issues and the lipid formulation classification system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. oatext.com [oatext.com]

Technical Support Center: Optimizing Amorfrutin B for PPARγ Activation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers working with Amorfrutin B to achieve maximal and reproducible PPARγ activation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration range for Amorfrutin B to activate PPARγ in cell culture?

A1: The optimal concentration of Amorfrutin B is highly cell-type dependent and should be determined empirically. However, based on published data, a starting range of 1 µM to 5 µM is recommended for most in vitro experiments.[1] Amorfrutin B demonstrates high-affinity binding to PPARγ with a dissociation constant (Kd) of approximately 19 nM and an EC50 for transcriptional activation in the nanomolar range (e.g., 73 nM).[2][3] Be aware that cytotoxicity has been observed at concentrations of 10 µM and higher in some cell lines, such as primary neocortical cells.[1] Always perform a dose-response curve and a cytotoxicity assay to determine the optimal, non-toxic concentration for your specific cell system.

Q2: Why am I observing lower than expected PPARγ activation with Amorfrutin B compared to a full agonist like Rosiglitazone?

A2: Amorfrutin B is a selective PPARγ partial agonist (SPPARγM).[2][4] This means that even at saturating concentrations, it will only induce a sub-maximal transcriptional response compared to a full agonist. Reports indicate that Amorfrutin B's maximal activation is approximately 20-25% of that achieved by Rosiglitazone.[2][3][4] This is an intrinsic property of the compound, resulting from its unique mode of binding to the PPARγ ligand-binding domain (LBD) which leads to partial recruitment of transcriptional coactivators.[5] Therefore, lower activation levels are expected and do not necessarily indicate an experimental issue.

Q3: How can I confirm that the observed effects in my experiment are specifically mediated by PPARγ?

A3: To confirm PPARγ-specific action, you can employ several control strategies. The most common is to use a PPARγ antagonist, such as GW9662 or T0070907, in conjunction with Amorfrutin B. The antagonist should abolish or significantly reduce the effects of Amorfrutin B.[1] Alternatively, using siRNA or shRNA to knock down the Pparg gene should also eliminate the compound's activity.[1] These controls are crucial to demonstrate that your observed phenotype is a direct result of PPARγ activation.

Q4: Is Amorfrutin B selective for PPARγ?

A4: Yes, Amorfrutin B is highly selective for PPARγ. Binding assays have shown that its affinity for PPARγ is 60- to 140-fold higher than for the other PPAR isotypes, PPARα and PPARβ/δ.[2][4][6] While it may show some activity on PPARα and PPARβ/δ at low micromolar concentrations, it is considered a selective PPARγ modulator at its effective nanomolar concentrations.[3]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High Cell Death/Cytotoxicity	Amorfrutin B concentration is too high.	Perform a cytotoxicity assay (e.g., MTT, LDH release, or CytoTox-Glo) to determine the maximum non-toxic concentration for your specific cell line. A concentration of 10 µM has been reported as cytotoxic in primary neuronal cells.[1] Test a range from 0.1 µM to 10 µM.
Solvent (e.g., DMSO) concentration is too high.	Ensure the final solvent concentration is consistent across all wells and is at a non-toxic level, typically ≤ 0.1%. Run a solvent-only vehicle control.
No or Low PPARγ Activation	Amorfrutin B concentration is too low.	Although active at nanomolar concentrations, cellular uptake and other factors may require higher concentrations. Perform a dose-response experiment (e.g., 10 nM to 10 µM) to determine the EC50 in your system.
Insufficient incubation time.	The time required for transcriptional activation can vary. Test a time course (e.g., 6, 12, 24, 48 hours) to find the optimal incubation period for your target gene expression or reporter assay.
Inappropriate assay for a partial agonist.	A reporter gene assay is the most direct way to measure transcriptional activation.[2][5] When measuring downstream effects (e.g., protein expression), the signal may be subtle due to the partial agonism of Amorfrutin B.
High Variability Between Replicates	Inconsistent cell seeding density.	Ensure a uniform single-cell suspension and consistent cell numbers across all wells.
Poor compound solubility.	Ensure Amorfrutin B is fully dissolved in the vehicle solvent (e.g., DMSO) before diluting in culture media. Precipitates can lead to inconsistent final concentrations.
Unexpected Downregulation of PPARγ mRNA/Protein	Complex cellular regulation.	In some specific conditions, such as ischemia, Amorfrutin B has been observed to decrease PPARγ mRNA and protein levels, possibly through epigenetic mechanisms like gene methylation.[1] This highlights that its regulatory effects can be context-dependent.

Data Summary Tables

Table 1: In Vitro Binding Affinity and Activation Data for Amorfrutin B

Parameter	Receptor	Value	Assay Type	Reference
Dissociation Constant (Kd)	Human PPARγ	19 nM	TR-FRET	[2]
Inhibitory Constant (Ki)	Human PPARγ	19 nM	TR-FRET	[3]
Human PPARα	2,624 nM	TR-FRET	[3]
Human PPARβ/δ	1,782 nM	TR-FRET	[3]
Half-Maximal Effective Conc. (EC50)	Human PPARγ	73 nM	Reporter Gene Assay	[3]
Maximal Transcriptional Activation	Human PPARγ	~20-25% (vs. Rosiglitazone)	Reporter Gene Assay	[2][3][4]

Table 2: Recommended Concentration Ranges for In Vitro Experiments

Experiment Type	Cell Type	Concentration Range	Notes	Reference
PPARγ Activation / Neuroprotection	Primary Neocortical Cells	1 µM - 5 µM	10 µM was found to be cytotoxic.	[1]
Cytotoxicity Screening	HT-29 Colon Cells	0.16 µM - 160 µM	Used to establish a non-toxic working range.	[7]
Anti-inflammatory Effects	HT-29 Colon Cells	1 µM	Used to measure changes in inflammatory gene expression.	[7]
Reporter Gene Assays	HEK 293H Cells	Dose-response (nM to µM range)	Used to determine EC50 and maximal efficacy.	[2][3][5]

Experimental Protocols

Protocol 1: Determining Optimal Amorfrutin B Concentration using a PPARγ Reporter Assay

This protocol describes a general method using a commercially available reporter cell line, such as the GeneBLAzer™ PPARγ DA Assay.

• Cell Seeding: Plate HEK 293H cells stably expressing a GAL4-PPARγ-LBD fusion protein and a β-lactamase reporter gene at the manufacturer's recommended density in a 96-well plate.

• Compound Preparation: Prepare a 10 mM stock solution of Amorfrutin B in DMSO. Create a serial dilution series (e.g., 10-point, 1:3 dilution) in an appropriate buffer or medium to generate a range of concentrations to test (e.g., final well concentrations from 10 pM to 10 µM). Include a positive control (e.g., Rosiglitazone, 1 µM) and a vehicle control (DMSO).

• Cell Treatment: Add the diluted compounds to the plated cells.

• Incubation: Incubate the plate for 16-24 hours at 37°C in a humidified CO₂ incubator.

• Assay Development: Add the β-lactamase substrate according to the manufacturer's protocol. Incubate for 2 hours at room temperature.

• Data Acquisition: Measure the fluorescence emission at two wavelengths (e.g., 460 nm and 530 nm).

• Analysis: Calculate the emission ratio to determine β-lactamase activity, which corresponds to PPARγ activation. Plot the dose-response curve and calculate the EC50 value.

Protocol 2: Assessing Amorfrutin B Cytotoxicity via LDH Assay

This protocol measures the release of lactate dehydrogenase (LDH) from damaged cells into the culture medium.

• Cell Seeding: Plate your cells of interest in a 96-well plate at a density that will result in ~80% confluency at the end of the experiment.

• Compound Preparation: Prepare a dilution series of Amorfrutin B in culture medium at 2X the final desired concentrations.

• Cell Treatment: Remove the existing medium from the cells and add the 2X compound dilutions. Include a vehicle control, a negative control (untreated cells), and a positive control for maximum LDH release (lysis buffer provided with the assay kit).

• Incubation: Incubate for the desired experimental duration (e.g., 24 or 48 hours).

• Sample Collection: Carefully collect a supernatant sample from each well.

• LDH Reaction: Add the supernatant to a new 96-well plate and add the LDH assay reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate for 30 minutes at room temperature, protected from light.

• Data Acquisition: Measure the absorbance at the recommended wavelength (typically 490 nm).

• Analysis: Calculate the percentage of cytotoxicity relative to the positive control.

Visualizations

Caption: Simplified signaling pathway of Amorfrutin B-mediated PPARγ activation.

Caption: Experimental workflow for optimizing Amorfrutin B concentration.

References

• 1. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pure.mpg.de [pure.mpg.de]
• 5. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Identifying and mitigating off-target effects of Amorfrutin B

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for identifying and mitigating potential off-target effects of Amorfrutin B.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Amorfrutin B?

Amorfrutin B is a selective peroxisome proliferator-activated receptor gamma (PPARγ) modulator (SPPARγM).[1][2] It binds to PPARγ with high affinity, comparable to the synthetic full agonist rosiglitazone, but acts as a partial agonist.[3][4] This selective activation leads to the regulation of genes involved in glucose and lipid metabolism, inflammation, and cell differentiation.[5][6] Unlike full agonists, Amorfrutin B's partial agonism is thought to contribute to its favorable safety profile, avoiding common side effects like weight gain and fluid retention.[1][3]

Q2: What are the known binding affinities of Amorfrutin B for PPAR subtypes?

Amorfrutin B exhibits high selectivity for PPARγ. The binding affinity constant (Ki) for PPARγ is in the low nanomolar range, significantly stronger than for PPARα and PPARβ/δ.[7][8]

Q3: Are there any known off-target effects of Amorfrutin B?

Currently, there is limited published evidence detailing specific off-target effects of Amorfrutin B. It is generally considered a selective PPARγ modulator.[1][9] However, like any small molecule, it has the potential to interact with other proteins, and comprehensive screening is recommended to rule out off-target activities, especially if unexpected experimental results are observed.[6] One study noted the possibility of off-target effects, such as the inhibition of NF-κB pathways, but did not provide further details.[6]

Q4: How can I confirm that the observed effects in my experiment are mediated by PPARγ?

To confirm that the biological effects of Amorfrutin B are on-target, you can use a PPARγ antagonist, such as GW9662.[1] Co-treatment with the antagonist should reverse or block the effects of Amorfrutin B. Additionally, using siRNA to silence the Pparg gene should abolish the compound's activity in your experimental model.[2]

Troubleshooting Guides

Issue 1: Unexpected Cytotoxicity or Reduced Cell Viability

You observe cytotoxicity or a decrease in cell viability at concentrations expected to be effective and non-toxic.

Potential Cause	Recommended Action
On-target toxicity in a specific cell line	Perform a dose-response curve to determine the EC50 for the therapeutic effect and the CC50 for cytotoxicity. A narrow therapeutic window may indicate on-target toxicity.
Off-target effect	1. Conduct a cell health assessment using multiple assays (e.g., MTT, LDH, apoptosis assays). 2. Attempt a "rescue" experiment. If the on-target pathway is known to regulate a specific metabolite, supplementing the media with it may rescue the cells if the toxicity is on-target. 3. Screen Amorfrutin B against a broad panel of off-target proteins, such as a kinase panel or a safety panel of common off-target liabilities.
Compound instability or degradation	Verify the purity and stability of your Amorfrutin B stock solution using analytical methods like HPLC-MS.

Issue 2: Activation of an Unexpected Signaling Pathway

Your results indicate the modulation of a signaling pathway not typically associated with PPARγ activation.

Potential Cause	Recommended Action
Pathway crosstalk	The unexpected pathway may be downstream or parallel to the PPARγ signaling cascade. Map the activated pathway in detail and investigate potential links to PPARγ.
Off-target activation	1. Use a PPARγ antagonist (e.g., GW9662) or Pparg siRNA to determine if the pathway activation is dependent on PPARγ. 2. Perform a broad kinase or phosphatase screen to identify potential off-target interactions.
Experimental artifact	Rule out confounding variables in your experimental setup, such as vehicle effects (e.g., DMSO concentration).

Quantitative Data Summary

Table 1: Binding Affinities and Potency of Amorfrutin B

Target	Assay Type	Value	Reference
PPARγ	Competitive TR-FRET Binding Assay (Ki)	19 nM	[8][9]
PPARα	Competitive TR-FRET Binding Assay (Ki)	2,624 nM	[8]
PPARβ/δ	Competitive TR-FRET Binding Assay (Ki)	1,782 nM	[8]
PPARγ	Reporter Gene Assay (EC50)	73 nM	[9]

Table 2: In Vivo Efficacy of Amorfrutin B in a Diet-Induced Obese Mouse Model

Parameter	Treatment Group	Result	Reference
Glucose Tolerance (OGTT)	Amorfrutin 1 (37 mg/kg/d)	19% decrease in glucose AUC	[6]
Insulin Sensitivity (IPIST)	Amorfrutin 1 (37 mg/kg/d)	14% increase in glucose AUCi	[6]
Liver Triglycerides	Amorfrutin 1 (37 mg/kg/d)	~50% reduction	[5]

Experimental Protocols

Protocol 1: Off-Target Liability Screening Workflow

This protocol outlines a general workflow for identifying and validating potential off-target effects of Amorfrutin B.

• Initial Observation: An unexpected phenotype is observed (e.g., cytotoxicity, activation of an unrelated pathway).

• On-Target Validation:

  • Perform a dose-response study for the observed effect.

  • Use a PPARγ antagonist (e.g., GW9662) or Pparg siRNA to confirm if the effect is PPARγ-dependent.

• In Silico Profiling:

  • Use computational tools to predict potential off-targets based on the chemical structure of Amorfrutin B.[10] These tools screen against databases of known protein binding sites.

• In Vitro Profiling:

  • Broad Target Panels: Screen Amorfrutin B against a commercial panel of common off-target proteins (e.g., kinases, GPCRs, ion channels).

  • Cellular Thermal Shift Assay (CETSA): This method can identify direct binding of Amorfrutin B to proteins in a cellular context.

• Hit Validation and Downstream Analysis:

  • Validate any "hits" from the in vitro screens using orthogonal assays.

  • If a bona fide off-target is identified, investigate its functional relevance to the observed phenotype.

Visualizations

Caption: Amorfrutin B activates the PPARγ signaling pathway.

Caption: A workflow for identifying and mitigating off-target effects.

Caption: Logical steps to troubleshoot unexpected cytotoxicity.

References

• 1. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pure.mpg.de [pure.mpg.de]
• 5. pnas.org [pnas.org]
• 6. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARgamma) agonist with potent glucose-lowering properties :: MPG.PuRe [pure.mpg.de]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]

Improving the extraction yield of Amorfrutin B from natural sources

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and standardized protocols for improving the extraction yield of Amorfrutin B from its natural sources, primarily the fruits of Amorpha fruticosa and the roots of Glycyrrhiza species.

Frequently Asked Questions (FAQs)

Q1: What are the primary natural sources of Amorfrutin B?

Amorfrutin B is a prenylated bibenzyl primarily isolated from the fruits of the false indigo bush (Amorpha fruticosa) and the roots of licorice species such as Glycyrrhiza foetida. Quantitative analysis has shown that the fruits of Amorpha fruticosa can contain Amorfrutin B in amounts ranging from 0.64 to 4.63 mg/g of dried plant material.[1][2] While some Glycyrrhiza species are sources, studies have shown that common varieties like Glycyrrhiza uralensis, Glycyrrhiza inflata, and Glycyrrhiza glabra may not contain detectable levels of amorfrutins.[2]

Q2: Which solvents are most effective for extracting Amorfrutin B?

Amorfrutin B is a relatively non-polar compound. Therefore, solvents of medium to low polarity are generally most effective. Ethanol and methanol, often in aqueous mixtures (e.g., 50-80% ethanol), are commonly used for the initial extraction of flavonoids and other phenolic compounds from plant matrices. For more selective extraction of prenylated flavonoids like Amorfrutin B, less polar solvents may be employed in subsequent partitioning steps. The choice of solvent can significantly impact the extraction yield and the purity of the final extract.

Q3: How does temperature affect the stability and yield of Amorfrutin B during extraction?

Elevated temperatures can increase the solubility of Amorfrutin B and the efficiency of the extraction process. However, like many flavonoids, Amorfrutin B can be susceptible to thermal degradation at excessively high temperatures or with prolonged heat exposure. It is crucial to optimize the temperature for each extraction method to balance yield and stability. For instance, in conventional extractions, temperatures are often maintained between 60-80°C. Modern techniques like microwave-assisted and ultrasound-assisted extraction can often achieve high yields with shorter exposure times, minimizing the risk of degradation.

Q4: Can pH influence the extraction efficiency of Amorfrutin B?

Yes, the pH of the extraction solvent can alter the ionization state of phenolic compounds like Amorfrutin B, which in turn affects their solubility and stability. For many flavonoids, slightly acidic conditions (pH 2-4) can improve extraction efficiency by keeping the compounds in their neutral, less polar form, which enhances their solubility in organic solvents. However, the optimal pH can vary depending on the specific compound and the solvent system being used. It is advisable to perform small-scale trials to determine the optimal pH for your specific experimental setup.

Q5: What are the most common reasons for low Amorfrutin B yield?

Low yields can stem from several factors:

• Suboptimal Solvent Choice: The polarity of the solvent may not be suitable for Amorfrutin B.

• Inadequate Extraction Parameters: Incorrect temperature, pressure, or extraction time can lead to incomplete extraction.

• Poor Quality of Raw Material: The concentration of Amorfrutin B can vary significantly based on the plant's geographic origin, harvest time, and storage conditions.

• Degradation: Exposure to high temperatures, extreme pH, light, or oxidative enzymes can degrade the target compound.

• Inefficient Downstream Processing: Loss of compound during solvent evaporation, partitioning, and chromatographic purification steps.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Amorfrutin B Detected in Crude Extract	Incorrect Plant Material: The source plant may not be a species that produces Amorfrutin B, or the concentration may be below the detection limit.	Verify the botanical identity of your source material. If possible, obtain a sample with a certified Amorfrutin B content for comparison.
Suboptimal Solvent System: The solvent may be too polar or non-polar to effectively solubilize Amorfrutin B.	Experiment with a range of solvents, starting with 70-80% ethanol. Consider sequential extractions with solvents of varying polarity.
Degradation during Extraction: High temperatures or prolonged extraction times may be degrading the compound.	Reduce the extraction temperature and/or time. Consider using advanced extraction techniques like UAE or MAE which are typically faster and can be performed at lower temperatures.
Co-extraction of Interfering Compounds (e.g., chlorophyll, lipids)	Non-selective Solvent: The chosen solvent is co-extracting a wide range of compounds.	Perform a pre-extraction with a non-polar solvent like hexane to remove lipids and chlorophyll before the main extraction. Alternatively, use liquid-liquid partitioning or solid-phase extraction (SPE) to clean up the crude extract.
Inconsistent Yields Between Batches	Variability in Raw Material: Natural products can have significant variations in phytochemical content.	Standardize the source of your plant material as much as possible (e.g., same supplier, harvest season). Always grind and homogenize the entire batch of plant material before taking samples for extraction.
Inconsistent Extraction Procedure: Minor variations in experimental parameters can lead to different outcomes.	Adhere strictly to a validated and standardized protocol. Ensure that parameters like temperature, time, and solvent-to-solid ratio are precisely controlled.
Difficulty in Purifying Amorfrutin B from Crude Extract	Complex Mixture of Structurally Similar Compounds: The extract may contain other prenylated flavonoids with similar chromatographic behavior.	Employ high-resolution chromatographic techniques such as High-Speed Counter-Current Chromatography (HSCCC) or preparative HPLC with an optimized solvent system.

Data Presentation: Amorfrutin B Extraction Yields

The following tables summarize quantitative data on the extraction and quantification of Amorfrutin B and related compounds.

Table 1: Quantitative Analysis of Amorfrutins in Amorpha fruticosa Fruits

Compound	Content Range (mg/g of dried plant material)	Analytical Method
Amorfrutin B	0.64–4.63	HPLC
Amorfrutin A	0.54–3.52	HPLC
2-carboxy-3,5-dihydroxy-4-geranylbibenzyl	1.31–7.43	HPLC
Data sourced from a study analyzing various samples of A. fruticosa fruits.[1][2]

Table 2: Yield of Prenylated Phenolics from Amorpha fruticosa using HSCCC

Compound	Starting Material	Yield	Purity
Amorfrutin B	200 mg of n-hexane-soluble crude extract	17.4 mg	97.1%
Amorfrutin A	200 mg of n-hexane-soluble crude extract	10.7 mg	96.7%
5,7-dihydroxy-8-geranylflavanone	200 mg of n-hexane-soluble crude extract	14.2 mg	95.2%

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Flavonoids from Amorpha fruticosa

This protocol is adapted from a method optimized for the extraction of total flavonoids from the leaves of Amorpha fruticosa and can be used as a starting point for Amorfrutin B extraction from the fruits.

Materials and Equipment:

• Dried and powdered Amorpha fruticosa fruit material

• Ethanol (50% aqueous solution)

• Ultrasonic bath or probe sonicator

• Centrifuge

• Rotary evaporator

• Filter paper

Procedure:

• Sample Preparation: Weigh 1 g of finely powdered Amorpha fruticosa fruit material.

• Solvent Addition: Add 50 mL of 50% ethanol to the plant material in a suitable vessel (a solid-to-liquid ratio of 1:50 g/mL).

• Ultrasonication: Place the vessel in an ultrasonic bath or immerse the probe of a sonicator into the mixture. Sonicate at a power of approximately 300 W for a total of 4 extraction cycles of 15 minutes each.

• Separation: After sonication, centrifuge the mixture at 4000 rpm for 10 minutes to pellet the solid material.

• Collection: Decant the supernatant and filter it through Whatman No. 1 filter paper.

• Concentration: Combine the supernatants from all cycles and concentrate the extract using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

• Analysis: The crude extract can then be analyzed by HPLC to determine the Amorfrutin B content.

Protocol 2: Microwave-Assisted Extraction (MAE) of Phenolic Compounds from Glycyrrhiza Species

This protocol is a general method adapted from procedures for extracting phenolic compounds from licorice root and can be optimized for Amorfrutin B.

Materials and Equipment:

• Dried and powdered Glycyrrhiza foetida root material

• Ethanol (80% aqueous solution)

• Microwave extraction system

• Filtration apparatus

• Rotary evaporator

Procedure:

• Sample Preparation: Weigh 5 g of powdered licorice root.

• Solvent Addition: Place the sample in a microwave extraction vessel and add 63.5 mL of 80% ethanol (a liquid-to-solid ratio of approximately 12.7:1 mL/g).

• Microwave Extraction: Secure the vessel in the microwave extractor. Set the extraction time to 6 minutes and the microwave power to a medium-high setting (e.g., 400-500 W). Monitor the temperature to ensure it does not exceed 80°C.

• Cooling and Filtration: After the extraction is complete, allow the vessel to cool to room temperature. Filter the mixture to separate the extract from the solid residue.

• Concentration: Concentrate the filtrate using a rotary evaporator under reduced pressure to yield the crude extract.

• Analysis: Quantify the Amorfrutin B content in the crude extract using a validated HPLC method.

Protocol 3: Purification of Amorfrutin B using High-Speed Counter-Current Chromatography (HSCCC)

This protocol describes the purification of Amorfrutin B from a crude extract of Amorpha fruticosa.

Materials and Equipment:

• n-hexane-soluble crude extract of Amorpha fruticosa

• HSCCC instrument

• n-hexane, ethanol, and water (HPLC grade)

• Fraction collector

Procedure:

• Solvent System Preparation: Prepare a two-phase solvent system composed of n-hexane/ethanol/water in a 5:4:1 (v/v/v) ratio. Thoroughly mix the solvents in a separatory funnel and allow the phases to separate. The upper phase will be the stationary phase, and the lower phase will be the mobile phase.

• HSCCC Instrument Setup:

  • Fill the column with the stationary phase (upper phase).

  • Set the revolution speed to 800-900 rpm.

  • Pump the mobile phase (lower phase) into the column at a flow rate of 1.5-2.0 mL/min until the system reaches hydrodynamic equilibrium.

• Sample Injection: Dissolve approximately 200 mg of the n-hexane-soluble crude extract in a small volume of the biphasic solvent system and inject it into the HSCCC.

• Elution and Fraction Collection: Continue to pump the mobile phase through the column. Collect fractions at regular intervals using a fraction collector.

• Monitoring: Monitor the effluent using a UV detector at a suitable wavelength (e.g., 280 nm).

• Fraction Analysis: Analyze the collected fractions by HPLC to identify those containing pure Amorfrutin B.

• Pooling and Evaporation: Combine the pure fractions containing Amorfrutin B and evaporate the solvent to obtain the purified compound.

Visualizations

General Experimental Workflow for Amorfrutin B Extraction

Caption: Workflow for Amorfrutin B extraction.

Troubleshooting Logic for Low Extraction Yield

Caption: Troubleshooting low extraction yield.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Qualitative and quantitative analysis of amorfrutins, novel antidiabetic dietary natural products, by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Amorfrutin B Stability and Handling

This technical support center provides researchers, scientists, and drug development professionals with guidance on the potential degradation pathways of Amorfrutin B and strategies to mitigate these issues during experimental work. The information is presented in a question-and-answer format to directly address common concerns.

Frequently Asked Questions (FAQs)

Q1: What is Amorfrutin B and what are its key structural features?

Amorfrutin B is a natural product first isolated from Amorpha fruticosa and edible licorice roots.[1][2] Its chemical structure consists of a 2-hydroxybenzoic acid core substituted with a methoxy group, a phenylethyl group, and a geranyl (isoprenoid) side chain.[3][4] The IUPAC name for Amorfrutin B is 3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2-hydroxy-4-methoxy-6-(2-phenylethyl)benzoic acid, and its molecular formula is C26H32O4.[3][4]

Q2: What are the potential stability issues I should be aware of when working with Amorfrutin B?

While specific degradation pathways for Amorfrutin B have not been extensively documented in the literature, its chemical structure suggests potential susceptibility to:

• Oxidation: The phenolic hydroxyl group and the double bonds in the isoprenoid side chain are prone to oxidation.[5][6][7] This can be accelerated by exposure to air (oxygen), light, elevated temperatures, and the presence of metal ions.

• Decarboxylation: The carboxylic acid group may be lost as carbon dioxide, particularly at high temperatures.[8][9]

• Hydrolysis: Although less likely for the core structure, esterified derivatives of Amorfrutin B would be susceptible to hydrolysis.

• Photodegradation: Exposure to UV or visible light can promote oxidative reactions and other degradative processes in phenolic compounds.[5][6]

Q3: How should I store my Amorfrutin B samples to ensure stability?

To minimize degradation, it is recommended to store Amorfrutin B under the following conditions:

• Temperature: Store at low temperatures, preferably at -20°C or -80°C for long-term storage. For short-term storage, refrigeration at 2-8°C is advisable.

• Light: Protect from light by using amber vials or by wrapping containers in aluminum foil.[6]

• Atmosphere: For maximum stability, especially in solution, store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

• Form: Store as a dry powder if possible, as solutions may be more prone to degradation.

Q4: What solvents are recommended for dissolving Amorfrutin B?

Amorfrutin B is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.[4] When preparing stock solutions, use high-purity solvents and consider purging with an inert gas before use to remove dissolved oxygen. For aqueous buffers, ensure the pH is in a range that minimizes degradation (see Troubleshooting Guide).

Troubleshooting Guides

Issue 1: Loss of biological activity or inconsistent experimental results.

This could be due to the degradation of Amorfrutin B.

Potential Cause	Troubleshooting Step	Prevention Strategy
Oxidative Degradation	Analyze your sample for oxidative byproducts using LC-MS. Compare the mass spectrum of your sample to that of a freshly prepared standard.	Prepare solutions fresh for each experiment. Add antioxidants like ascorbic acid or butylated hydroxytoluene (BHT) to your formulation.[10] Use deoxygenated solvents.
pH-induced Degradation	Check the pH of your experimental buffer. Phenolic compounds can be unstable at high pH.[11]	Perform a pH stability study to determine the optimal pH range for your experiments. Buffer your solutions to maintain a stable pH.[10]
Photodegradation	Review your experimental workflow for any steps where the sample is exposed to light for extended periods.	Conduct experiments under low-light conditions or use amber-colored labware.
Thermal Degradation	Assess the temperature conditions of your experiment. Prolonged exposure to elevated temperatures can cause decarboxylation or oxidation.[9]	Maintain samples on ice or at a controlled low temperature during experimental manipulations.

Issue 2: Appearance of unknown peaks in chromatography (HPLC, LC-MS).

This is a strong indicator of degradation.

Potential Cause	Troubleshooting Step	Prevention Strategy
Multiple Degradation Pathways	Use forced degradation studies (see Experimental Protocols) to intentionally degrade Amorfrutin B under controlled stress conditions (acid, base, oxidation, heat, light). This can help in identifying the unknown peaks.	Implement the storage and handling best practices outlined in the FAQs.
Interaction with Excipients	If you are working with a formulation, consider the possibility of interactions between Amorfrutin B and other components.	Conduct compatibility studies with your chosen excipients.[12]

Experimental Protocols

Protocol 1: Forced Degradation Study of Amorfrutin B

Objective: To investigate the stability of Amorfrutin B under various stress conditions and to generate potential degradation products for analytical method development.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Amorfrutin B in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 2, 6, 12, and 24 hours. Neutralize with 0.1 M NaOH before analysis.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 2, 6, 12, and 24 hours. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature and protect from light for 2, 6, 12, and 24 hours.

  • Thermal Degradation: Place the solid powder and a separate aliquot of the stock solution in an oven at 80°C for 24, 48, and 72 hours.

  • Photodegradation: Expose the solid powder and a separate aliquot of the stock solution to direct sunlight or a photostability chamber for 24, 48, and 72 hours.

• Analysis: Analyze the stressed samples at each time point by a stability-indicating method, such as reverse-phase HPLC with UV and mass spectrometric detection (LC-MS).[13][14]

• Data Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed control to identify and quantify the degradation products.

Protocol 2: pH Stability Profile of Amorfrutin B

Objective: To determine the pH range in which Amorfrutin B is most stable.

Methodology:

• Buffer Preparation: Prepare a series of buffers with pH values ranging from 3 to 9 (e.g., citrate, phosphate, borate buffers).

• Sample Preparation: Add a small aliquot of a concentrated Amorfrutin B stock solution to each buffer to achieve a final concentration of 10 µg/mL.

• Incubation: Incubate the samples at a controlled temperature (e.g., 37°C) and protect from light.

• Time Points: Withdraw aliquots at 0, 2, 4, 8, 12, and 24 hours.

• Analysis: Quantify the remaining Amorfrutin B at each time point using a validated HPLC method.

• Data Analysis: Plot the percentage of remaining Amorfrutin B against time for each pH. Calculate the degradation rate constant at each pH to identify the pH of maximum stability.

Data Presentation

Table 1: Hypothetical pH Stability Data for Amorfrutin B at 37°C

pH	Degradation Rate Constant (k, hr⁻¹)	Half-life (t½, hours)
3.0	0.005	138.6
5.0	0.002	346.5
7.0	0.010	69.3
9.0	0.050	13.9

Note: This data is illustrative and should be determined experimentally.

Visualizations

Caption: Potential degradation pathways of Amorfrutin B.

Caption: Workflow for forced degradation studies of Amorfrutin B.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pure.mpg.de [pure.mpg.de]
• 3. Amorfrutin B | C26H32O4 | CID 24739090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Stability of Phenolic Compounds in Grape Stem Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dovepress.com [dovepress.com]
• 8. content.ampp.org [content.ampp.org]
• 9. onepetro.org [onepetro.org]
• 10. Key Techniques for Designing Stable Formulations in Herbal Medicines [padidehgiah.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 13. ijmr.net.in [ijmr.net.in]
• 14. Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin, and piperine by RP-UFLC method - PubMed [pubmed.ncbi.nlm.nih.gov]

Interpreting inconsistent results in Amorfrutin B experiments

This technical support center provides troubleshooting guidance and frequently asked questions for researchers working with Amorfrutin B. It addresses common issues, offers insights into interpreting inconsistent results, and provides detailed experimental protocols and data.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Amorfrutin B?

Amorfrutin B is a selective peroxisome proliferator-activated receptor-gamma (PPARγ) modulator (SPPARγM)[1][2]. It is considered a partial agonist. While it binds to PPARγ with high affinity, comparable to synthetic full agonists like thiazolidinediones (TZDs), it elicits only a partial transcriptional response[3][4]. This selective modulation is thought to be responsible for its beneficial effects without the adverse side effects associated with full PPARγ activation[1][3].

Q2: What are the reported therapeutic effects of Amorfrutin B?

Amorfrutin B has demonstrated several therapeutic potentials, including:

• Antidiabetic effects: It can improve insulin sensitivity and glucose tolerance[1][3].

• Anti-inflammatory properties: It has been shown to reduce the expression and secretion of several inflammation mediators[5][6].

• Neuroprotective effects: It can protect neurons from hypoxia- and ischemia-induced degeneration[7].

Q3: Why am I observing different results for PPARγ activation compared to published data?

Variability in PPARγ activation can be attributed to several factors:

• Cell type: The expression levels and post-translational modifications of PPARγ and its cofactors can vary significantly between different cell types, leading to different responses to Amorfrutin B.

• Assay type: Different assays measure different aspects of receptor activation. For instance, a competitive binding assay measures affinity to the receptor, while a reporter gene assay measures transcriptional activation, which can be influenced by cellular context.

• Ligand concentration: As a partial agonist, the dose-response curve for Amorfrutin B may plateau at a lower level of maximal efficacy compared to a full agonist. Ensure you are using a comprehensive dose range.

Q4: Is Amorfrutin B cytotoxic at high concentrations?

Yes, some studies have shown that Amorfrutin B can be cytotoxic at higher concentrations. For example, in primary neocortical cells, a concentration of 10 μM was found to be cytotoxic, while concentrations up to 5 μM were not[7]. It is crucial to determine the optimal, non-toxic concentration range for your specific cell type and experimental conditions using a cell viability assay.

Troubleshooting Guide: Interpreting Inconsistent Results

Issue 1: Variable Effects on PPARγ mRNA and Protein Expression

Problem: You observe inconsistent changes in PPARγ mRNA and protein levels after Amorfrutin B treatment under different experimental conditions.

Possible Cause and Solution:

The effect of Amorfrutin B on PPARγ expression can be highly dependent on the cellular context and stressors. For example, under hypoxic conditions, Amorfrutin B has been shown to increase PPARγ protein levels, while under ischemic conditions, it decreased both mRNA and protein levels[7].

• Recommendation: Carefully control and define your experimental conditions (e.g., hypoxia vs. ischemia, duration of treatment, cell type). Consider that Amorfrutin B may engage different regulatory mechanisms under different cellular states. It is also suggested to measure both mRNA and protein levels to get a complete picture, as post-transcriptional regulation may be involved.

Issue 2: Contradictory Effects on Cell Proliferation and Viability

Problem: You are observing that Amorfrutin B promotes the viability of one cell type (e.g., neurons) but inhibits the proliferation of another (e.g., microglia).

Possible Cause and Solution:

This is a documented phenomenon. Amorfrutin B's effect is cell-type specific. It has been shown to increase neuronal viability while inhibiting the proliferation of activated microglia[2][8].

• Recommendation: When studying the effects of Amorfrutin B in a co-culture system or in vivo, it is essential to use cell-type-specific markers to dissect the differential effects on various cell populations. This will help in understanding the overall physiological outcome of Amorfrutin B treatment.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on Amorfrutin B.

Table 1: Binding Affinities (Ki) and EC50 Values for PPARγ

Compound	Ki (nM) for PPARγ	EC50 (nM) for PPARγ Activation	Reference
Amorfrutin B	19	73	[9][10]
Amorfrutin 1	236	-	[3]
Amorfrutin 2	287	-	[4]
Rosiglitazone	-	-
Pioglitazone	584	-	[3]

Table 2: Relative Efficacy of PPARγ Activation

Compound	Efficacy (% of Rosiglitazone)	Cell Line	Reference
Amorfrutin B	20%	HEK 293H	[9]
Amorfrutin B	25%	-	[10]
Amorfrutin 1	39%	HEK 293H
Amorfrutin 2	30%	HEK 293H

Experimental Protocols

PPARγ Competitive Binding Assay (TR-FRET)

This protocol is based on the methodology described in multiple studies[4].

• Materials: LanthaScreen™ TR-FRET PPARγ Competitive Binding Assay Kit (or similar), test compounds (Amorfrutin B), and a fluorescent plate reader.

• Procedure:

  • Prepare a serial dilution of the test compound.

  • Add the PPARγ-LBD/antibody mixture to the wells of a microplate.

  • Add the fluorescently labeled PPARγ ligand.

  • Add the diluted test compound to the wells.

  • Incubate the plate according to the manufacturer's instructions.

  • Read the plate using a TR-FRET-compatible plate reader.

• Data Analysis: Calculate the Ki values by fitting the data to a competitive binding model.

PPARγ Reporter Gene Assay

This protocol is a generalized procedure based on descriptions from cited literature.

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293H) in appropriate media.

  • Co-transfect the cells with a PPARγ expression vector and a reporter vector containing a PPAR response element (PPRE) driving a reporter gene (e.g., luciferase).

• Compound Treatment:

  • After transfection, treat the cells with varying concentrations of Amorfrutin B or a control compound (e.g., rosiglitazone).

  • Incubate for a specified period (e.g., 24 hours).

• Reporter Gene Measurement:

  • Lyse the cells and measure the reporter gene activity (e.g., luminescence for luciferase) using a suitable assay kit and a plate reader.

• Data Analysis: Normalize the reporter gene activity to a control (e.g., vehicle-treated cells). Plot the dose-response curve and calculate the EC50 and maximal efficacy relative to the full agonist.

Visualizations

Amorfrutin B Signaling Pathway

Caption: Simplified signaling pathway of Amorfrutin B as a partial PPARγ agonist.

Experimental Workflow for Assessing Neuroprotective Effects

Caption: Experimental workflow for evaluating the neuroprotective effects of Amorfrutin B.

Troubleshooting Logic for Inconsistent PPARγ Activation

Caption: Decision tree for troubleshooting inconsistent PPARγ activation results.

References

• 1. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Amorfrutin B Compromises Hypoxia/Ischemia-induced Activation of Human Microglia in a PPARγ-dependent Manner: Effects on Inflammation, Proliferation Potential, and Mitochondrial Status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pure.mpg.de [pure.mpg.de]
• 5. Amorfrutins Are Natural PPARγ Agonists with Potent Anti-inflammatory Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Batch-to-batch variability of synthetic Amorfrutin B

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with synthetic Amorfrutin B. Our goal is to help you address potential batch-to-batch variability and ensure the consistency and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: We are observing significant differences in the biological activity of different batches of synthetic Amorfrutin B, even though they are all reported to be >95% pure. What could be the cause?

A1: Batch-to-batch variability in biological activity, despite high purity by standard methods like HPLC, can arise from several factors:

• Presence of Minor Impurities with High Potency: Even small amounts of structurally related impurities that are potent modulators of the target receptor (PPARγ) can significantly alter the overall observed activity.

• Polymorphism: The final solid material may exist in different crystalline forms (polymorphs) or as an amorphous solid. These forms can have different dissolution rates and bioavailability, leading to varied results in cell-based or in vivo assays.

• Degradation: Amorfrutin B may be susceptible to degradation under certain storage conditions (light, temperature, oxygen). Degradation products could have lower activity or even inhibitory effects.

• Chiral Purity: While the primary structure is achiral, impurities or degradation products could be chiral. Ensure that the observed activity is not influenced by stereoisomers that may not be resolved by your primary analytical method.

Q2: Our synthesis of Amorfrutin B is resulting in a lower-than-expected yield. What are the common pitfalls in the synthetic process?

A2: Low yields in multi-step organic syntheses are a common challenge.[1][2] For Amorfrutin B, potential issues include:

• Incomplete Reactions: Key steps, such as the initial condensation or the final hydrolysis, may not be proceeding to completion. Monitor reaction progress using Thin Layer Chromatography (TLC) or LC-MS.

• Side Reactions: The formation of byproducts can consume starting materials and complicate purification. One documented synthesis notes the formation of a side product during the creation of a key intermediate.[3]

• Purity of Reagents and Solvents: The quality of starting materials, reagents (e.g., nBuLi, MeI), and anhydrous solvents is critical.[4][5] Impurities or moisture can quench reagents or catalyze unwanted side reactions.

• Purification Losses: Significant amounts of the product can be lost during purification steps like flash column chromatography.[4] Optimizing the solvent system and column loading is crucial.

Q3: How can we confirm the identity and purity of our synthesized Amorfrutin B?

A3: A combination of analytical techniques is recommended for comprehensive characterization:

• Structural Identification: Use Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS) to confirm the chemical structure.[6]

• Purity Assessment: Ultra-High Performance Liquid Chromatography (UHPLC) is a precise method for determining purity.[6] It is advisable to use a diode-array detector (DAD) to check for co-eluting impurities that may have different UV spectra.

• Residual Solvents: Gas Chromatography (GC) with a headspace sampler can be used to quantify residual solvents from the synthesis and purification process.

• Elemental Analysis: To confirm the elemental composition (C, H, O) of the final compound.

Troubleshooting Guides

Guide 1: Investigating Low Purity or Unexpected Impurities

If your final product shows low purity or contains unexpected peaks in the chromatogram, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for purity issues.

Guide 2: Addressing Inconsistent Biological Activity

Use this guide if different batches of Amorfrutin B are producing variable results in biological assays.

Caption: Troubleshooting workflow for inconsistent bioactivity.

Data Presentation

The following tables summarize key quantitative data related to Amorfrutin B.

Table 1: Purification and Purity of Amorfrutin B

Purification Method	Starting Material	Purity Achieved (%)	Analytical Method	Reference
High-Speed Counter-Current Chromatography (HSCCC)	n-hexane-soluble crude extract	97.1	UHPLC	[6]

| Flash Column Chromatography | Crude reaction mixture | >95 (Typical) | NMR / HPLC |[4][5] |

Table 2: Biological Activity of Amorfrutin B

Target	Assay Type	Value	Units	Reference
PPARγ	Dissociation Constant (Kd)	19	nM	[5][7]
PPARα	Dissociation Constant (Kd)	>1000	nM	[5]
PPARβ/δ	Dissociation Constant (Kd)	>1000	nM	[8]

| PPARγ | Transcriptional Activation (EC₅₀) | 73 | nM |[9] |

Experimental Protocols

Protocol 1: Synthesis of Amorfrutin B Ethyl Ester (Intermediate 17b)

This protocol is adapted from a published synthesis and describes a key alkylation step.[4]

• Preparation: To a solution of the resorcinol precursor (1.00 equiv) in acetone (approx. 0.06 M), add potassium carbonate (K₂CO₃, ~20 equiv).

• Reaction: Add methyl iodide (MeI, ~1.5 equiv) to the vigorously stirred mixture.

• Incubation: Stir the reaction at room temperature for approximately 3.5 hours. Monitor progress by TLC.

• Workup: Upon completion, acidify the mixture with 1 M aqueous HCl.

• Extraction: Extract the aqueous layer three times with ethyl acetate (EtOAc).

• Washing & Drying: Wash the combined organic extracts with brine, dry over magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of 0–10% EtOAc in hexanes to yield the Amorfrutin B ethyl ester.

Protocol 2: Characterization by UHPLC

This protocol provides a general method for assessing the purity of Amorfrutin B batches.

• Sample Preparation: Prepare a stock solution of Amorfrutin B in methanol or acetonitrile at 1 mg/mL. Dilute to a working concentration of ~50 µg/mL.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 60% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial conditions, and equilibrate for 2 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

• Detection: Use a DAD detector, monitoring at 280 nm. Collect spectra from 200-400 nm to assess peak purity.

• Analysis: Integrate the peak corresponding to Amorfrutin B and all impurity peaks. Calculate purity as the percentage of the main peak area relative to the total peak area.

Signaling Pathway

Amorfrutin B is a selective partial agonist of the nuclear receptor PPARγ. Its binding initiates a cascade that modulates the transcription of genes involved in glucose and lipid metabolism.

Caption: Amorfrutin B activation of the PPARγ signaling pathway.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. Syntheses of Amorfrutins and Derivatives via Tandem Diels–Alder and Anionic Cascade Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Isolation and purification of prenylated phenolics from Amorpha fruticosa by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pure.mpg.de [pure.mpg.de]
• 8. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the In Vivo Bioavailability of Amorfrutin B

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Amorfrutin B. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges in enhancing the in vivo bioavailability of this promising natural compound.

Frequently Asked Questions (FAQs)

Q1: My in vivo efficacy with Amorfrutin B is low, despite promising in vitro activity. What could be the primary reason?

A1: A significant discrepancy between in vitro and in vivo results for Amorfrutin B, a lipophilic compound, often points to poor oral bioavailability. The primary reasons include:

• Low Aqueous Solubility: Amorfrutin B is poorly soluble in water. For oral administration, it must dissolve in the aqueous environment of the gastrointestinal (GI) tract to be absorbed. Limited solubility is often the rate-limiting step for absorption.[1][2]

• First-Pass Metabolism: After absorption from the gut, Amorfrutin B travels to the liver via the portal vein, where it may be extensively metabolized by enzymes before it can reach systemic circulation.[3] This can significantly reduce the amount of active compound available to reach the target tissues.

Q2: I am observing high variability in plasma concentrations in my animal pharmacokinetic (PK) studies. How can I improve consistency?

A2: High inter-individual variability is a common issue for poorly soluble compounds. Potential causes and solutions include:

• Inconsistent Solubilization: The compound may be precipitating out of your initial formulation upon dilution in the GI fluids. This can be affected by variations in gastric pH and bile salt concentrations between animals.

• Solution: Employing robust formulation strategies such as nanosuspensions, amorphous solid dispersions, or Self-Emulsifying Drug Delivery Systems (SEDDS) can help maintain the drug in a solubilized or finely dispersed state, leading to more consistent absorption.[4][5][6]

Q3: What is the Biopharmaceutical Classification System (BCS) and where does Amorfrutin B likely fall?

Q4: Which formulation strategy is the best starting point for improving Amorfrutin B bioavailability?

A4: The choice of strategy depends on the scale of your experiment and available resources.

• For early-stage discovery and toxicology: Nanosuspensions are an excellent choice as they can be prepared with small amounts of the compound and minimal excipients.[11]

• For later-stage development: Amorphous Solid Dispersions (ASDs) and Self-Emulsifying Drug Delivery Systems (SEDDS) are robust, scalable options that can significantly enhance bioavailability.[6][12][13] Combining approaches, such as dissolving an ASD in a SEDDS, has also shown promise.[14]

Troubleshooting Guides

Issue 1: Amorfrutin B precipitates out of solution when preparing my dosing vehicle.

• Problem: The selected vehicle cannot maintain Amorfrutin B in a solubilized state at the desired concentration.

• Troubleshooting Steps:

  • Solubility Screening: Systematically test the solubility of Amorfrutin B in a panel of pharmaceutically acceptable solvents, co-solvents (e.g., PEG 400, Propylene Glycol), surfactants (e.g., Tween 80, Kolliphor EL), and oils (e.g., sesame oil, Capryol 90).[7][12]

  • pH Adjustment: If the compound has ionizable groups, adjusting the pH of the vehicle can improve solubility.

  • Employ Advanced Formulations: If simple solvent systems fail, move to enabling formulations like SEDDS or prepare a nanosuspension or solid dispersion, which are designed to handle poorly soluble compounds.[5][15]

Issue 2: The developed formulation shows good in vitro dissolution but does not translate to improved in vivo exposure.

• Problem: The formulation may not be stable in the complex environment of the GI tract, or the drug may be susceptible to efflux transporters.

• Troubleshooting Steps:

  • In Vitro Digestion Models: Test the formulation's stability and ability to keep Amorfrutin B solubilized under simulated GI conditions that include pH shifts and the presence of digestive enzymes like lipase (especially for lipid-based formulations).

  • Investigate Efflux Transporters: Amorfrutin B may be a substrate for efflux transporters like P-glycoprotein (P-gp), which pump the drug back into the GI lumen. This can be investigated using in vitro Caco-2 cell monolayer assays.

  • Co-administration with Bioenhancers: Consider co-administering with known bioenhancers like piperine, which can inhibit metabolic enzymes and efflux transporters, though this adds complexity to the experimental design.[16]

Quantitative Data Presentation

The following table summarizes the pharmacokinetic parameters of unformulated Amorfrutin B after a single oral administration in male C57BL/6 mice. This data serves as a baseline for comparison when evaluating enhanced formulations.

Parameter	Amorfrutin B (100 mg/kg oral dose)	Reference
Cmax (Maximum Plasma Concentration)	30.4 mg/L	[17]
tmax (Time to Cmax)	~0.25 h	[17]
AUC0-24h (Area Under the Curve)	88.8 mg·h/L	[17]
t1/2 (Elimination Half-life)	~2.0 h	[17]

Note: These values indicate rapid absorption but also rapid elimination. Enhancing bioavailability would aim to increase the Cmax and AUC, potentially without altering the rapid onset if that is therapeutically desired.

Experimental Protocols

Protocol 1: Preparation of an Amorfrutin B Nanosuspension by Wet Media Milling

This protocol describes a common method for producing a drug nanosuspension, suitable for early-stage in vivo studies.[11][18]

• Preparation of Dispersion Medium: Prepare a sterile aqueous solution containing a stabilizer. A common combination is 0.5% (w/v) Hydroxypropyl Methylcellulose (HPMC) and 0.5% (w/v) Tween 80.

• Pre-suspension: Disperse 10 mg of Amorfrutin B powder into 1 mL of the dispersion medium to create a pre-suspension.

• Milling:

  • Transfer the pre-suspension to a milling chamber containing milling media (e.g., yttrium-stabilized zirconium oxide beads).

  • Mill the suspension at a high speed (e.g., 2000-4000 rpm) for 1-4 hours. The optimal time should be determined by periodic particle size analysis.

• Separation: Separate the nanosuspension from the milling media by centrifugation at a low speed or by using a sieve.

• Characterization:

  • Particle Size and Polydispersity Index (PDI): Measure using Dynamic Light Scattering (DLS). The target is a mean particle size < 200 nm with a PDI < 0.3.

  • Zeta Potential: Measure to assess the stability of the suspension. A value of ±30 mV is generally considered stable.

  • Morphology: Visualize the nanoparticles using Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM).

• Dosing: The final nanosuspension can be administered directly for oral gavage studies.

Protocol 2: Formulation of an Amorfrutin B Self-Emulsifying Drug Delivery System (SEDDS)

This protocol outlines the development of a liquid SEDDS formulation.[5][7][19]

• Excipient Screening:

  • Oil Phase: Determine the solubility of Amorfrutin B in various oils (e.g., Capryol 90, Labrafil M 1944 CS, Eucalyptus oil). Select the oil with the highest solubilizing capacity.

  • Surfactant: Screen surfactants (e.g., Kolliphor EL, Tween 80) for their ability to emulsify the selected oil.

  • Co-surfactant/Co-solvent: Screen co-surfactants (e.g., Transcutol P, Kollisolv MCT 70) to improve the emulsification and drug-loading capacity.

• Construction of Pseudo-Ternary Phase Diagram:

  • Prepare various mixtures of the selected oil, surfactant, and co-surfactant at different ratios.

  • For each mixture, titrate with water and observe the formation of emulsions.

  • Map the regions that form clear or bluish, stable microemulsions on a ternary phase diagram to identify the optimal concentration ranges.

• Preparation of Amorfrutin B-Loaded SEDDS:

  • Select a ratio from the optimal region of the phase diagram.

  • Add the required amounts of oil, surfactant, and co-surfactant to a glass vial.

  • Add the calculated amount of Amorfrutin B to the mixture.

  • Gently heat (e.g., to 40°C) and vortex until a clear, homogenous solution is formed.

• Characterization:

  • Self-Emulsification Time: Add 1 mL of the SEDDS formulation to 500 mL of distilled water in a standard dissolution apparatus with gentle stirring (50 rpm). The time to form a uniform emulsion should be less than 1 minute.[19]

  • Droplet Size and Zeta Potential: Analyze the resulting emulsion as described for nanosuspensions. The target droplet size is typically between 20-200 nm.[7]

  • Thermodynamic Stability: Subject the formulation to centrifugation and freeze-thaw cycles to ensure it does not undergo phase separation.[19]

Protocol 3: Preparation of an Amorfrutin B Amorphous Solid Dispersion (ASD) by Solvent Evaporation

This protocol is a lab-scale method to produce an ASD, which can improve solubility by preventing the drug from crystallizing.[6][15][20]

• Polymer Selection: Select a suitable polymer carrier such as Hydroxypropyl Methylcellulose Acetate Succinate (HPMCAS) or Polyvinylpyrrolidone (PVP K-30).

• Solvent Selection: Find a common volatile solvent (e.g., methanol, acetone, or a mixture) that dissolves both Amorfrutin B and the selected polymer.

• Preparation of Solution:

  • Prepare a solution by dissolving a specific ratio of Amorfrutin B and polymer (e.g., 1:3 w/w) in the chosen solvent.

• Solvent Evaporation:

  • Rapidly remove the solvent using a rotary evaporator under reduced pressure. This rapid removal prevents the drug molecules from arranging into a stable crystal lattice.

• Drying and Milling:

  • Further dry the resulting solid film under vacuum to remove any residual solvent.

  • Gently mill the dried solid dispersion into a fine powder.

• Characterization:

  • Amorphous State Confirmation: Use Powder X-ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC). The PXRD pattern should show a halo (no sharp peaks), and the DSC thermogram should show a single glass transition temperature (Tg).

  • In Vitro Dissolution: Perform dissolution studies in relevant media (e.g., simulated gastric and intestinal fluids) to compare the dissolution rate of the ASD to that of the crystalline Amorfrutin B. A significant increase in dissolution is expected.

Mandatory Visualizations

Caption: Workflow for Developing and Evaluating an Amorfrutin B Nanosuspension.

Caption: Simplified PPARγ Signaling Pathway Activated by Amorfrutin B.

References

• 1. mdpi.com [mdpi.com]
• 2. jddtonline.info [jddtonline.info]
• 3. revistafitos.far.fiocruz.br [revistafitos.far.fiocruz.br]
• 4. Nanosuspension: An approach to enhance solubility of drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. researchgate.net [researchgate.net]
• 10. impactfactor.org [impactfactor.org]
• 11. jstage.jst.go.jp [jstage.jst.go.jp]
• 12. ijpcbs.com [ijpcbs.com]
• 13. mdpi.com [mdpi.com]
• 14. Combining lipid based drug delivery and amorphous solid dispersions for improved oral drug absorption of a poorly water-soluble drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. ijpsjournal.com [ijpsjournal.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. WO2016088074A1 - Process for the preparation of amorphous ibrutinib - Google Patents [patents.google.com]

Time-course optimization for Amorfrutin B treatment

Welcome to the technical support center for Amorfrutin B, a selective peroxisome proliferator-activated receptor-gamma (PPARγ) modulator. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is the recommended concentration range for Amorfrutin B in cell culture experiments?

A1: The optimal concentration of Amorfrutin B can vary depending on the cell type and experimental conditions. For primary neocortical cells, concentrations ranging from 0.1 to 5 µM have been shown to be non-toxic and effective. A concentration of 10 µM was found to be cytotoxic and should be avoided in this cell type.[1] It is always recommended to perform a dose-response curve to determine the optimal, non-cytotoxic concentration for your specific cell line and experimental setup.

Q2: What is the primary mechanism of action for Amorfrutin B?

A2: Amorfrutin B is a selective PPARγ modulator (SPPARγM).[1] It binds to PPARγ with high affinity, comparable to the synthetic drug rosiglitazone, and acts as a partial agonist.[2][3][4] This binding event modulates the expression of PPARγ target genes involved in metabolism, inflammation, and cell survival.[2][5]

Q3: Should I use a co-treatment or post-treatment paradigm for my experiments?

A3: The choice between co-treatment (simultaneous application of Amorfrutin B and a stressor) and post-treatment (application of Amorfrutin B after a stressor) depends on the research question. Post-treatment paradigms are often considered more clinically relevant for conditions like ischemia.[1] For example, in in vitro models of hypoxia and ischemia, neuroprotective effects have been demonstrated with post-treatment application of Amorfrutin B.[1][6]

Q4: How does Amorfrutin B affect gene expression?

A4: Amorfrutin B treatment has been shown to modulate the expression of several genes. In hypoxic conditions, it has been observed to decrease the mRNA expression of Hif1a and Pgc1a, while increasing the mRNA expression of Pparg.[1] In TNF-α-stimulated colon cells, Amorfrutin A, a related compound, reduced the expression of inflammatory mediators.[5]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
High cell toxicity observed after treatment.	The concentration of Amorfrutin B is too high.	Perform a dose-response experiment to determine the optimal non-toxic concentration for your specific cell type. For primary neocortical cells, concentrations above 5 µM may be cytotoxic.[1]
No significant effect of Amorfrutin B observed.	The concentration of Amorfrutin B is too low.	Increase the concentration of Amorfrutin B within the non-toxic range. Ensure the compound is properly dissolved and stable in your culture medium.
The treatment duration is not optimal.	Optimize the treatment time. Effects on gene and protein expression can be time-dependent. Consider a time-course experiment (e.g., 6, 12, 24, 48 hours).
The target receptor (PPARγ) is not expressed or is non-functional in your cell line.	Verify the expression and functionality of PPARγ in your cells using techniques like qPCR or Western blotting. The neuroprotective effects of Amorfrutin B are abolished by PPARγ antagonists or Pparg mRNA silencing.[1][6]
Inconsistent results between experiments.	Variability in cell culture conditions.	Standardize cell passage number, seeding density, and media components. Ensure consistent timing of treatments and assays.
Degradation of Amorfrutin B.	Prepare fresh stock solutions of Amorfrutin B in a suitable solvent like DMSO and store them appropriately. The final DMSO concentration in the culture medium should be kept low (e.g., below 0.1%) to avoid solvent-induced effects.[1]

Experimental Protocols & Data

Cell Viability and Neuroprotection Assays

A common application of Amorfrutin B is the investigation of its neuroprotective effects in models of hypoxia and ischemia.

Experimental Workflow:

Experimental workflow for assessing the neuroprotective effects of Amorfrutin B.

Quantitative Data Summary:

Condition	Cell Viability (MTT Assay, % of Control) [1][6]	Neurodegeneration (Fluoro-Jade C, % of Control) [1]	Cytotoxicity (LDH Release, % of Control) [1]
Hypoxia	88%	119%	Increased
Hypoxia + 5 µM Amorfrutin B	97%	101%	Decreased
Ischemia	85%	124%	Increased
Ischemia + 5 µM Amorfrutin B	100%	94%	Decreased

Gene Expression Analysis (qPCR)

Methodology:

• Cell Treatment: Expose primary neocortical cells to hypoxic conditions for 6 hours, followed by post-treatment with 5 µM Amorfrutin B for 18 hours during reoxygenation.[1]

• RNA Extraction: Isolate total RNA from the cells using a suitable kit.

• cDNA Synthesis: Reverse transcribe the RNA into cDNA.

• qPCR: Perform quantitative PCR using specific primers for the genes of interest (e.g., Hif1a, Pgc1a, Pparg).

• Data Analysis: Normalize the expression of target genes to a stable housekeeping gene.

Quantitative Data Summary (Hypoxia Model):

Gene	Fold Change (Hypoxia vs. Normoxia) [1]	Fold Change (Hypoxia + 5 µM Amorfrutin B vs. Normoxia) [1]
Hif1a	Increased	0.97
Pgc1a	No Change	0.72
Pparg	No Change	1.84

Signaling Pathway

Amorfrutin B exerts its effects primarily through the activation of PPARγ, which in turn regulates the transcription of various target genes.

Simplified signaling pathway of Amorfrutin B via PPARγ activation.

References

• 1. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pure.mpg.de [pure.mpg.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]

Correcting for autofluorescence of Amorfrutin B in imaging

Technical Support Center: Imaging Amorfrutin B

Welcome to the technical support center for researchers utilizing Amorfrutin B in cellular imaging experiments. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to help you identify and mitigate issues with autofluorescence, ensuring high-quality, reliable data. Although specific autofluorescence data for Amorfrutin B is not widely published, this guide outlines general principles and techniques applicable to small molecule imaging.

Frequently Asked Questions (FAQs)

Q1: What is autofluorescence and why is it a concern when imaging Amorfrutin B?

A: Autofluorescence is the natural emission of light by biological structures (such as mitochondria, lysosomes, and extracellular matrix components like collagen and elastin) or molecules within the cell (like NADH and flavins) when excited by light.[1][2][3] When treating cells with a small molecule like Amorfrutin B, the compound itself may also possess inherent fluorescent properties. This autofluorescence can create a high background signal that obscures the specific fluorescence from your intended fluorescent labels, leading to a poor signal-to-noise ratio and making it difficult to accurately quantify and interpret your results.

Q2: How can I determine if Amorfrutin B is causing autofluorescence in my experiment?

A: To ascertain if Amorfrutin B is contributing to the background fluorescence, you should prepare and image several control samples alongside your fully stained experimental samples.[1][4]

• Unstained, Untreated Cells: This will establish the baseline autofluorescence of your cells.

• Unstained, Amorfrutin B-Treated Cells: This is a critical control to see if the compound itself is fluorescent under your imaging conditions.

• Stained, Untreated Cells: This shows the signal from your fluorescent probes without any potential interference from Amorfrutin B.

• Stained, Amorfrutin B-Treated Cells: Your experimental sample.

By comparing these controls, you can systematically identify the source of any unwanted background signal.

Q3: What are the primary strategies for correcting for autofluorescence?

A: There are three main approaches to manage autofluorescence:

• Experimental Design and Sample Preparation: Optimizing your protocol to minimize the generation of autofluorescence from the start.

• Image Acquisition Adjustments: Using the capabilities of your microscope to optically separate the specific signal from the autofluorescence.

• Post-Acquisition Image Processing: Employing computational methods to subtract the autofluorescence signal from your images.

Each of these strategies is detailed in the troubleshooting guides below.

Troubleshooting Guides

Issue 1: High background fluorescence is obscuring my signal.

This is a classic sign of autofluorescence. The following workflow can help you diagnose and mitigate the issue.

Caption: Troubleshooting workflow for high background fluorescence.

Issue 2: My signal is weak and difficult to distinguish from the background.

When your specific signal is weak, even moderate autofluorescence can be problematic.

• Increase Signal Strength:

  • Use brighter, more photostable fluorophores. Modern dyes like the Alexa Fluor or DyLight series are often superior to older dyes like FITC.[5]

  • Optimize your antibody concentrations and incubation times to maximize specific labeling.

• Choose Fluorophores in the Far-Red Spectrum: Cellular autofluorescence is typically most prominent in the blue, green, and yellow regions of the spectrum.[1][5] By using fluorophores that excite and emit in the far-red range (e.g., Alexa Fluor 647, Cy5), you can often avoid the worst of the autofluorescence.

• Use Spectral Unmixing: If your imaging system supports it, spectral unmixing can be a powerful computational tool.[6][7] This technique separates the emission spectra of your specific fluorophore and the autofluorescence, allowing you to computationally remove the background.[6][7]

Quantitative Data Summary

When characterizing autofluorescence, it's helpful to measure the fluorescence intensity in your control samples. Below is a table with hypothetical data illustrating how to assess the contribution of Amorfrutin B to the overall fluorescence signal.

Sample Condition	Mean Fluorescence Intensity (Arbitrary Units)	Standard Deviation
Unstained, Untreated Cells	150	25
Unstained, Amorfrutin B-Treated	450	40
Stained (Alexa Fluor 488), Untreated	1200	110
Stained (Alexa Fluor 488), Amorfrutin B-Treated	1600	130

In this hypothetical example, the significant increase in intensity in the "Unstained, Amorfrutin B-Treated" sample compared to the "Unstained, Untreated" sample suggests that Amorfrutin B itself is autofluorescent under these imaging conditions.

Experimental Protocols

Protocol 1: Background Subtraction

This protocol describes a simple and effective method for correcting for uniform background fluorescence.

• Acquire Images:

  • Capture an image of your stained, Amorfrutin B-treated sample.

  • Without changing any acquisition settings (e.g., laser power, gain, exposure time), move to an area of the coverslip that has no cells and capture a "background" image.

• Image Processing:

  • Open both images in an image analysis software (e.g., ImageJ/Fiji).

  • Use the "Subtract Background" function, selecting the cell-free image as the background to be subtracted from your experimental image.[8][9][10]

Protocol 2: Spectral Unmixing

This advanced technique requires a confocal microscope with a spectral detector.

• Acquire Reference Spectra:

  • Prepare a slide with unstained, Amorfrutin B-treated cells. Acquire a "lambda stack" (a series of images at different emission wavelengths) to determine the emission spectrum of the autofluorescence.[6]

  • Prepare a slide with cells stained with your specific fluorophore (but not treated with Amorfrutin B) and acquire its reference spectrum.

• Acquire Experimental Image:

  • On your fully stained and treated sample, acquire a lambda stack.

• Perform Unmixing:

  • Using the microscope's software, apply the linear unmixing algorithm.[7] Provide the reference spectra for the autofluorescence and your fluorophore. The software will then calculate the contribution of each to the final image and separate them into distinct channels.[6][7]

References

• 1. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 2. beckman.com [beckman.com]
• 3. docs.research.missouri.edu [docs.research.missouri.edu]
• 4. benchchem.com [benchchem.com]
• 5. Learn how to Remove Autofluorescence from your Confocal Images | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 6. The 5 Essentials To Successful Spectral Unmixing - ExpertCytometry [expertcytometry.com]
• 7. Spectral Imaging and Linear Unmixing | Nikon’s MicroscopyU [microscopyu.com]
• 8. Methods of background subtraction [help.imageanalyst.net]
• 9. nightsea.com [nightsea.com]
• 10. Molecular Expressions Microscopy Primer: Digital Image Processing - Background Subtraction - Interactive Tutorial [micro.magnet.fsu.edu]

Technical Support Center: Purity Analysis of Commercial Amorfrutin B

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with commercial samples of Amorfrutin B.

Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical methods for determining the purity of a commercial Amorfrutin B sample?

A1: The most common and reliable methods for purity analysis of Amorfrutin B are High-Performance Liquid Chromatography (HPLC) coupled with a UV detector, Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2] HPLC and UPLC are effective for quantifying the main compound and detecting impurities, while NMR provides detailed structural information and can be used for quantitative analysis (qNMR).[3] Mass spectrometry is crucial for identifying unknown impurities by providing accurate mass data.[4]

Q2: What is a typical purity specification for a high-quality commercial Amorfrutin B sample?

A2: High-quality synthetic Amorfrutin B used in research is often reported to have a purity of greater than 98%.[1][2] For use in sensitive biological assays, it is recommended to use samples with a purity of at least 95%, with all major impurities identified.

Q3: What are some potential impurities that might be present in a commercial Amorfrutin B sample?

A3: Impurities in commercial Amorfrutin B can originate from the synthesis process or degradation. Potential impurities include:

• Isomers: Amorfrutin A and other structural isomers may be present.[4]

• Starting Materials and Intermediates: Residual reactants from the synthesis process.[]

• By-products: Compounds formed from side reactions during synthesis.[]

• Degradation Products: Amorfrutin B may degrade upon exposure to light, high temperatures, or certain solvents.

Q4: How can I identify an unknown impurity peak in my HPLC chromatogram?

A4: Identifying an unknown impurity typically requires a combination of analytical techniques. A recommended workflow is to first use HPLC with mass spectrometry (LC-MS) to determine the molecular weight of the impurity.[4] Subsequently, high-resolution mass spectrometry (HRMS) can help determine the elemental composition. For complete structural elucidation, the impurity may need to be isolated using preparative HPLC, followed by analysis using Nuclear Magnetic Resonance (NMR) spectroscopy.

Troubleshooting Guides

HPLC Analysis Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Poor peak shape (tailing or fronting) for Amorfrutin B	1. Column degradation.2. Inappropriate mobile phase pH.3. Sample overload.	1. Replace the HPLC column with a new one.2. Adjust the mobile phase pH to ensure Amorfrutin B is in a single ionic state.3. Reduce the injection volume or sample concentration.
Variable retention times	1. Inconsistent mobile phase composition.2. Fluctuations in column temperature.3. Pump malfunction or leaks.	1. Prepare fresh mobile phase and ensure proper mixing.2. Use a column oven to maintain a consistent temperature.3. Check the HPLC system for leaks and ensure the pump is delivering a steady flow rate.
Ghost peaks appearing in the chromatogram	1. Contamination in the mobile phase or injector.2. Carryover from a previous injection.	1. Use high-purity solvents and flush the system.2. Run blank injections with a strong solvent to clean the injector and column.
Low signal intensity for Amorfrutin B	1. Incorrect detection wavelength.2. Sample degradation.3. Low sample concentration.	1. Set the UV detector to the lambda max of Amorfrutin B (typically around 275 nm).2. Prepare fresh samples and store them properly.3. Increase the sample concentration if it is below the limit of detection.

Sample Preparation Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Amorfrutin B sample not fully dissolving	1. Inappropriate solvent.2. Sample concentration is too high.	1. Use a solvent in which Amorfrutin B is highly soluble, such as methanol, acetonitrile, or DMSO.2. Gently warm or sonicate the sample to aid dissolution. Reduce the concentration if necessary.
Precipitation of the sample after preparation	1. Change in solvent composition upon mixing.2. Temperature change.	1. Ensure the sample remains dissolved in the final mobile phase composition if possible.2. Maintain a consistent temperature during sample preparation and analysis.

Experimental Protocols

Purity Determination by Reverse-Phase HPLC (RP-HPLC)

This protocol provides a general method for the purity analysis of Amorfrutin B. It may require optimization based on the specific HPLC system and column used.

• Instrumentation: HPLC system with a UV-Vis detector, C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid (TFA) in Water

  • B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

• Gradient Elution:

  • Start with a linear gradient and adjust as needed to achieve good separation. A typical starting gradient could be: 50% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 275 nm

• Injection Volume: 10 µL

• Sample Preparation:

  • Prepare a stock solution of Amorfrutin B at 1 mg/mL in methanol or acetonitrile.

  • Dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the mobile phase.

• Purity Calculation: The purity is calculated based on the area percentage of the main Amorfrutin B peak relative to the total area of all peaks in the chromatogram.

  • Purity (%) = (Area of Amorfrutin B peak / Total area of all peaks) x 100

Impurity Identification by UPLC-MS

This protocol outlines a general approach for identifying impurities in an Amorfrutin B sample.

• Instrumentation: UPLC system coupled to a mass spectrometer (e.g., Q-TOF or QqQ).

• Column: A sub-2 µm particle size C18 column suitable for UPLC.

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient: A fast gradient is typically used, for example, 10% B to 100% B over 10 minutes.

• Flow Rate: 0.4 mL/min

• Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes to obtain comprehensive data.

• Data Analysis: The exact mass of the parent ion and its fragmentation pattern are used to propose the chemical structure of the impurities.[4]

Quantitative Data Summary

The following table summarizes key quantitative parameters for Amorfrutin B, which are important for interpreting biological assay results.

Parameter	Value	Assay Method	Reference
Dissociation Constant (Ki) for PPARγ	19 nM	Time-Resolved FRET Assay	[2]
EC50 for PPARγ Activation	25 nM - 6.9 µM	Reporter Gene Assay	[6]
Purity of Synthesized Amorfrutin B	>98%	HPLC and ¹H NMR	[2]

Visualizations

Caption: Figure 1: General Workflow for Purity Analysis of Amorfrutin B

Caption: Figure 2: Troubleshooting Logic for HPLC Peak Tailing

References

• 1. pure.mpg.de [pure.mpg.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparison Guide: Amorfrutin B versus Rosiglitazone in Activating PPARγ

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of Amorfrutin B, a natural product, and Rosiglitazone, a synthetic thiazolidinedione (TZD), in their capacity to activate the Peroxisome Proliferator-Activated Receptor Gamma (PPARγ). PPARγ is a well-established nuclear receptor and a key therapeutic target for managing type 2 diabetes and other metabolic disorders.

Mechanism of Action: Full vs. Partial Agonism

Both Rosiglitazone and Amorfrutin B function by binding to the ligand-binding domain (LBD) of PPARγ. Upon activation, PPARγ forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, modulating their transcription.

The primary distinction lies in their mode of activation. Rosiglitazone is a potent full agonist , leading to a robust conformational change in the PPARγ LBD, maximal recruitment of coactivators, and strong transactivation of target genes.[1][2] This powerful activation is linked to its high efficacy in improving insulin sensitivity but also to side effects like weight gain and fluid retention.[3][4]

In contrast, Amorfrutin B is a partial agonist or Selective PPARγ Modulator (SPPARγM).[3][4][5] It binds with high affinity but induces a different conformational change that results in submaximal transcriptional activation.[3][6] Structural studies show that while Rosiglitazone interacts with multiple helices in the LBD, including H12 which is critical for full activation, Amorfrutin B primarily binds to helix H3 and the β-sheet, without stabilizing helix H12.[3][4] This differential engagement leads to a distinct profile of gene expression and is associated with antidiabetic effects without the adverse effects seen with full agonists.[3][7]

Figure 1. Simplified PPARγ signaling pathway upon ligand activation.

Comparative Performance Data

The following table summarizes key quantitative parameters for Amorfrutin B and Rosiglitazone based on published experimental data. These values highlight the differences in binding affinity, potency, and transcriptional efficacy.

Parameter	Amorfrutin B	Rosiglitazone	Assay Type / Context
Binding Affinity (Kd)	19 nM[3][4]	~40 nM[8]	Time-Resolved FRET (TR-FRET)
Binding Affinity (Ki)	19 nM[9]	7 nM[9]	Competitive TR-FRET
Binding Affinity (IC50)	Not reported	4 nM (3T3-L1 cells)[10]	Radioligand Competition Assay
Potency (EC50)	73 nM[9]	60 nM	Luciferase Reporter Assay
Max Efficacy	~20-25% (of Rosiglitazone)[3][9]	100% (Reference Full Agonist)[6]	Luciferase Reporter Assay
PPAR Selectivity	High for PPARγ (vs α/δ)[3][4]	High for PPARγ (vs α/β)	Binding/Reporter Assays

Summary of Findings:

• Affinity: Both compounds exhibit high, low-nanomolar affinity for PPARγ. Amorfrutin B's affinity is comparable, and in some assays, even stronger than that of Rosiglitazone, making it the natural product with the highest reported affinity for PPARγ.[3][4]

• Potency: Their potencies (EC50) in functional cell-based assays are also comparable, indicating that both compounds activate the receptor at similar concentrations.[9]

• Efficacy: The most significant difference is in maximal efficacy. As a partial agonist, Amorfrutin B produces only about 20-25% of the maximal transcriptional response elicited by the full agonist Rosiglitazone.[3][9]

Experimental Protocols

Detailed methodologies are crucial for interpreting and reproducing experimental findings. Below are representative protocols for key assays used to characterize PPARγ agonists.

Protocol 1: PPARγ Luciferase Reporter Gene Assay

This assay quantifies the ability of a compound to activate PPARγ-mediated gene transcription in a cellular context.

1. Cell Culture and Transfection:

• Culture HEK293 (Human Embryonic Kidney) cells in MEM medium supplemented with 10% FBS, non-essential amino acids, sodium pyruvate, and penicillin/streptomycin.[11]
• Seed cells in 96-well plates.
• Transfect cells using a suitable method (e.g., calcium phosphate precipitation) with two plasmids:[12]

• An expression vector for full-length human PPARγ.
• A reporter vector containing a PPAR-responsive element (PPRE) upstream of a firefly luciferase gene (e.g., tk-PPREx3-luc).[12]

• Optionally, co-transfect a third plasmid expressing a control reporter (e.g., Renilla luciferase) for normalization.

2. Compound Treatment:

• Approximately 18-24 hours post-transfection, replace the medium with a fresh medium containing serial dilutions of the test compounds (Amorfrutin B, Rosiglitazone) or vehicle control (e.g., DMSO).[12]
• Incubate the plates for an additional 18-24 hours at 37°C in a CO₂ incubator.[12][13]

3. Luciferase Activity Measurement:

• Remove the medium and lyse the cells using a passive lysis buffer.
• Add luciferase assay substrate (containing D-luciferin) to the cell lysate in an opaque 96-well plate.[13]
• Immediately measure the luminescence using a plate-reading luminometer. The light output is proportional to the transcriptional activity.
• If a normalization control was used, measure its activity subsequently.

4. Data Analysis:

• Normalize the firefly luciferase readings to the control reporter readings (if applicable).
• Plot the normalized relative light units (RLU) against the log of the compound concentration.
• Use non-linear regression (sigmoidal dose-response curve) to calculate the EC50 (potency) and Emax (maximal efficacy) values.[13]

A[label="1. Cell Seeding\n(e.g., HEK293 in 96-well plate)", fillcolor="#F1F3F4", fontcolor="#202124"]; B[label="2. Plasmid Transfection\n(PPARγ Expression Vector + PPRE-Luc Reporter)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="3. Incubation\n(18-24 hours)", fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="4. Compound Treatment\n(Amorfrutin B / Rosiglitazone)", fillcolor="#FBBC05", fontcolor="#202124"]; E [label="5. Incubation\n(18-24 hours)", fillcolor="#F1F3F4", fontcolor="#202124"]; F [label="6. Cell Lysis & Reagent Addition\n(Luciferase Substrate)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; G [label="7. Luminescence Reading\n(Plate Luminometer)", fillcolor="#34A853", fontcolor="#FFFFFF"]; H [label="8. Data Analysis\n(Dose-Response Curve, EC50, Emax)", fillcolor="#F1F3F4", fontcolor="#202124"];

A -> B -> C -> D -> E -> F -> G -> H; }

Figure 2. Workflow for a typical PPARγ luciferase reporter assay.

Protocol 2: 3T3-L1 Adipocyte Differentiation Assay

This assay assesses a compound's ability to induce the differentiation of preadipocytes into mature, lipid-accumulating adipocytes, a key physiological function of PPARγ activation.

1. Cell Culture:

• Culture 3T3-L1 preadipocytes in DMEM with 10% bovine calf serum.
• Seed cells in multi-well plates and grow until they reach 100% confluence. Maintain them in a confluent state for an additional 2 days to ensure growth arrest.[14]

2. Induction of Differentiation (Day 0):

• Replace the growth medium with a differentiation medium (DM). A standard DM consists of DMEM with 10% Fetal Bovine Serum (FBS) and an induction cocktail containing:
• 0.5 mM 3-isobutyl-1-methylxanthine (IBMX)
• 1 µM Dexamethasone
• 10 µg/mL Insulin
• Add the test compounds (Amorfrutin B, Rosiglitazone) or vehicle control to this medium.[15]

3. Maintenance (Day 3 onwards):

• After 3 days, replace the DM with a maintenance medium consisting of DMEM with 10% FBS and 10 µg/mL insulin.[14]
• Replenish the maintenance medium every 2-3 days. Differentiation is typically complete within 10-14 days.

4. Assessment of Differentiation (Oil Red O Staining):

• At the end of the differentiation period, wash the cells with Phosphate-Buffered Saline (PBS).
• Fix the cells with 10% formalin for at least 1 hour.
• Wash with water and then with 60% isopropanol.
• Stain the cells with a working solution of Oil Red O for 20-30 minutes. This dye specifically stains neutral lipids within the intracellular lipid droplets red.
• Wash extensively with water to remove unbound dye.
• Visualize and photograph the stained lipid droplets using a microscope.
• For quantification, elute the dye from the cells using 100% isopropanol and measure the absorbance at ~510 nm.

Conclusion and Implications

The comparison between Amorfrutin B and Rosiglitazone provides a clear example of the distinction between a partial and a full PPARγ agonist.

• Rosiglitazone is a highly effective, full agonist that serves as a benchmark for maximal PPARγ activation.[6] Its potent activity translates to strong antidiabetic effects but is also linked to a higher incidence of mechanism-based side effects.[16]

• Amorfrutin B represents a promising alternative as a high-affinity partial agonist.[3][17] It activates PPARγ sufficiently to improve insulin sensitivity and glucose metabolism in preclinical models but avoids the full transcriptional activation that may lead to adverse effects like weight gain.[7][17]

For drug development professionals, the study of selective modulators like Amorfrutin B is critical. They demonstrate that it is possible to uncouple the desired therapeutic benefits of PPARγ activation from the undesirable side effects by fine-tuning the degree of receptor activation. This highlights a key strategy in modern pharmacology: designing ligands that produce a more selective and nuanced biological response rather than simple on/off activation.

References

• 1. researchgate.net [researchgate.net]
• 2. PPAR-γ Partial Agonists in Disease-Fate Decision with Special Reference to Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pure.mpg.de [pure.mpg.de]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. Rosiglitazone, an Agonist of PPARγ, Inhibits Non-Small Cell Carcinoma Cell Proliferation In Part through Activation of Tumor Sclerosis Complex-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Identification of high-affinity binding sites for the insulin sensitizer rosiglitazone (BRL-49653) in rodent and human adipocytes using a radioiodinated ligand for peroxisomal proliferator-activated receptor gamma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. bpsbioscience.com [bpsbioscience.com]
• 12. researchgate.net [researchgate.net]
• 13. korambiotech.com [korambiotech.com]
• 14. Development of an adipocyte differentiation protocol using 3T3-L1 cells for the investigation of the browning process: identification of the PPAR-γ agonist rosiglitazone as a browning reference drug - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 3T3-L1 differentiation into adipocyte cells protocol | Abcam [abcam.com]
• 16. PPAR-Mediated Toxicology and Applied Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Amorfrutin A and Amorfrutin B Efficacy

Amorfrutin A and Amorfrutin B, natural products isolated from the fruits of Amorpha fruticosa and the roots of Glycyrrhiza foetida, have emerged as promising therapeutic agents, particularly in the context of metabolic diseases.[1][2][3] Both compounds are known to exert their effects primarily through the modulation of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a key regulator of glucose and lipid metabolism.[2][4] This guide provides a detailed comparative analysis of the efficacy of Amorfrutin A and Amorfrutin B, supported by experimental data, to assist researchers and drug development professionals in understanding their distinct pharmacological profiles.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data comparing the efficacy of Amorfrutin A and Amorfrutin B.

Parameter	Amorfrutin A	Amorfrutin B	Rosiglitazone (Reference)	Pioglitazone (Reference)	Source
PPARγ Binding Affinity (Ki, nM)	236	19	~64 (IC50)	584	[1][5]
PPARγ Activation (EC50, nM)	458	73	-	-	[6]
Maximal PPARγ Activation (%)	15-39	20	100	-	[1][5]
PPARα Binding Affinity (Ki, µM)	27	Micromolar	-	-	[1][7]
PPARβ/δ Binding Affinity (Ki, µM)	27	Micromolar	-	-	[1][7]

Table 1: In Vitro Efficacy at PPARγ. This table highlights the superior binding affinity and potency of Amorfrutin B for PPARγ compared to Amorfrutin A.

Parameter	Amorfrutin A (100 mg/kg/d)	Amorfrutin B (100 mg/kg/d)	Rosiglitazone	Vehicle	Source
Insulin Resistance (HOMA-IR)	Equal reduction to rosiglitazone	Significantly improved insulin sensitivity	Equal reduction to Amorfrutin A	-	[1][7]
Oral Glucose Tolerance (OGTT)	19% decrease in glucose AUC	Improved glucose tolerance	-	-	[1][7]
Insulin Sensitivity (IPIST)	14% increase in glucose AUCi	-	-	-	[1]
Plasma Insulin	42% decrease in insulin AUC	-	19% decrease	-	[1]
Body Weight	No significant effect	No weight gain	30% increase	-	[1][7]
Anti-inflammatory Effects	Reduced expression and secretion of inflammatory mediators	-	-	-	[6][8]

Table 2: In Vivo Efficacy in Mouse Models of Type 2 Diabetes. This table demonstrates the potent anti-diabetic effects of both amorfrutins, with Amorfrutin A showing comparable efficacy to rosiglitazone in improving insulin sensitivity without the side effect of weight gain. Amorfrutin B also demonstrates significant glucose-lowering properties.

Experimental Protocols

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay for PPARγ Binding

This competitive binding assay quantifies the affinity of a compound to the PPARγ ligand-binding domain (LBD). The assay is based on the displacement of a fluorescently labeled tracer from the PPARγ LBD by the test compound.

• Reagents: LanthaScreen TR-FRET PPARγ competitive binding assay kit (Invitrogen), containing GST-tagged PPARγ-LBD, a terbium-labeled anti-GST antibody (donor), and a fluorescently labeled PPARγ ligand (tracer/acceptor).

• Procedure:

  • A constant concentration of PPARγ-LBD, terbium-labeled antibody, and fluorescent tracer are incubated together.

  • Increasing concentrations of the test compound (Amorfrutin A or B) are added to the mixture.

  • If the test compound binds to the PPARγ-LBD, it displaces the fluorescent tracer.

  • The mixture is excited at a wavelength appropriate for the terbium donor.

  • The FRET signal, which is the emission from the acceptor fluorophore upon excitation of the donor, is measured.

• Data Analysis: The decrease in the FRET signal is proportional to the amount of tracer displaced. The IC50 value (the concentration of the test compound that displaces 50% of the tracer) is determined, from which the binding affinity (Ki) is calculated.[5][9]

Reporter Gene Assay for PPARγ Activation

This cell-based assay measures the ability of a compound to activate the transcriptional activity of PPARγ.

• Cell Line: HEK293H cells are commonly used.[1]

• Plasmids:

  • An expression vector containing the full-length human PPARγ gene.

  • A reporter vector containing a PPAR response element (PPRE) upstream of a reporter gene (e.g., luciferase).

• Procedure:

  • HEK293H cells are co-transfected with the PPARγ expression vector and the PPRE-reporter vector.

  • The transfected cells are then treated with varying concentrations of the test compound (Amorfrutin A or B).

  • After an incubation period, the cells are lysed, and the activity of the reporter enzyme (luciferase) is measured.

• Data Analysis: The increase in reporter gene activity is indicative of PPARγ activation. The EC50 value (the concentration of the compound that produces 50% of the maximal response) and the maximal activation relative to a full agonist like rosiglitazone are determined.[6]

In Vivo Efficacy in Diet-Induced Obese (DIO) Mice

This animal model is used to evaluate the anti-diabetic and metabolic effects of compounds in a context that mimics human type 2 diabetes.

• Animal Model: Male C57BL/6 mice are fed a high-fat diet (HFD) for an extended period (e.g., 12 weeks) to induce obesity and insulin resistance.[1]

• Treatment: The DIO mice are then treated daily with the test compound (e.g., 100 mg/kg/d Amorfrutin A or B), a positive control (e.g., rosiglitazone), or a vehicle control via oral gavage for a specified duration (e.g., 23-27 days).[1][7]

• Assessments:

  • Insulin Resistance: Homeostatic Model Assessment of Insulin Resistance (HOMA-IR) is calculated from fasting glucose and insulin levels.

  • Glucose Tolerance: An oral glucose tolerance test (OGTT) is performed by administering a bolus of glucose and measuring blood glucose levels at various time points.

  • Insulin Sensitivity: An intraperitoneal insulin sensitivity test (IPIST) is conducted by injecting insulin and monitoring blood glucose levels.

  • Plasma Parameters: Blood samples are collected to measure plasma levels of glucose, insulin, triglycerides, and free fatty acids.

  • Body Weight: Body weight is monitored throughout the study.

• Data Analysis: The data from the treatment groups are compared to the vehicle control group to determine the efficacy of the compound.

Mandatory Visualization

Caption: PPARγ signaling pathway activated by Amorfrutins.

Caption: Experimental workflow for comparing Amorfrutin efficacy.

Comparative Efficacy Analysis

PPARγ Binding and Activation:

Amorfrutin B exhibits a significantly higher binding affinity for PPARγ (Ki = 19 nM) compared to Amorfrutin A (Ki = 236 nM).[5] The affinity of Amorfrutin B is comparable to that of the full agonist rosiglitazone.[5] This stronger binding of Amorfrutin B is attributed to its longer geranyl side chain.[5] In terms of receptor activation, Amorfrutin B is also more potent than Amorfrutin A, with a lower EC50 value (73 nM vs. 458 nM).[6] However, both compounds act as partial agonists, inducing a maximal PPARγ activation that is considerably lower than that of full agonists like rosiglitazone.[1][5] This partial activation profile is considered beneficial as it may separate the therapeutic effects from the adverse side effects associated with full PPARγ agonists.[6]

In Vivo Anti-Diabetic Effects:

In animal models of type 2 diabetes, both Amorfrutin A and B demonstrate potent anti-diabetic properties. Amorfrutin A treatment in diet-induced obese mice led to a reduction in insulin resistance comparable to rosiglitazone.[1] It also improved glucose tolerance and insulin sensitivity.[1] Similarly, Amorfrutin B significantly improved insulin sensitivity and glucose tolerance in insulin-resistant mice.[7] A key advantage of both amorfrutins over rosiglitazone is the lack of weight gain, a common side effect of thiazolidinedione drugs.[1][7]

Anti-Inflammatory Effects:

Amorfrutins also possess anti-inflammatory properties, which are, at least in part, mediated by their interaction with PPARγ.[6] In TNF-α-stimulated colon cells, Amorfrutin A was shown to significantly reduce the expression and secretion of several inflammatory mediators.[6][8] This suggests a potential therapeutic role for amorfrutins in inflammatory conditions such as inflammatory bowel disease.

Gene Expression and Selectivity:

Amorfrutins act as selective PPARγ modulators (SPPARγMs), meaning they activate only a subset of PPARγ target genes.[6] For instance, in adipocytes, they upregulate genes involved in glucose transport and metabolism, but to a lesser extent than rosiglitazone, particularly for genes involved in fat storage.[1] This selective gene modulation likely contributes to their favorable side-effect profile. Both Amorfrutin A and B show selectivity for PPARγ over other PPAR subtypes (α and β/δ).[1][7]

Conclusion

Both Amorfrutin A and Amorfrutin B are effective PPARγ modulators with significant anti-diabetic and anti-inflammatory potential. Amorfrutin B demonstrates superior in vitro potency with a much higher binding affinity and lower EC50 for PPARγ activation. However, in vivo studies have shown that Amorfrutin A also produces robust anti-diabetic effects, comparable to the full agonist rosiglitazone but without inducing weight gain. The partial agonism and selective gene modulation of both compounds are key features that may translate into a better safety profile in clinical applications. Further head-to-head in vivo comparative studies are warranted to fully elucidate the therapeutic advantages of each compound.

References

• 1. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amorfrutins are potent antidiabetic dietary natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pure.mpg.de [pure.mpg.de]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Amorfrutins Are Natural PPARγ Agonists with Potent Anti-inflammatory Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Unveiling the Anti-Inflammatory Potential of Amorfrutin B: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory effects of Amorfrutin B against other established anti-inflammatory agents. The information presented herein is supported by experimental data from peer-reviewed scientific literature, offering a valuable resource for researchers investigating novel therapeutic agents.

Comparative Efficacy of Anti-Inflammatory Compounds

Amorfrutin B, a natural compound isolated from Amorpha fruticosa (bastard indigo) and Glycyrrhiza foetida (licorice), has emerged as a potent anti-inflammatory agent.[1] Its primary mechanism of action involves the selective activation of the peroxisome proliferator-activated receptor-gamma (PPARγ), a key regulator of inflammation and metabolism.[1] This guide compares the efficacy of Amorfrutin B with other PPARγ agonists and common non-steroidal anti-inflammatory drugs (NSAIDs).

PPARγ Activation and Binding Affinity

The anti-inflammatory effects of Amorfrutin B are intrinsically linked to its ability to activate PPARγ. The following table summarizes the binding affinity and activation potency of Amorfrutin B and its analogs compared to the well-established PPARγ agonist, rosiglitazone.

Compound	Target	Assay Type	IC50 / Ki / EC50	Reference
Amorfrutin B	PPARγ	Binding Affinity	Ki = 19 nM	[2]
PPARγ	Functional Assay	EC50 = 73 nM	[2]
Amorfrutin A	PPARγ	Binding Affinity	-	-
Amorfrutin 1	PPARγ	Co-repressor Recruitment	IC50 = 51 nM
Rosiglitazone	PPARγ	Co-repressor Recruitment	IC50 = 64 nM
Pioglitazone	PPARγ	Binding Affinity	Ki = 584 nM

IC50: Half-maximal inhibitory concentration; Ki: Inhibitory constant; EC50: Half-maximal effective concentration.

Inhibition of Inflammatory Mediators

For comparison, the following table presents the IC50 values for the NSAIDs, ibuprofen and diclofenac, in various in vitro anti-inflammatory and related assays.

Compound	Target/Assay	Cell Line/System	IC50	Reference
Ibuprofen	COX-1	Enzyme Assay	13 µM	[5]
COX-2	Enzyme Assay	370 µM	[5]
Cytotoxicity	Glioma cells	1 mM	[6]
Protein Denaturation	Egg Albumin	69.34 µg/mL	[7]
Diclofenac	Cytotoxicity	HT-29 cells (48h)	78.97 µg/mL (248 µmol/L)	[8]
NO Production	RAW 264.7 cells	47.12 µg/mL	[9]
P2X3 Receptor Antagonism	-	32.4 µM	[10]

Signaling Pathways and Experimental Workflows

Amorfrutin B's Anti-Inflammatory Signaling Pathway

Amorfrutin B exerts its anti-inflammatory effects primarily through the activation of PPARγ. Activated PPARγ can interfere with the pro-inflammatory NF-κB signaling pathway, a central mediator of the inflammatory response. This interference leads to a downstream reduction in the expression of various inflammatory genes, including cytokines and chemokines.

Caption: Amorfrutin B activates PPARγ, which in turn inhibits the NF-κB signaling pathway, leading to reduced inflammatory gene expression.

Experimental Workflow for In Vitro Validation

The following diagram outlines a typical experimental workflow to validate the anti-inflammatory effects of a test compound like Amorfrutin B in a cell-based model.

Caption: A generalized workflow for assessing the anti-inflammatory properties of a test compound in vitro.

Detailed Experimental Protocols

Cell Culture and Induction of Inflammation in HT-29 Cells

• Cell Line: Human colorectal adenocarcinoma cell line, HT-29.

• Culture Medium: McCoy's 5A medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Induction of Inflammation: To induce an inflammatory response, HT-29 cells are typically stimulated with human tumor necrosis factor-alpha (TNF-α) at a concentration of 10-50 ng/mL for a specified period (e.g., 6-24 hours), depending on the downstream assay.[11][12]

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

• Objective: To quantify the secretion of pro-inflammatory cytokines (e.g., IL-6, IL-8) in the cell culture supernatant.

• Procedure:

  • Coat a 96-well plate with a capture antibody specific for the cytokine of interest overnight at 4°C.

  • Wash the plate and block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

  • Add diluted standards and cell culture supernatants to the wells and incubate for 2 hours at room temperature.

  • Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1-2 hours at room temperature.

  • Wash the plate and add streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 20-30 minutes at room temperature in the dark.

  • Wash the plate and add a substrate solution (e.g., TMB).

  • Stop the reaction with a stop solution (e.g., 2N H2SO4).

  • Measure the absorbance at 450 nm using a microplate reader. The concentration of the cytokine in the samples is determined by interpolating from the standard curve.

Western Blot Analysis of NF-κB Pathway Proteins

• Objective: To assess the activation of the NF-κB pathway by analyzing the phosphorylation and degradation of key signaling proteins (e.g., IκBα, p65).

• Procedure:

  • Protein Extraction: Lyse the cells with RIPA buffer containing protease and phosphatase inhibitors. Determine the protein concentration using a BCA assay.

  • SDS-PAGE: Separate 20-40 µg of protein per lane on a 10-12% SDS-polyacrylamide gel.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., phospho-IκBα, total IκBα, phospho-p65, total p65, GAPDH) overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Wash the membrane and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify the band intensities using densitometry software and normalize to a loading control like GAPDH.[13][14]

PPARγ Activation Assay (Transcription Factor Assay)

• Objective: To measure the activation of PPARγ in response to treatment with Amorfrutin B.

• Principle: This assay is a non-radioactive, ELISA-based method to detect and quantify the binding of active PPARγ from nuclear extracts to a specific DNA sequence (PPRE) immobilized on a 96-well plate.

• Procedure (General Outline):

  • Prepare nuclear extracts from treated and untreated cells.

  • Add the nuclear extracts to the wells of the PPRE-coated plate and incubate to allow for PPARγ binding.

  • Wash away unbound proteins.

  • Add a primary antibody specific for PPARγ and incubate.

  • Wash and add an HRP-conjugated secondary antibody.

  • Wash and add a colorimetric substrate.

  • Measure the absorbance at 450 nm. The intensity of the color is proportional to the amount of activated PPARγ in the sample.

This guide provides a foundational understanding of the anti-inflammatory properties of Amorfrutin B and its comparison with other relevant compounds. The detailed protocols and workflow diagrams serve as a practical resource for researchers aiming to validate and further explore the therapeutic potential of this promising natural product.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Amorfrutin A inhibits TNF-α-induced NF-κB activation and NF-κB-regulated target gene products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Amorfrutin B Compromises Hypoxia/Ischemia-induced Activation of Human Microglia in a PPARγ-dependent Manner: Effects on Inflammation, Proliferation Potential, and Mitochondrial Status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Diclofenac N-Derivatives as Therapeutic Agents with Anti-Inflammatory and Anti-Cancer Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. Probiotics inhibit TNF-α-induced interleukin-8 secretion of HT29 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Polarised interleukin 8 secretion by HT 29/19A cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Monitoring the Levels of Cellular NF-κB Activation States - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to Amorfrutin B and Other Natural PPARγ Ligands

Introduction to Peroxisome Proliferator-Activated Receptor Gamma (PPARγ)

Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) is a ligand-inducible nuclear receptor that plays a pivotal role in regulating glucose homeostasis, lipid metabolism, and adipogenesis.[1][2] Upon activation by a ligand, PPARγ forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, modulating their transcription.[3]

PPARγ agonists are therapeutically used to combat hyperglycemia in type 2 diabetes.[1] The synthetic full agonists, such as thiazolidinediones (TZDs) like Rosiglitazone, are potent insulin sensitizers. However, their clinical use is hampered by severe side effects, including weight gain, fluid retention, and bone loss.[4][5] This has spurred the search for novel PPARγ ligands, particularly Selective PPARγ Modulators (SPPARMs) or partial agonists, which may offer a better therapeutic window with fewer adverse effects.[1][2] Natural products are a promising source for such compounds.[1]

This guide provides a detailed comparison of Amorfrutin B, a high-affinity natural PPARγ partial agonist, with other natural ligands and the full synthetic agonist Rosiglitazone.

Comparative Analysis of PPARγ Ligands

Amorfrutins are a class of natural products identified in edible plants like Amorpha fruticosa and Glycyrrhiza foetida.[6][7] Among them, Amorfrutin B has emerged as the natural product with the highest reported binding affinity for PPARγ, comparable to the synthetic drug Rosiglitazone.[8][9] Unlike full agonists, Amorfrutin B acts as a partial agonist, leading to a selective modulation of gene expression that improves insulin resistance without the typical side effects of TZDs.[4][6][9]

Quantitative Data: Binding Affinity and Activation Potency

The following tables summarize the quantitative data for Amorfrutin B in comparison to other relevant PPARγ ligands. Binding affinity is typically measured by the dissociation constant (Ki) or the half-maximal inhibitory concentration (IC50) in competitive binding assays. Activation potency (EC50) and efficacy are determined using reporter gene assays.

Table 1: PPARγ Binding Affinity Comparison

Compound	Type	Source Organism/Class	Binding Affinity (Ki or IC50) [nM]	Selectivity
Amorfrutin B	Natural Partial Agonist	Amorpha fruticosa	19 (Ki)[8][10]	Selective for PPARγ over PPARα/δ[4][9]
Amorfrutin A1	Natural Partial Agonist	Glycyrrhiza foetida	236 (Ki)[6]	~100-fold selective for PPARγ over PPARα/δ[6]
Rosiglitazone	Synthetic Full Agonist	Thiazolidinedione (TZD)	~7-12 (Ki/IC50)[10][11]	Selective for PPARγ over PPARα/β[12]
Genistein	Natural Agonist	Soy Isoflavone	Activates at µM concentrations[13]	N/A
Luteolin	Natural Partial Agonist/Antagonist	Flavonoid	Binds, but affinity varies[14]	N/A
Nitrolinoleic Acid	Natural Agonist	Endogenous Lipid	133 (Ki)[15]	N/A

Table 2: PPARγ Activation Potency and Efficacy

Compound	EC50 [nM]	Efficacy (% of Rosiglitazone)	Key In Vivo Effects
Amorfrutin B	73[10]	20 - 25%[4][10]	Improves insulin sensitivity and glucose tolerance without weight gain[9]
Amorfrutin A1	458[6]	39%[6]	Reduces weight gain in diet-induced obese mice[7]
Rosiglitazone	60[12]	100% (Reference)	Potent insulin sensitizer; causes weight gain and fluid retention[4]
Genistein	Activates at µM concentrations[13]	Partial Agonist Activity[13]	N/A
Luteolin	N/A	Weak Partial Agonist/Antagonist[14]	Enhances insulin sensitivity via PPARγ activation in adipocytes[16]

Signaling Pathways and Experimental Visualization

To understand the mechanism of action and the methods used to characterize these ligands, the following diagrams illustrate the PPARγ signaling pathway and a typical experimental workflow.

Caption: The PPARγ signaling pathway upon ligand activation.

Caption: A typical workflow for screening and validating PPARγ ligands.

Caption: Logical comparison of full vs. partial PPARγ agonists.

Experimental Protocols

PPARγ Competitive Binding Assay (Time-Resolved FRET)

This assay quantifies the binding affinity of a test compound by measuring its ability to compete with a fluorescently labeled tracer for binding to the PPARγ Ligand Binding Domain (LBD).

• Objective: To determine the Ki or IC50 value of a test compound for PPARγ.

• Materials:

  • GST-tagged human PPARγ-LBD protein.

  • Europium (Eu)-labeled anti-GST antibody (donor fluorophore).

  • Fluorescently-labeled PPARγ tracer ligand (e.g., GW1929-based, acceptor fluorophore).

  • Test compounds (e.g., Amorfrutin B) at various concentrations.

  • Assay buffer (e.g., PBS, 0.01% BSA, 0.1% Triton X-100).

  • 384-well microplates.

  • TR-FRET-capable plate reader.

• Methodology:

  • Prepare serial dilutions of the test compounds and the unlabeled reference compound (e.g., Rosiglitazone).

  • In a 384-well plate, add the assay buffer, GST-PPARγ-LBD, and the Eu-anti-GST antibody. Incubate for 1 hour at room temperature.

  • Add the test compounds or vehicle control to the appropriate wells.

  • Add the fluorescent tracer ligand to all wells.

  • Incubate for 2-4 hours at room temperature, protected from light, to allow the binding reaction to reach equilibrium.

  • Measure the TR-FRET signal using a plate reader. Excite the donor (Europium) at ~340 nm and measure emission from both the donor (~615 nm) and the acceptor (~665 nm).

  • Data Analysis: The FRET signal is proportional to the amount of tracer bound to the PPARγ-LBD. As the test compound displaces the tracer, the FRET signal decreases. Calculate the ratio of acceptor/donor emission. Plot the signal against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[6][8]

PPARγ Reporter Gene Assay

This cell-based assay measures the functional activation of PPARγ by a ligand, allowing for the determination of its potency (EC50) and efficacy.

• Objective: To determine the EC50 and maximal efficacy of a test compound as a PPARγ agonist.

• Materials:

  • HEK293H cells (or similar) stably transfected with two plasmids:

    • An expression vector for a fusion protein of the GAL4 DNA-binding domain and the human PPARγ-LBD.

    • A reporter vector containing a β-lactamase gene under the control of a GAL4 Upstream Activating Sequence (UAS).[4]

  • Cell culture medium (e.g., DMEM) with appropriate supplements.

  • Test compounds at various concentrations.

  • Rosiglitazone as a positive control (full agonist).

  • LiveBLAzer™-FRET B/G Substrate (or similar β-lactamase substrate).

  • Fluorescence plate reader.

• Methodology:

  • Seed the engineered HEK293H cells into 96- or 384-well plates and allow them to attach overnight.

  • Treat the cells with serial dilutions of the test compounds or the reference compound (Rosiglitazone). Include a vehicle-only control.

  • Incubate the cells for 16-24 hours to allow for gene expression.

  • Remove the culture medium and add the β-lactamase substrate solution to the cells.

  • Incubate for 2 hours at room temperature in the dark. The substrate is cleaved by the expressed β-lactamase, causing a shift in its fluorescence emission (e.g., from green to blue).

  • Measure the fluorescence intensity at two wavelengths (e.g., 460 nm for blue and 530 nm for green).

  • Data Analysis: Calculate the ratio of blue to green fluorescence, which represents β-lactamase activity and thus PPARγ activation. Plot the ratio against the logarithm of the compound concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50. Efficacy is calculated as the maximal activation achieved by the test compound relative to the maximal activation achieved by the full agonist Rosiglitazone (set to 100%).[4][6]

Conclusion

Amorfrutin B stands out as a highly potent natural partial agonist of PPARγ. Its binding affinity is on par with the potent synthetic full agonist Rosiglitazone, yet its partial activation profile leads to a distinct and more favorable biological outcome.[4][8] Experimental data from in vitro and in vivo studies demonstrate that Amorfrutin B can effectively improve insulin sensitivity and glucose metabolism without inducing the adverse side effects, such as weight gain, associated with full PPARγ agonists.[9] This makes Amorfrutin B and related SPPARMs a promising avenue for the development of safer therapeutics for metabolic diseases like type 2 diabetes.[1][9]

References

• 1. Natural product agonists of peroxisome proliferator-activated receptor gamma (PPARγ): a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of PPARγ Agonists from Natural Sources Using Different In Silico Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pure.mpg.de [pure.mpg.de]
• 5. pnas.org [pnas.org]
• 6. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ac-discovery.com [ac-discovery.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Identification of high-affinity binding sites for the insulin sensitizer rosiglitazone (BRL-49653) in rodent and human adipocytes using a radioiodinated ligand for peroxisomal proliferator-activated receptor gamma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Rosiglitazone | PPARγ | Tocris Bioscience [tocris.com]
• 13. Peroxisome proliferator-activated receptor gamma (PPARgamma ) as a molecular target for the soy phytoestrogen genistein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mode of peroxisome proliferator-activated receptor γ activation by luteolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Nutraceuticals as Ligands of PPARγ - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Luteolin enhances insulin sensitivity via activation of PPARγ transcriptional activity in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Metabolic Promise of Amorfrutin B: A Comparative Analysis of Preclinical Data

A deep dive into the preclinical evidence supporting the metabolic benefits of Amorfrutin B, a natural peroxisome proliferator-activated receptor γ (PPARγ) agonist. This guide offers a comparative analysis with existing therapies, detailed experimental protocols, and a look at the underlying signaling pathways.

Amorfrutin B, a natural compound isolated from the fruit of Amorpha fruticosa, has emerged as a promising candidate for the management of metabolic disorders.[1][2] Preclinical studies have demonstrated its potent antidiabetic effects, primarily through the selective activation of PPARγ, a key regulator of glucose and lipid metabolism.[3][4][5] This guide provides a comprehensive overview of the existing research, comparing Amorfrutin B's efficacy to the synthetic PPARγ agonist rosiglitazone and highlighting its favorable safety profile, particularly the absence of common side effects like weight gain.[1][2][3]

Comparative Efficacy: Amorfrutin B vs. Rosiglitazone

In preclinical studies using diet-induced obese (DIO) and genetically diabetic (db/db) mouse models, Amorfrutin B has shown comparable or even superior metabolic benefits to rosiglitazone, a widely known synthetic PPARγ agonist.[3] Notably, Amorfrutin B treatment has been shown to improve insulin sensitivity, enhance glucose tolerance, and reduce plasma levels of glucose, triglycerides, and free fatty acids.[3][5][6] A key differentiating factor is that these benefits are achieved without the concomitant weight gain often associated with rosiglitazone treatment.[1][2][3]

Quantitative Data Summary: In Vivo Studies

Parameter	Animal Model	Treatment Group	Dosage	Duration	Outcome	Reference
Insulin Resistance (HOMA-IR)	DIO Mice	Amorfrutin 1	100 mg/kg/day	17 days	Equal reduction to rosiglitazone	[3]
DIO Mice	Amorfrutin B	100 mg/kg/day	27 days	Significant improvement in insulin sensitivity	[2]
Oral Glucose Tolerance Test (OGTT)	DIO Mice	Amorfrutin 1	100 mg/kg/day	17 days	19% decrease in glucose AUC; 42% decrease in insulin AUC	[3]
Intraperitoneal Insulin Sensitivity Test (IPIST)	DIO Mice	Amorfrutin 1	100 mg/kg/day	23 days	14% increase in glucose AUCi	[3]
Plasma Parameters	DIO Mice	Amorfrutin 1	Not Specified	Not Specified	Strong decrease in triglycerides, free fatty acids, insulin, and glucose, comparable to rosiglitazone	[3]
db/db Mice	Amorfrutin 1	Not Specified	24 days	Stronger reduction in plasma insulin than rosiglitazone (36% vs. 19%)	[3]
Body Weight	db/db Mice	Amorfrutin 1	Not Specified	3 weeks	No significant effect on body weight, whereas rosiglitazone caused a ~30% increase	[3]
HFD-fed Mice	Amorfrutin 1	37 mg/kg/day	Not Specified	22% reduction in HFD-induced weight gain	[3]

Mechanism of Action: Selective PPARγ Modulation

Amorfrutin B's therapeutic effects are attributed to its action as a selective PPARγ modulator.[2][3] It binds to and activates PPARγ, leading to the regulation of target genes involved in glucose and lipid metabolism.[3][4] This selective activation profile is thought to be responsible for its beneficial effects without the adverse side effects observed with full PPARγ agonists.[3]

Caption: Signaling pathway of Amorfrutin B's metabolic action.

Experimental Protocols

The following provides a generalized overview of the methodologies employed in the preclinical evaluation of Amorfrutin B's metabolic benefits.

In Vivo Animal Studies

• Animal Models:

  • Diet-Induced Obese (DIO) Mice: C57BL/6 mice fed a high-fat diet (HFD) to induce obesity and insulin resistance.[3]

  • db/db Mice: A genetic model of obesity, diabetes, and dyslipidemia, characterized by a mutation in the leptin receptor gene.[3]

• Treatment:

  • Amorfrutin B Administration: Typically administered orally via gavage. Dosages in studies have been around 100 mg/kg/day.[2]

  • Control Groups: Vehicle control and positive control (e.g., rosiglitazone) groups are essential for comparison.

  • Duration: Treatment durations in the cited studies ranged from 17 to 27 days.[2][3]

• Key Assays:

  • Homeostatic Model Assessment of Insulin Resistance (HOMA-IR): Calculated from fasting glucose and insulin levels to assess insulin resistance.[3]

  • Oral Glucose Tolerance Test (OGTT): Measures the ability of the body to clear glucose from the bloodstream after an oral glucose challenge.[3]

  • Intraperitoneal Insulin Sensitivity Test (IPIST): Assesses the response to a challenge with exogenous insulin.[3]

  • Plasma Analysis: Measurement of plasma concentrations of glucose, insulin, triglycerides, and free fatty acids.[3]

  • Body Weight Monitoring: Regular monitoring of body weight throughout the study period.[3]

Caption: General experimental workflow for in vivo studies.

Reproducibility and Future Directions

While the initial findings on Amorfrutin B are compelling, it is crucial to note that the data primarily originates from a limited number of research groups. Independent replication of these studies is a critical next step to firmly establish the reproducibility of its metabolic benefits. Furthermore, long-term efficacy and safety studies are warranted. Although no human clinical trials on Amorfrutin B for metabolic diseases were identified, the promising preclinical data strongly support its further investigation as a potential therapeutic agent for type 2 diabetes and other metabolic disorders.[3][7] The development of selective PPARγ modulators like Amorfrutin B represents a significant advancement in the quest for safer and more effective treatments for metabolic diseases.[7][8]

References

• 1. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARgamma) agonist with potent glucose-lowering properties :: MPG.PuRe [pure.mpg.de]
• 2. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amorfrutins are potent antidiabetic dietary natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Re-highlighting the action of PPARγ in... | F1000Research [f1000research.com]
• 8. Re-highlighting the action of PPARγ in treating metabolic diseases - PMC [pmc.ncbi.nlm.nih.gov]

Amorfrutin B vs. Synthetic PPARγ Modulators (SPPARMs): A Comparative Guide

Peroxisome proliferator-activated receptor-gamma (PPARγ) is a ligand-activated transcription factor and a key regulator of glucose and lipid metabolism, making it a prominent therapeutic target for type 2 diabetes.[1][2] While full agonists like the thiazolidinedione (TZD) class of drugs (e.g., rosiglitazone, pioglitazone) are effective at improving insulin sensitivity, their use is associated with significant side effects, including weight gain, fluid retention, and bone fractures.[3][4] This has driven the development of Selective PPARγ Modulators (SPPARMs), which aim to dissociate the therapeutic benefits from the adverse effects. Amorfrutin B, a natural product isolated from plants like Amorpha fruticosa and Glycyrrhiza foetida, has emerged as a potent SPPARM, offering a promising alternative to synthetic modulators.[3][5][6]

This guide provides an objective comparison between Amorfrutin B and synthetic PPARγ modulators, supported by experimental data, detailed methodologies, and pathway visualizations.

Mechanism of Action: Full Agonists vs. Partial Agonists (SPPARMs)

PPARγ activation involves a ligand-induced conformational change in its ligand-binding domain (LBD). Full agonists, such as rosiglitazone, stabilize a conformation that strongly recruits transcriptional coactivators and dismisses corepressors, leading to robust activation of a broad range of target genes. This includes genes responsible for adipogenesis, which contributes to side effects like weight gain.[1][7]

SPPARMs, including Amorfrutin B, are typically partial agonists. They bind to the PPARγ LBD but induce a different conformational change. This results in the differential recruitment of cofactors, leading to the selective regulation of a subset of PPARγ target genes.[4] Specifically, Amorfrutin B has been shown to bind to helix H3 and the β-sheet of the PPARγ LBD but does not stabilize helix H12 in the same manner as full agonists.[1][3] This mode of action allows it to retain the beneficial effects on insulin sensitivity and glucose metabolism while avoiding the activation of pathways linked to adverse effects.[2][5]

Quantitative Data Comparison

The following table summarizes the key quantitative parameters for Amorfrutin B and representative synthetic PPARγ modulators.

Compound	Type	Source	Binding Affinity (Kd/Ki) to PPARγ	Transcriptional Activation (Efficacy vs. Rosiglitazone)	Selectivity for PPARγ	Key Findings
Amorfrutin B	Natural SPPARM	Amorpha fruticosa, Glycyrrhiza foetida	19 nM (Kd)[1][3]	~20%[1][3]	High (60- to 140-fold lower affinity for PPARα and PPARδ)[1]	Improves insulin sensitivity and dyslipidemia without weight gain or fluid retention.[2][3]
Amorfrutin 1	Natural SPPARM	Glycyrrhiza foetida	236 nM (Ki)[5]	~39%[1]	High (>100-fold lower affinity for PPARα and PPARβ/δ)[5]	Shown to increase insulin sensitivity with concomitant weight loss in mice.[1]
Rosiglitazone	Synthetic Full Agonist (TZD)	Synthetic	~93 nM (Ki)[7]	100% (Reference)[1]	High	Effective against type II diabetes but causes side effects like weight gain and fluid retention.[1][3]
Pioglitazone	Synthetic Full Agonist (TZD)	Synthetic	584 nM (Ki)[5]	Not specified, but a full agonist	High	Binds with lower affinity than Amorfrutin B and Rosiglitazone.[5] Used for treating type 2 diabetes.
MRL24	Synthetic Partial Agonist	Synthetic	Not specified, but high affinity	>50%[1]	Not specified	Binds to both a canonical and an alternate site on PPARγ.[1][8]

Experimental Protocols

The characterization of PPARγ modulators involves a series of in vitro and in vivo experiments to determine their binding affinity, efficacy, selectivity, and physiological effects.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Binding Assay

This assay is used to determine the binding affinity of a compound to the PPARγ Ligand-Binding Domain (LBD).

• Principle: The assay measures the competition between a fluorescently labeled tracer ligand and an unlabeled test compound (e.g., Amorfrutin B) for binding to the PPARγ LBD. The LBD is typically expressed as a fusion protein with a tag (e.g., GST), which is recognized by a terbium-labeled antibody (the FRET donor). When the fluorescent tracer (the FRET acceptor) is bound to the LBD, excitation of the donor causes energy transfer to the acceptor, producing a FRET signal.

• Methodology:

  • A constant concentration of the GST-PPARγ-LBD fusion protein, the terbium-labeled anti-GST antibody, and the fluorescent tracer ligand are incubated together.

  • Increasing concentrations of the unlabeled test compound are added to the mixture.

  • The test compound competes with the tracer for binding to the LBD, causing a decrease in the FRET signal.

  • The dissociation constant (Kd) or inhibition constant (Ki) is calculated by measuring the concentration of the test compound required to displace 50% of the tracer ligand (IC50).[1][9]

Reporter Gene Assay

This cell-based assay measures the ability of a compound to activate PPARγ-mediated gene transcription.

• Principle: Cells (e.g., HEK293) are engineered to express two components: a fusion protein of the PPARγ LBD and the GAL4 DNA-binding domain, and a reporter gene (e.g., luciferase) under the control of a GAL4 upstream activation sequence (UAS). When a ligand activates the PPARγ LBD, the fusion protein binds to the UAS and drives the expression of the reporter gene.

• Methodology:

  • HEK293H cells are co-transfected with the expression vector for the GAL4-PPARγ-LBD fusion protein and the reporter plasmid.

  • The transfected cells are incubated with varying concentrations of the test compound (e.g., Amorfrutin B) or a reference compound (e.g., rosiglitazone).

  • After incubation, the cells are lysed, and the activity of the reporter protein (e.g., luciferase) is measured.

  • The level of transcriptional activation is quantified relative to the maximal activation achieved by a full agonist.[1]

In Vivo Studies in Animal Models

These studies evaluate the physiological effects of the compounds in a living organism, often using mouse models of metabolic disease.

• Principle: To assess antidiabetic properties, insulin-resistant animal models are used, such as high-fat-diet-fed mice or genetically diabetic (db/db) mice. The test compound is administered daily, and various metabolic parameters are monitored.

• Methodology:

  • C57BL/6 mice are fed a high-fat diet to induce insulin resistance and obesity.[2]

  • The mice are then treated with the test compound (e.g., Amorfrutin B at 100 mg/kg/day), a positive control (e.g., rosiglitazone), or a vehicle control for a specified period (e.g., 27 days).[2]

  • Throughout the study, parameters such as body weight, food intake, blood glucose, and insulin levels are measured.

  • At the end of the study, glucose tolerance tests and insulin sensitivity tests are performed. Tissues such as the liver and adipose tissue are collected for gene expression analysis.[2][5]

Visualizations: Pathways and Workflows

Caption: PPARγ signaling pathway upon ligand activation.

Caption: Experimental workflow for comparing PPARγ modulators.

Caption: Classification of PPARγ modulators.

Conclusion

Amorfrutin B stands out as a high-affinity, natural SPPARM that effectively modulates PPARγ activity.[1][3] Experimental data demonstrates that it has a binding affinity comparable to the full agonist rosiglitazone but exhibits only partial transcriptional activation.[1] This selective modulation translates to potent glucose-lowering and insulin-sensitizing effects in vivo, without inducing the weight gain and other adverse effects associated with synthetic full agonists of the TZD class.[2] The unique pharmacological profile of Amorfrutin B, derived from its distinct interaction with the PPARγ LBD, positions it and similar natural products as a promising therapeutic strategy for metabolic diseases like type 2 diabetes.[2][5]

References

• 1. pure.mpg.de [pure.mpg.de]
• 2. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Naturally improving insulin resistance with amorfrutins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cooperative cobinding of synthetic and natural ligands to the nuclear receptor PPARγ - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An alternate binding site for PPARγ ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel PPAR-γ agonists as potential neuroprotective agents against Alzheimer's disease: rational design, synthesis, in silico evaluation, PPAR-γ binding assay and transactivation and expression studies - RSC Advances (RSC Publishing) [pubs.rsc.org]

Amorfrutin B: A Selective Modulator of PPARγ with a Favorable Profile

A detailed comparison of Amorfrutin B's selectivity for Peroxisome Proliferator-Activated Receptor (PPAR) isoforms, supported by experimental data, reveals its potential as a targeted therapeutic agent with advantages over existing alternatives.

Amorfrutin B, a natural compound isolated from the fruit of Amorpha fruticosa, has emerged as a high-affinity ligand for PPARγ, a key regulator of glucose and lipid metabolism.[1][2] Unlike full agonists of PPARγ, such as the thiazolidinedione (TZD) class of drugs (e.g., rosiglitazone), Amorfrutin B acts as a selective partial agonist.[1][3] This partial agonism is thought to contribute to its beneficial effects on insulin sensitivity and glucose tolerance without the adverse side effects associated with full PPARγ activation, such as weight gain and fluid retention.[1][3]

Comparative Analysis of PPAR Isoform Selectivity

Experimental data from binding and transactivation assays consistently demonstrate the pronounced selectivity of Amorfrutin B for PPARγ over the other two isoforms, PPARα and PPARβ/δ.

Binding Affinity (Ki)

A time-resolved fluorescence resonance energy transfer (TR-FRET) competitive binding assay was utilized to determine the binding affinity (Ki) of Amorfrutin B to the ligand-binding domain (LBD) of each PPAR isoform. The results clearly indicate a significantly lower Ki value for PPARγ, signifying a much stronger binding affinity compared to PPARα and PPARβ/δ.

Compound	PPARγ Ki (nM)	PPARα Ki (nM)	PPARβ/δ Ki (nM)
Amorfrutin B	19	2624	1782
Rosiglitazone	7	-	-

Table 1: Binding affinities (Ki) of Amorfrutin B and Rosiglitazone for PPAR isoforms. Data compiled from multiple sources.[1]

Transcriptional Activation (EC50 and Efficacy)

Reporter gene assays were employed to assess the functional activity of Amorfrutin B on each PPAR isoform. These assays measure the ability of the compound to activate the transcription of a reporter gene under the control of a PPAR-responsive promoter. The half-maximal effective concentration (EC50) and the maximal efficacy (relative to a full agonist) were determined.

Compound	PPARγ	PPARα	PPARβ/δ
EC50 (nM)	Efficacy (%)	EC50 (nM)
Amorfrutin B	73	25	906
Rosiglitazone	-	100	-

Table 2: Transcriptional activation (EC50 and Efficacy) of Amorfrutin B on PPAR isoforms. Efficacy is relative to the full agonist rosiglitazone for PPARγ. Data compiled from multiple sources.[1]

The data unequivocally shows that Amorfrutin B is a potent partial agonist of PPARγ, with an EC50 in the nanomolar range but with significantly lower maximal activation compared to the full agonist rosiglitazone. In contrast, its potency on PPARα and PPARβ/δ is substantially lower (micromolar EC50 values), and its efficacy on PPARβ/δ is minimal.

Experimental Protocols

The following are generalized protocols for the key experiments used to determine the selectivity of Amorfrutin B.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Competitive Binding Assay

This assay quantifies the binding affinity of a test compound by measuring its ability to displace a fluorescently labeled ligand (tracer) from the PPAR ligand-binding domain (LBD).

Materials:

• GST-tagged PPAR-LBD (γ, α, or β/δ)

• Terbium-labeled anti-GST antibody (donor fluorophore)

• Fluorescently labeled PPAR ligand (tracer, acceptor fluorophore)

• Test compound (Amorfrutin B)

• Assay buffer

Procedure:

• A solution containing the GST-tagged PPAR-LBD and the terbium-labeled anti-GST antibody is prepared in the assay buffer.

• Serial dilutions of the test compound (Amorfrutin B) are prepared.

• The fluorescent tracer is added to the test compound dilutions.

• The PPAR-LBD/antibody mixture is then added to the wells containing the tracer and test compound.

• The plate is incubated at room temperature to allow the binding reaction to reach equilibrium.

• The TR-FRET signal is measured using a microplate reader capable of time-resolved fluorescence. The reader excites the terbium donor and measures the emission from both the donor and the acceptor.

• The ratio of the acceptor to donor emission is calculated. A decrease in this ratio indicates displacement of the tracer by the test compound.

• The IC50 value (the concentration of the test compound that displaces 50% of the tracer) is determined by plotting the FRET ratio against the logarithm of the test compound concentration.

• The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

PPAR-GAL4 Transactivation Reporter Gene Assay

This cell-based assay measures the ability of a compound to activate a PPAR isoform, leading to the expression of a reporter gene.

Materials:

• HEK293T cells (or other suitable cell line)

• Expression plasmid for a fusion protein of the GAL4 DNA-binding domain and the PPAR-LBD (GAL4-PPARγ, GAL4-PPARα, or GAL4-PPARβ/δ)

• Reporter plasmid containing a GAL4 upstream activation sequence (UAS) driving the expression of a luciferase gene.

• Transfection reagent

• Test compound (Amorfrutin B)

• Cell culture medium and reagents

• Luciferase assay reagent

Procedure:

• HEK293T cells are seeded in 96-well plates.

• The cells are co-transfected with the GAL4-PPAR-LBD expression plasmid and the UAS-luciferase reporter plasmid using a suitable transfection reagent.

• After an incubation period to allow for plasmid expression, the cells are treated with serial dilutions of the test compound (Amorfrutin B).

• The cells are incubated for a further 24 hours to allow for ligand-induced gene expression.

• The cell culture medium is removed, and the cells are lysed.

• The luciferase assay reagent is added to the cell lysate, and the luminescence is measured using a luminometer.

• The fold activation of luciferase expression is calculated relative to vehicle-treated control cells.

• The EC50 value (the concentration of the test compound that produces 50% of the maximal response) and the maximal efficacy are determined by plotting the fold activation against the logarithm of the test compound concentration.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the PPAR signaling pathway and the general workflow of the experimental procedures described.

Caption: PPAR Signaling Pathway.

Caption: Experimental Workflow.

References

• 1. pure.mpg.de [pure.mpg.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Review of the Structural and Dynamic Mechanisms of PPARγ Partial Agonism - PMC [pmc.ncbi.nlm.nih.gov]

Amorfrutin B: A Preclinical Systematic Review and Comparative Analysis

A Promising Selective PPARγ Modulator with a Favorable Safety Profile

Amorfrutin B, a natural compound isolated from plants like Amorpha fruticosa and Glycyrrhiza foetida, has emerged as a potent and selective peroxisome proliferator-activated receptor gamma (PPARγ) modulator in numerous preclinical studies.[1][2][3] It demonstrates significant promise in the management of metabolic disorders, such as type 2 diabetes and insulin resistance, while appearing to circumvent the adverse side effects commonly associated with full PPARγ agonists like thiazolidinediones (TZDs).[1][3][4] This guide provides a systematic review of the preclinical data on Amorfrutin B, offering a comparative analysis with other relevant compounds and detailing the experimental protocols utilized in these key studies.

Comparative Efficacy and Binding Affinity

Amorfrutin B distinguishes itself through its selective activation of PPARγ. It exhibits a high binding affinity for PPARγ, comparable to the TZD rosiglitazone, but demonstrates significantly weaker binding to other PPAR subtypes, namely PPARα and PPARβ/δ.[1][2][4] This selectivity is believed to contribute to its unique pharmacological profile.

Compound	Target	Binding Affinity (Ki)	Efficacy (vs. Rosiglitazone)	Key Findings
Amorfrutin B	PPARγ	19 nM[2]	Partial Agonist (25% efficacy)[2]	Potent glucose-lowering effects without weight gain, fluid retention, or hepatotoxicity.[1][4] Also shows neuroprotective properties.[5]
Amorfrutin A1	PPARγ	~236 nM[4]	Not specified	Improves insulin sensitivity and glucose tolerance in mouse models.[4]
Rosiglitazone	PPARγ (Full Agonist)	7 nM[2]	100%	Effective in improving insulin sensitivity but associated with side effects like weight gain and fluid retention.[4][6]
Pioglitazone	PPARγ (Full Agonist)	584 nM[4]	Not specified	Another TZD used for type 2 diabetes with a similar side-effect profile to rosiglitazone.[4][6]

In Vivo Studies: Metabolic Improvements without Side Effects

Preclinical studies in diet-induced obese (DIO) and genetically diabetic (db/db) mouse models have consistently demonstrated the therapeutic potential of Amorfrutin B.

In a key study, insulin-resistant, high-fat-diet-fed C57BL/6 mice were treated with 100 mg/kg/day of Amorfrutin B for 27 days.[1] The treatment resulted in a significant improvement in insulin sensitivity, glucose tolerance, and blood lipid profiles.[1] Notably, unlike the full PPARγ agonist rosiglitazone, Amorfrutin B treatment did not lead to weight gain and exhibited liver-protecting properties.[1][4] Another study using DIO mice showed that Amorfrutin 1, a related compound, enhanced glucose tolerance by 19% (decrease in glucose area under the curve) and insulin sensitivity by 14% (increase in glucose inverse area under the curve) after 17 and 23 days of treatment, respectively.[4]

Furthermore, in db/db mice, a genetic model of severe diabetes, Amorfrutin 1 treatment did not cause the significant body weight increase observed with rosiglitazone (approximately 30% increase within 3 weeks).[7]

Neuroprotective Effects

Beyond its metabolic benefits, Amorfrutin B has shown promise in neuroprotection. In a cellular model of stroke and perinatal asphyxia, post-treatment with 5 μM Amorfrutin B demonstrated a neuroprotective effect by promoting mitochondrial integrity and inhibiting reactive oxygen species (ROS) activity.[5] This effect was shown to be mediated through its agonistic action on PPARγ.[5]

Experimental Protocols

In Vitro Binding and Activation Assays

Binding Affinity Determination: Competitive time-resolved fluorescence resonance energy transfer (TR-FRET) assays were used to determine the binding affinities (Ki) of amorfrutins and comparator compounds to the ligand-binding domain (LBD) of human PPAR subtypes.[2][4]

Transcriptional Activation Assays: Reporter gene assays in cell lines such as HEK 293H were employed to measure the ability of the compounds to activate PPARγ.[2][4] Cells were transfected with a plasmid containing the PPARγ gene and a reporter gene construct. The level of reporter gene expression was then measured to determine the extent of PPARγ activation, with results often expressed as a percentage of the maximal activation achieved with a full agonist like rosiglitazone.[2]

In Vivo Animal Models

Diet-Induced Obese (DIO) Mice: Male C57BL/6 mice were fed a high-fat diet for an extended period (e.g., 12 weeks) to induce obesity and insulin resistance.[1][4] Following the induction period, mice were treated with Amorfrutin B (e.g., 100 mg/kg/day) or a vehicle control.[1] Parameters such as body weight, food intake, plasma glucose, insulin, triglycerides, and free fatty acids were monitored throughout the study.[4] Glucose tolerance tests (OGTT) and insulin sensitivity tests (IPITT) were also performed to assess metabolic function.[4]

db/db Mice: These mice have a genetic mutation in the leptin receptor, leading to severe obesity and diabetes.[7] They serve as a genetic model to evaluate the efficacy of anti-diabetic compounds. Studies in these mice involved the administration of Amorfrutin 1 and comparison with rosiglitazone, with a focus on changes in body weight and plasma insulin concentrations.[7]

Signaling Pathways and Experimental Workflow

Conclusion

The preclinical evidence strongly suggests that Amorfrutin B is a promising therapeutic candidate for metabolic diseases. Its ability to selectively modulate PPARγ results in potent anti-diabetic effects comparable to full agonists but with a significantly improved safety profile, notably the absence of weight gain and potential liver protection.[1][4] The additional neuroprotective properties further broaden its potential therapeutic applications.[5] Future clinical studies are warranted to translate these encouraging preclinical findings into human therapies.

References

• 1. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Re-highlighting the action of PPARγ in... | F1000Research [f1000research.com]
• 7. ac-discovery.com [ac-discovery.com]

A Head-to-Head Comparison of Amorfrutin B and Metformin in the Management of Type 2 Diabetes in db/db Mice

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of therapeutic agents for type 2 diabetes, both novel natural compounds and established pharmaceuticals are under continuous investigation to refine treatment strategies. This guide provides a detailed head-to-head comparison of Amorfrutin B, a promising natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist, and metformin, a cornerstone biguanide therapy, based on their performance in the widely utilized db/db mouse model of type 2 diabetes. This document synthesizes available preclinical data to offer an objective comparison of their efficacy on key metabolic parameters, details the experimental protocols employed in these studies, and visualizes their distinct signaling pathways.

Quantitative Data Summary

The following tables summarize the quantitative effects of Amorfrutin B and metformin on critical metabolic and safety parameters in db/db mice, compiled from multiple independent studies. It is important to note that these results were not obtained from a single head-to-head comparative study, and experimental conditions may have varied between studies.

Parameter	Amorfrutin B Treatment	Metformin Treatment	Key Observations
Blood Glucose	Significant reduction in plasma glucose levels.[1]	Significant reduction in fasting blood glucose.[2][3]	Both compounds demonstrate potent glucose-lowering effects.
Plasma Insulin	Significant reduction in plasma insulin concentrations.[1]	Improvement in hyperinsulinemia.[2]	Both agents appear to improve insulin sensitivity, leading to lower circulating insulin levels.
Triglycerides	Significant decrease in plasma triglycerides.[1]	Reduction in serum triglycerides.	Both compounds exhibit beneficial effects on lipid profiles.
Free Fatty Acids	Significant decrease in plasma free fatty acids.[1]	Data not available from the reviewed studies.	Amorfrutin B shows a clear advantage in reducing circulating free fatty acids.
Body Weight	No significant effect on body weight.[1]	Inhibition of weight gain.[2]	Amorfrutin B appears to be weight-neutral, a potential advantage over some other PPARγ agonists, while metformin is associated with weight management.
Hepatotoxicity	Demonstrated liver-protecting properties.[4]	Generally considered safe for the liver, though rare cases of lactic acidosis are a concern.	Amorfrutin B may offer specific hepatoprotective benefits.

Experimental Protocols

Amorfrutin B Studies in db/db Mice

• Animal Model: Male db/db mice, a genetic model of obesity and type 2 diabetes, typically 9 weeks of age at the start of the study.[1]

• Drug Administration: Amorfrutin B is administered orally. In one key study, Amorfrutin 1 (a closely related compound) was administered at a dose of 100 mg/kg/day mixed with the standard diet for 3 weeks.[1]

• Blood Sample Analysis: Blood samples are collected to measure plasma levels of glucose, insulin, triglycerides, and free fatty acids.[1]

• Glucose and Insulin Tolerance Tests: Oral glucose tolerance tests (OGTT) and intraperitoneal insulin sensitivity tests (IPIST) are performed to assess glucose metabolism and insulin sensitivity.[1]

• Body Weight Monitoring: Body weight is monitored regularly throughout the study period.[1]

Metformin Studies in db/db Mice

• Animal Model: Male db/db mice are commonly used, typically starting at around 7-9 weeks of age.[2][5]

• Drug Administration: Metformin is typically administered via oral gavage or intraperitoneal injection. A common dosage is around 200 mg/kg/day.[5][6]

• Blood Sample Analysis: Fasting blood glucose and serum insulin levels are measured to assess glycemic control.[2][3] Lipid profiles, including triglycerides, are also analyzed.[6]

• Glucose and Insulin Tolerance Tests: OGTT and insulin tolerance tests (ITT) are conducted to evaluate glucose disposal and insulin sensitivity.[3][6]

• Body Weight and Food Intake: Body weight and food consumption are monitored to assess the impact on energy balance.[2]

Signaling Pathways and Mechanisms of Action

Amorfrutin B and metformin exert their therapeutic effects through distinct molecular pathways. Amorfrutin B is a selective PPARγ modulator, while metformin's primary mechanism involves the activation of AMP-activated protein kinase (AMPK).

Amorfrutin B Signaling Pathway

Amorfrutins bind to and activate PPARγ, a nuclear receptor that plays a pivotal role in regulating the expression of genes involved in glucose and lipid metabolism.[1][7] This selective activation leads to improved insulin sensitivity, particularly in adipose tissue, and enhanced glucose uptake.

Amorfrutin B signaling pathway.

Metformin Signaling Pathway

Metformin's primary mode of action is the inhibition of mitochondrial respiratory chain complex I, which leads to an increase in the cellular AMP:ATP ratio.[8] This activates AMPK, a central regulator of cellular energy homeostasis. Activated AMPK then phosphorylates various downstream targets, resulting in the suppression of hepatic gluconeogenesis and increased glucose uptake in peripheral tissues.[8][9][10]

Metformin signaling pathway.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of anti-diabetic compounds in db/db mice.

Typical experimental workflow.

References

• 1. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of antidiabetic treatment with metformin and insulin on serum and adipose tissue adiponectin levels in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antidiabetic Effect of Fermented Mesembryanthemum crystallinum L. in db/db Mice Involves Regulation of PI3K-Akt Pathway [mdpi.com]
• 4. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARgamma) agonist with potent glucose-lowering properties :: MPG.PuRe [pure.mpg.de]
• 5. Metformin attenuates Alzheimer's disease-like neuropathology in obese, leptin-resistant mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. The mechanisms of action of metformin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. droracle.ai [droracle.ai]
• 10. ClinPGx [clinpgx.org]

Amorfrutin B: A Cross-Validation of Its Therapeutic Effects in Metabolic, Inflammatory, and Neurodegenerative Disease Models

For Immediate Release

This comparative guide provides an objective analysis of Amorfrutin B's performance across multiple disease models, offering researchers, scientists, and drug development professionals a comprehensive overview of its therapeutic potential. The data presented is compiled from preclinical studies, highlighting the compound's consistent efficacy and mechanism of action.

Abstract

Amorfrutin B, a natural compound isolated from plants such as Amorpha fruticosa and Glycyrrhiza foetida, has emerged as a potent and selective peroxisome proliferator-activated receptor gamma (PPARγ) agonist.[1][2] This guide cross-validates the effects of Amorfrutin B in three distinct disease models: metabolic disease (high-fat diet-induced obesity in mice), inflammation (in vitro), and neurodegeneration (in vitro model of hypoxia/ischemia). The findings consistently demonstrate Amorfrutin B's therapeutic potential, primarily through the modulation of the PPARγ signaling pathway, leading to improved insulin sensitivity, anti-inflammatory effects, and neuroprotection.

I. Comparative Efficacy of Amorfrutin B Across Disease Models

The following tables summarize the key quantitative effects of Amorfrutin B observed in different experimental models.

Table 1: Effects of Amorfrutin B in a High-Fat Diet (HFD)-Induced Metabolic Disease Mouse Model

Parameter	Control (HFD + Vehicle)	Amorfrutin B (100 mg/kg/day)	Rosiglitazone (Positive Control)	Reference
Fasting Blood Glucose	Elevated	Significantly Reduced	Significantly Reduced	[2]
Fasting Plasma Insulin	Elevated	Significantly Reduced	Significantly Reduced	[2]
Insulin Resistance (HOMA-IR)	High	Significantly Improved	Significantly Improved	[2]
Glucose Tolerance (OGTT)	Impaired	Significantly Improved	Significantly Improved	[2]
Plasma Triglycerides	Elevated	Significantly Reduced	Significantly Reduced	[2]
Body Weight Gain	Increased	No significant change	Increased	[1][2]
Liver Steatosis	Present	Reduced	-	[1]

Table 2: Anti-Inflammatory Effects of Amorfrutin A/B in a TNF-α-Stimulated HT-29 Colon Cell Model

Inflammatory Marker	Control (TNF-α)	Amorfrutin A (10 µM)	Amorfrutin B (1 µM)	Reference
IL-8 Secretion	Increased	Significantly Reduced	Not Reported	[3]
MIP-3α/CCL20 Secretion	Increased	Significantly Reduced	Not Reported	[3]
GRO-α Secretion	Increased	Significantly Reduced	Not Reported	[3]
COX-2 Protein Level	Increased	Significantly Reduced	Not Reported	[3]
NF-κB Activation	Increased	Significantly Inhibited	Not Reported	[4]

Note: Data for Amorfrutin B in this specific inflammation model is limited in the provided search results; however, given their shared mechanism as PPARγ agonists, similar anti-inflammatory effects are anticipated.

Table 3: Neuroprotective Effects of Amorfrutin B in an In Vitro Hypoxia/Ischemia Neuronal Model

Parameter	Hypoxia/Ischemia Control	Amorfrutin B (5 µM)	Reference
Neuronal Viability (MTT Assay)	Reduced to ~85-88%	Increased (Improved mitochondrial activity)	[1]
Reactive Oxygen Species (ROS) Formation	Increased to ~207-245%	Reduced to ~122%	[1]
Lactate Dehydrogenase (LDH) Release	Increased	Significantly Reduced	[1]
PPARγ Protein Level (Hypoxia)	0.0115 pg/µg protein	0.0166 pg/µg protein (+44% increase)	[1]
PPARγ Protein Level (Ischemia)	0.0175 pg/µg protein	0.014 pg/µg protein (-20% decrease)	[1]

II. Experimental Protocols

High-Fat Diet (HFD)-Induced Metabolic Disease Mouse Model

• Animal Model: Male C57BL/6 mice are typically used.

• Diet: Mice are fed a high-fat diet (e.g., 45-60% kcal from fat) for a period of several weeks to induce obesity and insulin resistance.

• Treatment: Amorfrutin B is administered orally (e.g., by gavage) at a dose of 100 mg/kg/day for a specified duration (e.g., 27 days).[2] A vehicle control group (receiving the solvent only) and a positive control group (e.g., Rosiglitazone) are included.

• Key Assays:

  • Oral Glucose Tolerance Test (OGTT): After an overnight fast, a bolus of glucose is administered orally. Blood glucose levels are measured at various time points to assess glucose disposal.

  • Insulin Sensitivity Test (IST): An intraperitoneal injection of insulin is administered, and blood glucose levels are monitored to evaluate insulin sensitivity.

  • Biochemical Analysis: Plasma levels of insulin, triglycerides, and free fatty acids are measured from blood samples.

  • Homeostatic Model Assessment of Insulin Resistance (HOMA-IR): Calculated from fasting glucose and insulin levels to quantify insulin resistance.

TNF-α-Stimulated Inflammation Model in HT-29 Colon Cells

• Cell Culture: Human colon adenocarcinoma HT-29 cells are cultured in an appropriate medium until they reach confluency.

• Treatment: Cells are pre-treated with Amorfrutin A or B for a specified time (e.g., 48 hours) before being stimulated with tumor necrosis factor-alpha (TNF-α) to induce an inflammatory response.

• Key Assays:

  • ELISA: Enzyme-linked immunosorbent assay is used to quantify the secretion of inflammatory chemokines and cytokines (e.g., IL-8, MIP-3α/CCL20, GRO-α) in the cell culture supernatant.

  • Western Blotting: This technique is used to measure the protein levels of key inflammatory mediators, such as cyclooxygenase-2 (COX-2).

  • NF-κB Reporter Assay: To assess the activation of the NF-κB signaling pathway, a key regulator of inflammation.

In Vitro Hypoxia/Ischemia Neuroprotection Model

• Cell Culture: Primary neuronal cultures are established from rodent brains.

• Induction of Hypoxia/Ischemia:

  • Hypoxia: Cells are placed in a hypoxic chamber with low oxygen levels.

  • Ischemia: Cells are subjected to oxygen-glucose deprivation.

• Treatment: Amorfrutin B is added to the cell culture medium, often in a post-treatment paradigm to mimic a clinical scenario (e.g., 6 hours after the hypoxic/ischemic insult).[1]

• Key Assays:

  • MTT Assay: A colorimetric assay to assess cell viability and mitochondrial function.

  • LDH Assay: Measures the release of lactate dehydrogenase from damaged cells as an indicator of cytotoxicity.

  • ROS Assay: Uses fluorescent probes to quantify the levels of reactive oxygen species.

  • Western Blotting and ELISA: To measure the protein levels of key signaling molecules like PPARγ.

III. Signaling Pathways and Mechanisms of Action

The primary mechanism of action for Amorfrutin B across these diverse disease models is its function as a selective PPARγ agonist.

PPARγ Signaling Pathway in Metabolic Disease

In metabolic diseases, Amorfrutin B binds to and partially activates PPARγ in adipose tissue. This leads to the transcription of genes involved in glucose and lipid metabolism, ultimately improving insulin sensitivity. Unlike full agonists like thiazolidinediones (e.g., Rosiglitazone), Amorfrutin B's partial agonism is suggested to contribute to its favorable side effect profile, notably the lack of significant weight gain.[1][2]

Caption: Amorfrutin B's PPARγ signaling in metabolic regulation.

Anti-Inflammatory Signaling Pathway

Amorfrutin B's anti-inflammatory effects are also mediated through PPARγ. Activated PPARγ can interfere with pro-inflammatory transcription factors like NF-κB, thereby reducing the expression of inflammatory cytokines and enzymes such as COX-2.

Caption: Amorfrutin B's anti-inflammatory mechanism via PPARγ.

Experimental Workflow for HFD Mouse Model

The following diagram illustrates the typical experimental workflow for evaluating Amorfrutin B in a diet-induced obesity model.

Caption: Experimental workflow for the HFD mouse model.

IV. Conclusion

The cross-validation of Amorfrutin B's effects in metabolic, inflammatory, and neurodegenerative disease models reveals a consistent and robust therapeutic potential. Its primary mechanism of action through the selective modulation of PPARγ is a common thread across these diverse conditions. The data suggests that Amorfrutin B is a promising candidate for further drug development, offering a potentially safer alternative to existing full PPARγ agonists for the treatment of type 2 diabetes and other metabolic disorders, with additional potential applications in inflammatory diseases and neuroprotection. Further research, including clinical trials, is warranted to fully elucidate its therapeutic efficacy and safety profile in humans.

References

• 1. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amorfrutins Are Natural PPARγ Agonists with Potent Anti-inflammatory Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Amorfrutin A inhibits TNF-α-induced NF-κB activation and NF-κB-regulated target gene products - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative side effect profile of Amorfrutin B and thiazolidinediones

Comparative Side Effect Profile: Amorfrutin B vs. Thiazolidinediones

A Guide for Researchers and Drug Development Professionals

The pursuit of effective insulin-sensitizing agents with improved safety profiles is a cornerstone of metabolic disease research. Thiazolidinediones (TZDs), potent agonists of the peroxisome proliferator-activated receptor gamma (PPARγ), have been effective in managing type 2 diabetes but are associated with significant side effects that limit their clinical use.[1][2][3] Amorfrutin B, a natural product, has emerged as a promising selective PPARγ modulator (SPPARM) that may offer a safer therapeutic window.[4][5] This guide provides an objective comparison of the side effect profiles of Amorfrutin B and TZDs, supported by preclinical experimental data.

Mechanism of Action: Full Agonism vs. Selective Modulation

Thiazolidinediones, such as rosiglitazone and pioglitazone, are full agonists of PPARγ.[6][7] Their robust activation of this nuclear receptor across various tissues, including adipose, muscle, and bone, leads to both desired improvements in insulin sensitivity and a range of adverse effects.[1][6]

In contrast, Amorfrutin B is characterized as a selective PPARγ modulator.[4][5][8] SPPARMs are designed to induce a specific conformational change in the PPARγ receptor, leading to the differential recruitment of co-activator and co-repressor proteins. This selective gene transcription is hypothesized to retain the therapeutic, insulin-sensitizing effects while avoiding the activation of pathways linked to adverse events.[4] Preclinical studies have shown that while Amorfrutin B binds to PPARγ with high affinity, its activation profile is distinct from that of TZDs.[5][9]

Comparative Side Effect Profile

The following table summarizes the key side effects associated with TZDs and the reported preclinical findings for Amorfrutin B.

Side Effect	Thiazolidinediones (e.g., Pioglitazone, Rosiglitazone)	Amorfrutin B (Preclinical Data)
Weight Gain	Common; caused by a combination of increased subcutaneous fat mass and fluid retention.[3][10][11][12]	No significant weight gain was observed in diet-induced obesity mouse models.[4][5][13]
Fluid Retention & Edema	Frequent; mediated by PPARγ activation in the kidney's collecting ducts, leading to sodium reabsorption.[1][10][12][14] This can exacerbate or lead to congestive heart failure.[3]	No evidence of fluid retention was reported in preclinical studies.[4][5][13][15]
Bone Fractures	Increased risk, particularly in postmenopausal women, due to PPARγ activation in bone marrow, which promotes adipogenesis at the expense of osteoblastogenesis, reducing bone formation.[1][10][11]	Preclinical studies reported no adverse effects on osteoblastogenesis.[4][5]
Hepatotoxicity	A known risk, with troglitazone being withdrawn from the market due to severe liver injury.[10] While newer TZDs have a better liver safety profile, monitoring is still considered.	Preclinical data indicates liver-protecting properties in insulin-resistant mice.[4][5]
Cardiovascular Risk	Mixed profile; associated with an increased risk of congestive heart failure due to fluid retention.[3] Rosiglitazone was previously restricted due to concerns about increased myocardial infarction risk.[16]	The preclinical profile appears favorable, though extensive cardiovascular outcome studies are lacking.
Bladder Cancer	A slightly increased risk has been associated with long-term pioglitazone use in some studies.[2][10]	Not evaluated in published preclinical studies.

Signaling Pathways and Experimental Design

The diagrams below illustrate the differential signaling of these compounds and a standard workflow for their preclinical evaluation.

Caption: Differential PPARγ signaling by TZDs and Amorfrutin B.

Caption: A typical preclinical workflow for comparing insulin sensitizers.

Experimental Protocols

The following protocols outline standard methodologies for assessing the key side effects discussed.

1. Protocol: Evaluation of Weight Gain and Fluid Retention in a Diet-Induced Obesity (DIO) Mouse Model

• Objective: To compare the effects of a TZD and Amorfrutin B on body weight and markers of fluid retention in an insulin-resistant mouse model.

• Animal Model: Male C57BL/6J mice, 6-8 weeks old, fed a high-fat diet (e.g., 60% kcal from fat) for 12-16 weeks to induce obesity and insulin resistance.

• Experimental Groups:

  • Vehicle Control (e.g., 0.5% carboxymethyl cellulose in water), administered by oral gavage once daily.

  • Thiazolidinedione (e.g., Rosiglitazone at 10 mg/kg), administered by oral gavage once daily.

  • Amorfrutin B (e.g., 100 mg/kg), administered by oral gavage once daily.

• Methodology:

  • After the diet-induction period, randomize mice into the three treatment groups (n=8-10 per group) based on body weight and fasting glucose levels.

  • Administer daily treatments for 21-28 days.

  • Record individual body weights daily at the same time each day.

  • At the end of the treatment period, collect blood via cardiac puncture for analysis.

  • Measure plasma protein concentration and hematocrit as indirect markers of hemodilution and fluid retention. A significant decrease in these parameters suggests fluid retention.

• Data Analysis: Analyze body weight changes over time using a two-way repeated-measures ANOVA. Compare final body weight, plasma protein, and hematocrit levels between groups using a one-way ANOVA with a post-hoc test (e.g., Tukey's multiple comparisons test).

2. Protocol: Assessment of Effects on Bone Formation in Murine Preosteoblasts

• Objective: To determine the in vitro effects of a TZD and Amorfrutin B on osteoblast differentiation and function.

• Cell Model: MC3T3-E1 murine preosteoblastic cell line.

• Experimental Groups:

  • Control (standard differentiation medium).

  • Thiazolidinedione (e.g., Rosiglitazone at varying concentrations, 0.1-10 µM).

  • Amorfrutin B (varying concentrations, 0.1-10 µM).

• Methodology:

  • Plate MC3T3-E1 cells in 24-well plates and grow to confluence.

  • Induce osteogenic differentiation by switching to a medium containing ascorbic acid and β-glycerophosphate.

  • Simultaneously treat cells with the respective compounds (Control, TZD, or Amorfrutin B).

  • Alkaline Phosphatase (ALP) Activity: After 7 days, lyse the cells and measure ALP activity, an early marker of osteoblast differentiation, using a colorimetric assay.

  • Mineralization Assay: After 21 days, fix the cells and stain with Alizarin Red S to visualize and quantify calcium deposition, a marker of late-stage osteoblast function and bone matrix mineralization.

• Data Analysis: Quantify ALP activity and Alizarin Red S staining (by dye elution and spectrophotometry). Compare treatment groups to the control using a one-way ANOVA with a post-hoc test. A significant reduction in ALP activity or mineralization indicates a negative effect on osteoblastogenesis.

Conclusion and Future Directions

Preclinical evidence strongly suggests that Amorfrutin B acts as a selective PPARγ modulator, offering potent glucose-lowering effects comparable to TZDs but without inducing the key side effects of weight gain, fluid retention, and adverse effects on bone formation.[4][5][13] This favorable safety profile positions amorfrutins as a promising foundation for developing new classes of insulin sensitizers. However, these findings are based on in vitro and animal models. Rigorous, well-controlled clinical trials are essential to validate this safety profile and determine the therapeutic potential of Amorfrutin B in humans. For drug development professionals, the distinct mechanism of Amorfrutin B provides a compelling rationale for further investigation into SPPARMs as a safer alternative to full PPARγ agonists for the treatment of type 2 diabetes and other metabolic disorders.

References

• 1. Thiazolidinediones and bone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiazolidinediones and PPARγ agonists: time for a reassessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thiazolidinediones: the Forgotten Diabetes Medications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Targeting Peroxisome Proliferator-Activated Receptors Using Thiazolidinediones: Strategy for Design of Novel Antidiabetic Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. iris.unina.it [iris.unina.it]
• 9. pubs.acs.org [pubs.acs.org]
• 10. droracle.ai [droracle.ai]
• 11. Type 2 diabetes - Diagnosis and treatment - Mayo Clinic [mayoclinic.org]
• 12. Thiazolidinediones - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Considerations for management of fluid dynamic issues associated with thiazolidinediones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. An Update on the Current and Emerging Use of Thiazolidinediones for Type 2 Diabetes [mdpi.com]

Independent Replication of Amorfrutin B Research: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the published research on Amorfrutin B, a natural product identified as a potent and selective partial agonist of the Peroxisome Proliferator-Activated Receptor gamma (PPARγ). While direct, independent replication studies of the initial antidiabetic findings are limited in the current literature, this document summarizes the existing data, including research on its neuroprotective effects by unaffiliated research groups, and compares its performance with alternative PPARγ modulators. All quantitative data is presented in structured tables, and detailed experimental protocols for key assays are provided.

Executive Summary

Amorfrutin B is a natural compound that has demonstrated significant potential as a selective PPARγ modulator (SPPARγM) with promising antidiabetic, anti-inflammatory, and neuroprotective properties in preclinical studies. It exhibits high binding affinity to PPARγ and acts as a partial agonist, suggesting a potentially safer therapeutic window compared to full agonists like thiazolidinediones (TZDs), which are associated with side effects such as weight gain and fluid retention. Research from various groups has explored its mechanism of action and therapeutic effects. While the initial discovery of its antidiabetic properties originates from a collaborative group of researchers, independent studies have begun to emerge, particularly in the context of its neuroprotective effects, lending broader support to its biological activity.

Comparative Data

In Vitro PPARγ Binding Affinity and Activation

The following table summarizes the in vitro binding affinity (Kᵢ) and functional activation (EC₅₀) of Amorfrutin B and its analogs for PPARγ, in comparison to the full agonist Rosiglitazone and other partial agonists.

Compound	PPARγ Kᵢ (nM)	PPARγ EC₅₀ (nM)	PPARγ Activation Efficacy (% of Rosiglitazone)	Reference(s)
Amorfrutin B	19	73	~20-25%
Amorfrutin 1	236 - 354	458	~15-39%	[1]
Rosiglitazone	43	45	100%	[2]
Pioglitazone	584	-	-	[2]
INT131	~10	-	~10%	[3]
Balaglitazone	-	-	Partial Agonist	[4][5]

In Vivo Antidiabetic Effects in Animal Models

This table outlines the key in vivo findings for Amorfrutin B in diet-induced obese (DIO) mouse models of type 2 diabetes, compared to the full agonist Rosiglitazone.

Parameter	Amorfrutin B (100 mg/kg/day)	Rosiglitazone (4 mg/kg/day)	Vehicle Control	Reference(s)
Insulin Sensitivity	Significantly improved	Significantly improved	-
Glucose Tolerance	Considerably enhanced	Considerably enhanced	-	[6]
Plasma Triglycerides	Strongly decreased	Strongly decreased	-	[2]
Body Weight Gain	No significant effect or reduced gain	Increased	-
Fluid Retention	No adverse effects	Associated with fluid retention	-	[6]
Liver Protection	Showed liver-protecting properties	-	-	[6]

Signaling Pathways and Experimental Workflows

PPARγ Signaling Pathway Activation by Amorfrutin B

The following diagram illustrates the proposed mechanism of action for Amorfrutin B as a partial PPARγ agonist.

Caption: Amorfrutin B acts as a partial agonist of PPARγ, leading to a distinct conformational change, selective cofactor recruitment, and modulation of target gene expression.

Experimental Workflow for In Vitro PPARγ Binding Assay

The diagram below outlines a typical workflow for determining the binding affinity of a compound to PPARγ using a competitive time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

Caption: A streamlined workflow for assessing the binding affinity of Amorfrutin B to the PPARγ ligand-binding domain (LBD).

Detailed Experimental Protocols

PPARγ Competitive Binding Assay (TR-FRET)

This protocol is based on methodologies described in the initial discovery papers for Amorfrutin B.[2]

• Reagents and Materials:

  • Recombinant human PPARγ ligand-binding domain (LBD).

  • A fluorescently labeled PPARγ ligand (tracer).

  • Test compound (Amorfrutin B) at various concentrations.

  • Assay buffer (e.g., phosphate-buffered saline with 0.01% BSA).

  • 384-well microplates.

  • A microplate reader capable of time-resolved fluorescence measurements.

• Procedure:

  • Add a fixed concentration of the PPARγ-LBD and the fluorescent tracer to each well of the microplate.

  • Add varying concentrations of the test compound (Amorfrutin B) or a reference compound (e.g., Rosiglitazone) to the wells. Include control wells with no test compound.

  • Incubate the plate at room temperature for a specified period (e.g., 1-4 hours) to allow the binding reaction to reach equilibrium.

  • Measure the time-resolved fluorescence resonance energy transfer (TR-FRET) signal using a compatible microplate reader. The signal is inversely proportional to the amount of test compound bound to the PPARγ-LBD.

  • Calculate the half-maximal inhibitory concentration (IC₅₀) from the dose-response curve.

  • Determine the binding affinity constant (Kᵢ) using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the fluorescent tracer.

In Vivo Oral Glucose Tolerance Test (OGTT) in DIO Mice

This protocol is a generalized representation of the in vivo experiments conducted to evaluate the antidiabetic effects of Amorfrutin B.

• Animals and Acclimatization:

  • Use male C57BL/6J mice fed a high-fat diet (HFD) for a specified duration (e.g., 12 weeks) to induce obesity and insulin resistance.

  • House the animals in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

  • Acclimatize the mice to handling and experimental procedures.

• Treatment:

  • Divide the mice into treatment groups: vehicle control, Amorfrutin B (e.g., 100 mg/kg/day), and a positive control such as Rosiglitazone (e.g., 4 mg/kg/day).

  • Administer the treatments orally (e.g., by gavage or mixed in the diet) for a specified period (e.g., 21 days).

• OGTT Procedure:

  • Fast the mice overnight (e.g., 12-16 hours) with free access to water.

  • Record the baseline blood glucose level (t=0) from a tail vein blood sample using a glucometer.

  • Administer a glucose solution (e.g., 2 g/kg body weight) orally by gavage.

  • Measure blood glucose levels at subsequent time points (e.g., 15, 30, 60, 90, and 120 minutes) after the glucose challenge.

  • Plot the blood glucose concentration over time and calculate the area under the curve (AUC) to assess glucose tolerance. A lower AUC indicates improved glucose tolerance.

Comparison with Alternative PPARγ Modulators

Several other selective PPARγ modulators have been developed and investigated, with some progressing to clinical trials. This provides a broader context for evaluating the potential of Amorfrutin B.

• INT131: This non-TZD SPPARγM has shown promising results in preclinical and Phase II clinical trials, demonstrating glucose-lowering effects comparable to TZDs but with a reduced incidence of side effects like weight gain and edema.[3][7] INT131 exhibits high-affinity binding to PPARγ but with only partial activation of the receptor.[3]

• Balaglitazone: Another partial PPARγ agonist that has undergone Phase III clinical trials.[4][5][8] Studies have shown that Balaglitazone provides significant glycemic control, comparable to the full agonist pioglitazone, but with a lower incidence of fluid retention and fat accumulation at certain doses.[4][8]

The development of these compounds highlights the therapeutic strategy of partial PPARγ agonism to achieve insulin sensitization while minimizing the adverse effects associated with full agonists. Amorfrutin B, as a natural product with a similar mechanism of action, fits within this promising class of next-generation antidiabetic agents.

Conclusion

The published research on Amorfrutin B strongly supports its role as a potent and selective partial PPARγ agonist with significant potential for the treatment of metabolic diseases. While the initial antidiabetic findings have yet to be widely replicated by independent research groups, the growing body of literature, including studies on its neuroprotective effects from unaffiliated labs, substantiates its biological activity.[9][10][11][12][13] The comparison with other SPPARγMs that have advanced to clinical trials underscores the therapeutic promise of this class of compounds. Further independent validation of the antidiabetic effects of Amorfrutin B is a critical next step in its development as a potential therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Amorfrutins are potent antidiabetic dietary natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Development of INT131 as a Selective PPARγ Modulator: Approach to a Safer Insulin Sensitizer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Balaglitazone: a second generation peroxisome proliferator-activated receptor (PPAR) gamma (γ) agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective PPARγ modulator INT131 normalizes insulin signaling defects and improves bone mass in diet-induced obese mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Efficacy and safety of the PPARγ partial agonist balaglitazone compared with pioglitazone and placebo: a phase III, randomized, parallel-group study in patients with type 2 diabetes on stable insulin therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Amorfrutin B Compromises Hypoxia/Ischemia-induced Activation of Human Microglia in a PPARγ-dependent Manner: Effects on Inflammation, Proliferation Potential, and Mitochondrial Status - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Amorfrutin B Protects Mouse Brain Neurons from Hypoxia/Ischemia by Inhibiting Apoptosis and Autophagy Processes Through Gene Methylation- and miRNA-Dependent Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Amorfrutin B Compromises Hypoxia/Ischemia-induced Activation of Human Microglia in a PPARγ-dependent Manner: Effects on Inflammation, Proliferation Potential, and Mitochondrial Status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Post-Treatment with Amorfrutin B Evokes PPARγ-Mediated Neuroprotection against Hypoxia and Ischemia - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Amorfrutin B in Human Cell-Derived Organoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Amorfrutin B's efficacy with other Peroxisome Proliferator-Activated Receptor gamma (PPARγ) modulators, supported by experimental data. While direct studies of Amorfrutin B in human cell-derived organoids are emerging, this document synthesizes available data from human cell lines and related compounds in organoid models to offer a valuable predictive resource.

Comparative Efficacy of PPARγ Modulators

The following tables summarize the quantitative data on the binding affinity, transcriptional activation, and cytotoxic effects of Amorfrutin B and other relevant PPARγ modulators. This data is primarily derived from studies on human cell lines, which serve as a foundational model for predicting responses in more complex organoid systems.

Table 1: Binding Affinity and Transcriptional Activation of PPARγ Modulators

Compound	Type	Target	Dissociation Constant (Kd) (nM)	Relative Transcriptional Activation (%)	Cell Line
Amorfrutin B	Partial Agonist	PPARγ	19 [1]	20 (vs. Rosiglitazone) [1]	HEK293H [1]
Rosiglitazone	Full Agonist	PPARγ	Not explicitly stated	100 (Reference)	HEK293H[1]
Amorfrutin A	Partial Agonist	PPARγ	236	39 (vs. Rosiglitazone)	HEK293H

Table 2: Cytotoxicity of Amorfrutins and Other PPARγ Modulators in Human Cancer Cell Lines

Compound	Type	IC50 (µM)	Cell Line
Amorfrutin C	-	8 - 16 [2]	HT-29, T84 (colorectal), PC-3 (prostate), MCF7 (breast) [2]
Rosiglitazone	Full Agonist	~30-50	HCT-15 (colorectal)

Note: Data for Amorfrutin C, a structurally related compound, is included to provide an estimated range for the cytotoxic potential of amorfrutins in cancer cell lines.

Experimental Protocols

This section details standardized methodologies for assessing the efficacy of compounds like Amorfrutin B in human cell-derived organoids.

Human Organoid Culture and Maintenance

• Organoid Source: Patient-derived colorectal cancer organoids or commercially available intestinal organoids.

• Culture Medium: Advanced DMEM/F12 supplemented with B27 supplement, N2 supplement, 1.25 mM N-acetylcysteine, 10 mM HEPES, 2 mM GlutaMAX, 100 U/mL penicillin/streptomycin, 50 ng/mL human EGF, 100 ng/mL Noggin, and 500 ng/mL R-spondin1.

• 3D Culture Matrix: Matrigel or a suitable synthetic hydrogel.

• Passaging: Organoids are mechanically dissociated and re-plated every 7-10 days.

Drug Treatment and Viability Assay

• Plating: Dissociated organoids are seeded into 96-well plates.

• Compound Preparation: Amorfrutin B, Rosiglitazone (positive control), and GW9662 (antagonist control) are dissolved in DMSO to create stock solutions and then diluted to final concentrations in the culture medium.

• Treatment: Organoids are treated with a range of concentrations for each compound for 72 hours.

• Viability Assessment: Cell viability is measured using a CellTiter-Glo® 3D Cell Viability Assay, which quantifies ATP levels.

• Data Analysis: IC50 values are calculated from dose-response curves.

PPARγ Target Gene Expression Analysis (RT-qPCR)

• RNA Isolation: RNA is extracted from treated and untreated organoids using a suitable kit.

• cDNA Synthesis: First-strand cDNA is synthesized from the isolated RNA.

• Quantitative PCR: RT-qPCR is performed using primers for known PPARγ target genes (e.g., FABP4, CD36) and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: The relative expression of target genes is calculated using the ΔΔCt method.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathway and experimental procedures described in this guide.

Figure 1. Simplified PPARγ signaling pathway activation by Amorfrutin B and Rosiglitazone.

Figure 2. Experimental workflow for assessing compound efficacy in human organoids.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Amorfrutin C Induces Apoptosis and Inhibits Proliferation in Colon Cancer Cells through Targeting Mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Amorfrutin B: A Comprehensive Guide for Laboratory Professionals

Providing critical safety and logistical information for the operational handling and disposal of Amorfrutin B, this guide offers step-by-step procedures to ensure the safety of laboratory personnel and compliance with environmental regulations.

For researchers, scientists, and drug development professionals, the proper management of chemical waste is a cornerstone of laboratory safety and environmental responsibility. This document outlines the essential procedures for the safe disposal of Amorfrutin B, a natural compound utilized in metabolic disease research.[1] Adherence to these guidelines is crucial for minimizing risks and ensuring a safe laboratory environment.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant gloves, safety goggles, and a lab coat. All handling of Amorfrutin B waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to prevent inhalation of any dust or aerosols.

Quantitative Data Summary

For proper waste identification and labeling, the following information for Amorfrutin B is provided:

Property	Value
Chemical Name	3-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2-hydroxy-4-methoxy-6-(2-phenylethyl)-benzoic acid
CAS Number	78916-42-4
Molecular Formula	C₂₆H₃₂O₄
Molecular Weight	408.5 g/mol
Appearance	Solid

Source: Cayman Chemical[2], PubChem[3]

Step-by-Step Disposal Protocol

The disposal of Amorfrutin B, in its pure form or in solutions, must be managed as hazardous chemical waste.[4] Do not dispose of Amorfrutin B down the drain or in regular trash.

Step 1: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.[5][6]

• Solid Waste: Collect unadulterated, expired, or unused solid Amorfrutin B in a designated, clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing Amorfrutin B should be collected in a separate, leak-proof container suitable for liquid chemical waste. Do not mix with other incompatible waste streams. For instance, keep organic compounds like Amorfrutin B separate from oxidizing agents.[4]

• Contaminated Materials: All materials that have come into contact with Amorfrutin B, such as gloves, pipette tips, and weighing papers, must be disposed of as chemically contaminated solid waste.[4][7]

Step 2: Container Selection and Labeling

• Container Choice: Utilize only approved, leak-proof hazardous waste containers.[5][8][9] The container must be compatible with the chemical properties of Amorfrutin B. Ideally, use the original container if it is in good condition.[6]

• Labeling: Every waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "Amorfrutin B".[5][8] Do not use abbreviations or chemical formulas. Indicate the approximate concentration and quantity of the waste.

Step 3: Waste Accumulation and Storage

• Storage Location: Store waste containers in a designated Satellite Accumulation Area (SAA) within or near the laboratory where the waste is generated.[6][8]

• Container Management: Keep waste containers securely closed at all times, except when adding waste.[5][8][9] This prevents spills and the release of vapors.

• Segregation in Storage: Store waste containers according to chemical compatibility to prevent accidental reactions.[4][6]

Step 4: Arranging for Disposal

• Contact Environmental Health and Safety (EHS): When the waste container is nearly full, or in accordance with your institution's policies, contact your facility's Environmental Health and Safety (EHS) department to arrange for a hazardous waste pickup.[5]

• Documentation: Complete any required waste pickup request forms, providing an accurate description of the waste contents and their approximate percentages.[8]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Amorfrutin B.

Figure 1. Workflow for the proper disposal of Amorfrutin B.

References

• 1. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Amorfrutin B | C26H32O4 | CID 24739090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. engineering.purdue.edu [engineering.purdue.edu]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. essex.ac.uk [essex.ac.uk]
• 8. mcneese.edu [mcneese.edu]
• 9. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]

Personal protective equipment for handling Amorfrutin B

This guide provides crucial safety and logistical information for the handling and disposal of Amorfrutin B in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Amorfrutin B is a natural compound isolated from Amorpha fruticosa and is investigated for its potential as a partial agonist of peroxisome proliferator-activated receptor gamma (PPARγ), with applications in studying metabolic diseases like type 2 diabetes.[1][2][3] While comprehensive toxicological data is not widely available, it is prudent to handle this compound with care, adhering to standard laboratory safety protocols for chemical reagents.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure when handling Amorfrutin B. The following table summarizes the recommended PPE.

Protection Type	Specific Equipment	Purpose	Standard
Eye and Face Protection	Chemical safety goggles or a face shield worn over safety glasses.	Protects against splashes, dust, and aerosols.[4][5][6]	ANSI-approved[5]
Skin Protection	Nitrile gloves (or other chemically resistant gloves). A lab coat is required.[5][7]	Prevents skin contact with the compound.[5]	Ensure gloves are compatible with the solvents used (e.g., DMSO, Ethanol).
Body Protection	Full-length lab coat.	Protects skin and personal clothing from contamination.[5][6]	Standard laboratory coat.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood. A respirator may be necessary for handling large quantities or if there is a risk of aerosolization.	Minimizes inhalation of dust or aerosols.[5]	NIOSH-approved respirator if required.

Operational Plan for Safe Handling

Follow these step-by-step instructions for the safe handling of Amorfrutin B, from receipt to experimental use.

• Receiving and Storage :

  • Upon receipt, inspect the container for any damage.

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.

  • Amorfrutin B is stable for at least four years when stored correctly.[1]

• Preparation for Use :

  • Work in a designated area, such as a chemical fume hood, to minimize exposure.

  • Before handling, ensure all necessary PPE is worn correctly.

  • Have a chemical spill kit readily accessible.

• Weighing and Solution Preparation :

  • Amorfrutin B is a solid.[1] Handle carefully to avoid generating dust.

  • Use a microbalance within a ventilated enclosure if possible.

  • Amorfrutin B is soluble in DMSO and ethanol.[1] When preparing solutions, add the solvent to the pre-weighed solid slowly to avoid splashing.

• Experimental Use :

  • Clearly label all solutions containing Amorfrutin B.

  • When transferring solutions, use appropriate tools such as calibrated micropipettes to ensure accuracy and prevent spills.

  • Avoid working alone and ensure that colleagues are aware of the compound being used.

• Post-Experiment :

  • Decontaminate all surfaces and equipment that have come into contact with Amorfrutin B.

  • Remove PPE in the correct order to prevent cross-contamination.

  • Wash hands thoroughly with soap and water after removing gloves.[7]

Disposal Plan

All waste materials contaminated with Amorfrutin B must be disposed of as chemical waste in accordance with local, state, and federal regulations.

• Solid Waste :

  • Collect any unused solid Amorfrutin B and contaminated items (e.g., weigh boats, pipette tips, gloves) in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste :

  • Collect all solutions containing Amorfrutin B in a sealed and labeled hazardous waste container.

  • Do not pour Amorfrutin B solutions down the drain.

• Container Disposal :

  • Empty containers should be rinsed three times with a suitable solvent (e.g., ethanol). The rinsate should be collected as hazardous liquid waste.

  • The rinsed container can then be disposed of according to institutional guidelines.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling and disposal of Amorfrutin B.

Caption: Workflow for Safe Handling and Disposal of Amorfrutin B.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Amorfrutin B [cogershop.com]
• 3. Amorfrutin B is an efficient natural peroxisome proliferator-activated receptor gamma (PPARγ) agonist with potent glucose-lowering properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Personal Protective Equipment (PPE) – Biorisk Management [aspr.hhs.gov]
• 5. Personal Protective Equipment (PPE) - IBC - The University of Utah [ibc.utah.edu]
• 6. youtube.com [youtube.com]
• 7. Laboratory Safety guidelines and Personal protection equipment (PPE) | Safety | Tel Aviv University [en-med.m.tau.ac.il]